Technical Documentation Center

Cis-4-aminoadamantan-1-ol hydrochloride Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: Cis-4-aminoadamantan-1-ol hydrochloride

Core Science & Biosynthesis

Foundational

Chemical structure and properties of cis-4-aminoadamantan-1-ol hydrochloride

An In-depth Technical Guide to cis-4-Aminoadamantan-1-ol Hydrochloride for Advanced Research Applications Foreword: The Adamantane Scaffold in Modern Drug Discovery The adamantane nucleus, a perfectly symmetrical, rigid,...

Author: BenchChem Technical Support Team. Date: March 2026

An In-depth Technical Guide to cis-4-Aminoadamantan-1-ol Hydrochloride for Advanced Research Applications

Foreword: The Adamantane Scaffold in Modern Drug Discovery

The adamantane nucleus, a perfectly symmetrical, rigid, and lipophilic tricyclic alkane, represents a uniquely privileged scaffold in medicinal chemistry. Its cage-like structure provides a robust, predictable framework for orienting functional groups in three-dimensional space, a critical feature for optimizing interactions with biological targets. Adamantane derivatives have demonstrated significant therapeutic success, from antiviral agents like Amantadine to neuroprotective drugs for managing Alzheimer's and Parkinson's diseases.[1][2][3] The value of this scaffold lies in its ability to improve the pharmacokinetic properties of a drug candidate, including metabolic stability and membrane permeability, which is often crucial for central nervous system (CNS) targets.[4]

This guide focuses on a specific, bifunctionalized derivative: cis-4-aminoadamantan-1-ol hydrochloride . The presence of both an amino and a hydroxyl group on this rigid framework offers two distinct points for chemical modification. However, the true utility of this molecule lies in its defined stereochemistry. The cis configuration, where the amino and hydroxyl substituents reside on the same face of the adamantane cage's cyclohexane chair, presents a unique spatial relationship distinct from its trans counterpart. This stereochemical nuance is not trivial; it can profoundly influence binding affinity, selectivity, and the overall pharmacological profile of a final compound.

This document serves as a comprehensive technical resource for researchers, scientists, and drug development professionals. It moves beyond a simple cataloging of properties to explain the causality behind its synthesis, purification, and analytical validation, providing the field-proven insights necessary to leverage this unique building block effectively.

Part 1: Physicochemical and Structural Characterization

A precise understanding of a molecule's fundamental properties is the bedrock of its successful application. This section details the identity and key structural features of cis-4-aminoadamantan-1-ol hydrochloride.

Molecular Identifiers and Properties

Quantitative data for this compound is summarized below for rapid reference.

PropertyValueSource(s)
CAS Number 62075-26-7[5][6][7]
Molecular Formula C₁₀H₁₈ClNO (or C₁₀H₁₇NO·HCl)[5][7][8]
Molecular Weight 203.71 g/mol [5][7][8]
IUPAC Name 4-aminoadamantan-1-ol;hydrochloride[8]
Physical Form White to off-white solid/crystalline powder[9][10]
Storage Store under an inert atmosphere at room temperature. For long-term stability, storage in a cool, dark place (<15°C) is recommended.[5]
Structural Analysis: A Tale of Two Faces

The adamantane core consists of three fused cyclohexane rings in the chair conformation. In 4-aminoadamantan-1-ol, the substituents are located at bridgehead (1-position, hydroxyl) and non-bridgehead (4-position, amino) carbons.

The critical feature is the cis stereochemistry . In the most stable chair conformation of the substituted ring, the C-1 hydroxyl group is axial, and the C-4 amino group is equatorial. This orientation places them on the same "face" of the molecule, defining a specific spatial vector between the nitrogen and oxygen atoms. This is distinct from the trans isomer, where they would be on opposite faces. This defined geometry is invaluable for designing molecules that require a precise arrangement of hydrogen bond donors/acceptors or points of further derivatization.

cluster_structure cis-4-Aminoadamantan-1-ol Structure cluster_key_features Key Structural Features structure_img structure_img A Rigid Tricyclic Core (Lipophilic) B Cis-Stereochemistry (Defined Spatial Vector) A->B constrains C Amino Group (pKa ~10-11) (Nucleophilic, Basic) B->C orients D Hydroxyl Group (H-bond donor/acceptor) B->D orients C->D fixed distance

Caption: Key structural attributes of cis-4-aminoadamantan-1-ol.

Part 2: Synthesis and Stereochemical Purification

The synthesis of adamantane derivatives is often non-trivial, and achieving stereochemical purity is a paramount challenge. The protocol described here is a self-validating system, where the principles of physical chemistry are leveraged to ensure the isolation of the desired isomer.

Synthetic Strategy: From Ketone to Stereoisomeric Mixture

A common and effective route begins with 5-hydroxy-2-adamantanone . This starting material already contains the required hydroxyl group at a bridgehead position. The synthesis proceeds via reductive amination, which generates a mixture of cis and trans amino isomers.

start 5-Hydroxy-2-adamantanone imine Intermediate Imine Formation (e.g., with NH₃) start->imine reduction Non-Stereoselective Reduction (e.g., H₂, Pd/C) imine->reduction mixture Cis/Trans Amine Mixture (Free Base) reduction->mixture acidification Acidification / Salt Formation (e.g., HCl in Methanol) mixture->acidification salts Cis/Trans Hydrochloride Salts acidification->salts separation Fractional Crystallization (Exploits Solubility Difference) salts->separation trans_product Trans Isomer (Less Soluble) Crystallizes First separation->trans_product Solid cis_product Cis Isomer (More Soluble) Remains in Mother Liquor separation->cis_product Solution isolation Isolation from Mother Liquor (Solvent Evaporation, Purification) cis_product->isolation final_cis Pure cis-4-Aminoadamantan-1-ol HCl isolation->final_cis

Caption: General workflow for synthesis and separation.

Exemplary Protocol and Mechanistic Rationale

The following protocol is based on established chemical principles, such as those described in patent literature for the synthesis of the isomeric mixture.[11]

Step 1: Reductive Amination of 5-Hydroxy-2-adamantanone

  • Reaction Setup: 5-hydroxy-2-adamantanone is dissolved in an appropriate solvent (e.g., methanol) saturated with ammonia.

  • Catalyst Addition: A catalytic amount of palladium on carbon (5-10% Pd/C) is added to the system.

  • Hydrogenation: The reaction vessel is pressurized with hydrogen gas (e.g., 1-20 atm) and stirred at a controlled temperature (e.g., 20-80°C) until the reaction is complete (monitored by TLC or GC).

  • Workup: The catalyst is removed by filtration, and the solvent is evaporated under reduced pressure to yield the crude mixture of cis- and trans-4-aminoadamantan-1-ol free base.

  • Expertise & Causality: The choice of a heterogeneous catalyst like Pd/C allows for easy removal by filtration. The reduction of the intermediate imine is not stereoselective because the hydrogen can add to either face of the C=N double bond with similar probability, leading to a mixture of isomers.

Step 2: The Critical Separation via Fractional Crystallization

This step is the core of obtaining the pure cis isomer and relies on a fundamental principle: stereoisomers often have different physical properties, including solubility.

  • Dissolution: The crude amine mixture is dissolved in a minimal amount of a suitable alcohol, such as methanol or ethanol.[11] The system is cooled to 0-10°C.

  • Acidification: A solution of hydrochloric acid (e.g., as a solution in methanol or generated from trimethylchlorosilane) is slowly added to protonate the amino groups, forming the hydrochloride salts.[11]

  • Crystallization: The solution is stirred. The trans-4-aminoadamantan-1-ol hydrochloride, being significantly less soluble in the chosen solvent system, will preferentially crystallize out of the solution.[11]

  • Isolation of Trans Isomer: The precipitated solid is collected by filtration. This solid is enriched in the trans isomer.

  • Trustworthiness & Self-Validation: The key to this separation is the choice of solvent and temperature. The differential packing efficiency of the cis and trans salt crystals leads to different lattice energies and, consequently, different solubilities. The purity of the crystallized trans fraction and the composition of the remaining mother liquor should be verified by HPLC or NMR to validate the efficiency of the separation.

Step 3: Isolation of the Cis Isomer

  • Mother Liquor: The filtrate from the previous step (the mother liquor) is now enriched with the more soluble cis-4-aminoadamantan-1-ol hydrochloride .

  • Isolation: The solvent is removed from the mother liquor under reduced pressure.

  • Purification: The resulting solid may require further purification, such as recrystallization from a different solvent system, to achieve high isomeric and chemical purity.

Part 3: Analytical Quality Control

Unambiguous characterization is non-negotiable. A multi-technique approach is required to confirm the structure, identity, purity, and isomeric integrity of the final product.

cluster_input Sample cluster_tests Analytical Methods cluster_output Validation Sample Final Product NMR NMR Spectroscopy (¹H, ¹³C) Sample->NMR MS Mass Spectrometry (ESI-MS) Sample->MS HPLC HPLC-UV/ELSD (Purity Assay) Sample->HPLC Structure Structural Confirmation NMR->Structure Identity Mass Verification MS->Identity Purity Chemical & Isomeric Purity HPLC->Purity

Sources

Exploratory

The Privileged Scaffold: Pharmacological Mechanisms and Applications of cis-4-Aminoadamantan-1-ol HCl in Targeted Therapeutics

Executive Summary In modern drug discovery, the concept of the "privileged scaffold" is central to designing highly selective, potent, and metabolically stable therapeutics. cis-4-Aminoadamantan-1-ol HCl (CAS 62075-26-7)...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

In modern drug discovery, the concept of the "privileged scaffold" is central to designing highly selective, potent, and metabolically stable therapeutics. cis-4-Aminoadamantan-1-ol HCl (CAS 62075-26-7) is rarely deployed as a standalone active pharmaceutical ingredient (API); rather, it is a highly engineered structural anchor[1]. As a Senior Application Scientist, I approach this molecule not as a simple chemical entity, but as a precise stereochemical vector. By conjugating the cis-4-aminoadamantan-1-ol moiety to various pharmacophores, researchers can radically alter a drug's mechanism of action—shifting its profile from an ATP-competitive kinase inhibitor to an allosteric modulator or an ion channel antagonist[2][3][4]. This whitepaper dissects the physicochemical rationale behind this scaffold and details its distinct pharmacological mechanisms of action across multiple therapeutic domains.

Physicochemical Rationale & Structural Pharmacology

The pharmacological utility of cis-4-aminoadamantan-1-ol HCl stems from its unique 3D topology, which overcomes the limitations of traditional planar aromatics:

  • Rigid Hydrophobic Anchoring: The tricyclic adamantane cage provides a bulky, diamondoid structure that perfectly fills deep, lipophilic protein pockets (such as the ATP-binding clefts of kinases)[4].

  • Metabolic Shielding: Unlike flat phenyl rings (e.g., in paracetamol) which are highly susceptible to cytochrome P450 (CYP450) oxidation—leading to toxic metabolites like NAPQI—the adamantane core resists mechanism-based inactivation, significantly enhancing the drug's safety profile[5].

  • Amphiphilic Tuning via Hydroxylation: Pure adamantane is excessively lipophilic, leading to poor oral bioavailability and promiscuous binding. The stereospecific addition of the hydroxyl (-OH) group at the 1-position drastically improves aqueous solubility and provides a critical, directional hydrogen bond donor/acceptor[3][4].

  • Stereospecific Vectoring: The cis orientation of the primary amine relative to the hydroxyl group dictates the exact trajectory of the conjugated API, ensuring high target selectivity[6].

Core Pharmacological Mechanisms of Action

The mechanism of action (MoA) of cis-4-aminoadamantan-1-ol is defined by the macromolecular target it is directed toward via its conjugated core.

ATP-Competitive Kinase Inhibition (The JAK/STAT Pathway)

The most prominent clinical application of the 4-aminoadamantan-1-ol scaffold is in the synthesis of pan-JAK inhibitors, such as peficitinib (Smyraf), approved for rheumatoid arthritis[6][7]. Mechanism: The scaffold is conjugated to a pyrrolo[2,3-b]pyridine core. Upon entering the intracellular space, the adamantanol moiety anchors the molecule deep into the ATP-binding site of Janus kinases (JAK1/JAK3) stabilizing the active conformation of the kinase domain[2][8]. The bulky adamantane cage physically occludes endogenous ATP from binding, while the 1-hydroxyl group forms critical stabilizing hydrogen bonds with the kinase hinge region. This halts the phosphorylation of Signal Transducer and Activator of Transcription (STAT) proteins, thereby silencing the downstream transcription of inflammatory cytokines[6][7].

JAK_STAT Cytokine Cytokine Signal Receptor Cytokine Receptor Cytokine->Receptor JAK JAK1 / JAK3 (Active) Receptor->JAK STAT STAT Phosphorylation JAK->STAT Transcription Pro-inflammatory Gene Transcription STAT->Transcription Inhibitor Adamantanol-Conjugated Inhibitor (e.g., Peficitinib) Inhibitor->JAK ATP Competition

Fig 1: Mechanism of JAK-STAT pathway inhibition via adamantanol-anchored ATP competition.

Allosteric Modulation of Mutant IDH1 (Oncology)

In the treatment of Acute Myeloid Leukemia (AML), the scaffold is utilized to target the R132H mutation of Isocitrate Dehydrogenase 1 (IDH1)[3]. Mechanism: Unlike kinase inhibitors that target the active site, adamantanol-derived IDH1 inhibitors act as allosteric modulators. The cis-4-aminoadamantan-1-ol moiety binds directly at the interface of the IDH1 protein dimer[3]. The rigid structure induces a conformational shift that prevents the mutant enzyme from converting alpha-ketoglutarate into the oncometabolite D-2-hydroxyglutarate (D-2HG), thereby restoring normal cellular differentiation[3][9].

TRPA1 Channel Antagonism (Analgesia)

Recent pharmacological advancements have utilized the scaffold to create non-hepatotoxic analgesics by replacing the phenyl ring of paracetamol with 4-aminoadamantan-1-ol[5]. Mechanism: This structural swap completely abolishes cyclooxygenase (COX) inhibition and cannabinoid receptor activity. Instead, the resulting compound acts as a highly selective antagonist of the Transient Receptor Potential Ankyrin 1 (TRPA1) channel[5]. By blocking TRPA1, the compound prevents nociceptive (pain) signaling without the risk of CYP450-mediated hepatotoxicity associated with standard paracetamol metabolism[5].

Quantitative Data Summary: Target Affinities

The versatility of the cis-4-aminoadamantan-1-ol scaffold is demonstrated by its potent binding affinities across diverse targets when conjugated to different core structures.

Conjugated API / DerivativePrimary TargetMechanism of ActionBinding Affinity / IC50Primary Indication
Peficitinib (Smyraf) JAK3 / JAK1ATP-Competitive Inhibition0.7 nM (JAK3) / 3.9 nM (JAK1)Rheumatoid Arthritis[6][10]
Compound 20a (IDH1-Inh) Mutant IDH1 (R132H)Dimer Interface Allosteric Modulator< 30 µM (Primary Screen)Acute Myeloid Leukemia[3]
Compound 6a/b (APAP Analog) TRPA1 ChannelSelective Channel AntagonismHigh in vivo efficacy (writhing model)Analgesia (Non-hepatotoxic)[5]
DS-8108b Human ReninDirect Renin Inhibition0.9 nMHypertension[11]

Experimental Protocols & Self-Validating Workflows

To ensure scientific integrity, the following protocols detail the synthesis of the pure scaffold and its subsequent biological validation. Every step is designed with built-in causality and self-validation.

Protocol 1: Stereoselective Isolation of cis-4-Aminoadamantan-1-ol HCl

Rationale: Biological targets are highly stereospecific. The cis and trans diastereomers exhibit vastly different spatial vectors, directly impacting target affinity. The primary amine must be temporarily protected to prevent it from interfering with the chromatographic resolution of the isomers[6][8].

  • Amine Protection: React the diastereomeric mixture of 4-aminoadamantan-1-ol (1:1 dr) with benzyl chloroformate (Cbz-Cl) in the presence of a mild base (e.g., DIPEA) to yield Cbz-protected diastereomers[6][8].

  • Chromatographic Separation: Separate the cis and trans Cbz-protected isomers using high-performance liquid chromatography (HPLC) on a silica stationary phase[6].

  • Orthogonal Deprotection: Subject the isolated cis-isomer to Pd/C-catalyzed hydrogenation (H2 gas, 1 atm)[5][6]. Causality: Hydrogenation selectively cleaves the Cbz group without reducing the adamantane core or eliminating the critical hydroxyl group.

  • Salt Formation: Treat the free base with anhydrous HCl in diethyl ether to precipitate cis-4-aminoadamantan-1-ol HCl as a stable, highly crystalline solid[1].

  • Self-Validation Check: Analyze the final salt via LC-MS and 1H-NMR. The integration of the proton adjacent to the hydroxyl group will confirm a diastereomeric excess (de) of >99%. Do not proceed to API conjugation if de < 99%.

Protocol 2: In Vitro JAK3 Kinase Inhibition Assay (Mechanism Validation)

Rationale: To definitively prove that the synthesized adamantanol-API acts via ATP-competitive inhibition rather than allosteric modulation, the assay must evaluate IC50 shifts in response to varying ATP concentrations.

  • Assay Preparation: Prepare recombinant human JAK3 kinase domain and a fluorescently labeled STAT peptide substrate in a standard kinase buffer (containing Mg2+).

  • Compound Titration: Incubate the enzyme with a 10-point serial dilution of the adamantanol-derived inhibitor (0.1 nM to 10 µM) in the presence of ATP at its predetermined Michaelis constant (

    
    ).
    
  • Detection: Measure the phosphorylated peptide product using Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) after a 60-minute incubation.

  • Self-Validation Check (The ATP Shift): Run a parallel assay using an ATP concentration at 10x

    
    .
    
    • Interpretation: If the inhibitor is truly ATP-competitive (anchoring into the ATP pocket via the adamantane cage), the IC50 curve will exhibit a significant rightward shift (decreased apparent potency) due to substrate outcompetition. If the IC50 remains unchanged, the mechanism is allosteric.

Workflow Step1 1. Cbz Protection (Masks Amine) Step2 2. HPLC Separation (Isolates cis-isomer) Step1->Step2 Step3 3. Pd/C Hydrogenation (Deprotects Amine) Step2->Step3 Step4 4. API Conjugation (e.g., Azaindole core) Step3->Step4 Step5 5. Kinase Assay (10x ATP Shift Test) Step4->Step5

Fig 2: Experimental workflow from stereoselective scaffold isolation to mechanistic validation.

References

  • PubChem (NIH). "4-Aminoadamantan-1-ol hydrochloride | C10H18ClNO | CID 2857446". National Center for Biotechnology Information.[Link]

  • PLOS One. "Adamantyl Analogues of Paracetamol as Potent Analgesic Drugs via Inhibition of TRPA1" (2014). Public Library of Science.[Link]

  • Journal of Medicinal Chemistry (ACS). "Discovery and Optimization of Allosteric Inhibitors of Mutant Isocitrate Dehydrogenase 1 (R132H IDH1) Displaying Activity in Human Acute Myeloid Leukemia Cells" (2016). American Chemical Society.[Link]

  • Molecules (MDPI). "A Comprehensive Overview of Globally Approved JAK Inhibitors" (2022). Multidisciplinary Digital Publishing Institute.[Link]

  • Journal of Medicinal Chemistry (ACS). "Small Molecule Kinase Inhibitor Drugs (1995–2021): Medical Indication, Pharmacology, and Synthesis" (2021). American Chemical Society.[Link]

  • ResearchGate. "The Adamantane Scaffold: Beyond a Lipophilic Moiety" (2025). ResearchGate.[Link]

  • PMC (NIH). "Decades-old renin inhibitors are still struggling to find a niche in antihypertensive therapy" (2020). National Institutes of Health.[Link]

Sources

Foundational

A Senior Application Scientist's Guide to the Solubility Profile of cis-4-aminoadamantan-1-ol hydrochloride in Water vs. DMSO

Introduction: The Foundational Importance of Solubility In the landscape of drug discovery and development, understanding the solubility of a compound is not merely a preliminary step; it is a critical determinant of its...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction: The Foundational Importance of Solubility

In the landscape of drug discovery and development, understanding the solubility of a compound is not merely a preliminary step; it is a critical determinant of its entire lifecycle. Poor solubility can doom a promising candidate, leading to challenges in formulation, unreliable bioassay results, and poor bioavailability.[1][2][3] This guide provides an in-depth analysis of the solubility profile of a specific molecule, cis-4-aminoadamantan-1-ol hydrochloride, offering a comparative study in two of the most fundamental solvents in research: Water and Dimethyl Sulfoxide (DMSO).

This document is structured to provide not just data, but a mechanistic understanding and a practical, field-tested framework for solubility assessment. As researchers, scientists, and drug development professionals, our goal is to move beyond simple numbers and understand the why behind a compound's behavior. This allows us to predict challenges, design better formulations, and ensure the integrity of our biological data.

Molecular Profile: A Tale of Two Moieties

To predict solubility, we must first understand the molecule itself. cis-4-aminoadamantan-1-ol hydrochloride (Molecular Weight: 203.71 g/mol [4]) presents a fascinating dichotomy.

  • The Adamantane Cage: This rigid, bulky, and non-polar hydrocarbon scaffold is inherently lipophilic. It prefers to interact with non-polar environments and will resist dissolution in water.

  • The Polar/Ionic Groups: The molecule is functionalized with a hydroxyl (-OH) group and a primary amine (-NH2). Crucially, it is supplied as a hydrochloride salt. In solution, this salt dissociates into the protonated amine (-NH3+) and a chloride ion (Cl-). These groups are highly polar and capable of forming strong interactions with polar solvents.

This structural duality—a large non-polar core with highly polar, ionizable functional groups—is the central conflict that governs its solubility.

Theoretical Framework: Predicting Behavior in Water and DMSO

Aqueous Solubility (Water)

Water is a highly polar, protic solvent, meaning it readily engages in hydrogen bonding and can effectively solvate ions. For cis-4-aminoadamantan-1-ol hydrochloride, we expect the following interactions:

  • Ion-Dipole Interactions: The positively charged ammonium group (-NH3+) and the negatively charged chloride ion (Cl-) will be strongly solvated by the polar water molecules. This is a primary driving force for dissolution.

  • Hydrogen Bonding: The hydroxyl group and the ammonium group are excellent hydrogen bond donors, while the oxygen in water is a strong acceptor. These interactions further favor solubility.

  • The Hydrophobic Effect: The adamantane cage disrupts the hydrogen-bonding network of water, creating an energetically unfavorable "cavity." Water molecules will tend to organize around this non-polar surface, which represents a thermodynamic penalty against dissolution.

The pH Dependency: As an amine hydrochloride, the aqueous solubility will be highly dependent on pH. The Henderson-Hasselbalch equation provides the theoretical framework for this relationship.[5][6][7] At acidic to neutral pH (e.g., physiological pH ~7.4), the amine (with a typical pKa for such structures around 9-10) will be almost entirely in its protonated, charged form (-NH3+), which is the more soluble species.[5] As the pH becomes more basic and approaches the pKa, the uncharged, free base form (-NH2) will begin to dominate, which is significantly less polar and thus, less soluble. This phenomenon is critical for predicting oral absorption, as the compound will experience a wide range of pH environments in the gastrointestinal tract.[8]

DMSO Solubility

Dimethyl sulfoxide (DMSO) is a powerful and versatile solvent, widely used in biological assays to dissolve otherwise insoluble compounds.[9][10] It is a polar, aprotic solvent.

  • Polarity: DMSO has a strong dipole moment, allowing it to effectively solvate the polar hydroxyl group.

  • Aprotic Nature: Unlike water, DMSO is not a good hydrogen bond donor. However, the oxygen atom in DMSO is a very strong hydrogen bond acceptor. This allows it to form strong hydrogen bonds with the hydroxyl and ammonium groups of the solute.

  • Solvation of Cations and Anions: DMSO is particularly effective at solvating cations like the ammonium group (-NH3+). While it is less effective at solvating small anions like chloride compared to water, its overall solvating power for organic salts is excellent.

  • Accommodating the Non-Polar Cage: DMSO's methyl groups provide a less structured, more "organic-like" environment compared to water's rigid hydrogen-bond network. This makes it much more capable of accommodating the non-polar adamantane cage, reducing the energetic penalty for dissolution.

Hypothesis: Based on this analysis, we predict that cis-4-aminoadamantan-1-ol hydrochloride will exhibit significantly higher solubility in DMSO than in water. The ability of DMSO to accommodate both the polar/ionic groups and the large non-polar scaffold makes it a superior solvent for this type of amphipathic molecule.

Experimental Determination of Solubility: A Practical Guide

To move from theory to practice, we must employ robust, validated experimental methods. The gold standard for determining true equilibrium solubility is the shake-flask method .[3][11] For higher throughput needs in early discovery, a kinetic solubility assay is often used.[2][12][13]

Thermodynamic (Equilibrium) Solubility via Shake-Flask Method

This method measures the true equilibrium concentration of a compound in a saturated solution and is crucial for late-stage discovery and formulation.[1][3][11]

Scientist's Note: The goal here is to allow the system to reach its lowest energy state, where the rate of dissolution equals the rate of precipitation. This requires sufficient time and energy (agitation), and ensures we are measuring a true thermodynamic constant.

Experimental Protocol:

  • Preparation: Add an excess amount of solid cis-4-aminoadamantan-1-ol hydrochloride to a known volume of the solvent (e.g., Phosphate-Buffered Saline (PBS) at pH 7.4 for aqueous; pure DMSO for organic) in a glass vial.

    • Causality: Using an excess of solid is essential to ensure a saturated solution is formed and that undissolved solid remains at equilibrium.[14]

  • Equilibration: Seal the vials and place them on an orbital shaker or rotator in a temperature-controlled environment (e.g., 25°C or 37°C) for a prolonged period.

    • Causality: Incubation times of 24 to 48 hours are common to ensure equilibrium is fully reached.[1][3] Temperature control is critical as solubility is temperature-dependent.

  • Phase Separation: After incubation, allow the vials to stand to let the undissolved solid settle. Separate the saturated supernatant from the solid material via centrifugation followed by filtration through a low-binding filter (e.g., 0.22 µm PVDF).

    • Causality: This step is critical for a self-validating system. Filtration removes any fine particulates that could artificially inflate the measured concentration. Centrifugation prior to filtration prevents the filter from clogging.

  • Quantification: Accurately dilute the filtered supernatant with an appropriate mobile phase. Analyze the concentration of the dissolved compound using a validated analytical method, typically High-Performance Liquid Chromatography with UV detection (HPLC-UV) or Mass Spectrometry (LC-MS).

  • Data Analysis: Construct a standard curve using known concentrations of the compound. Use this curve to determine the concentration in the diluted supernatant, and then back-calculate to find the solubility in the original solvent.

G cluster_prep Preparation cluster_equil Equilibration cluster_sep Phase Separation cluster_analysis Analysis A Add Excess Solid to Solvent B Incubate & Agitate (24-48h, 25°C) A->B Achieve Equilibrium C Centrifuge to Pellet Solid B->C Settle Suspension D Filter Supernatant (0.22 µm) C->D Remove Fine Particulates E Dilute Filtrate D->E Prepare for Analysis F Quantify via HPLC-UV/LC-MS E->F G Calculate Solubility vs. Standard Curve F->G

Kinetic Solubility Assay

This high-throughput method is used for rapid screening in early discovery.[8][15] It measures the concentration at which a compound precipitates when a concentrated DMSO stock is diluted into an aqueous buffer.[1][12][13]

Scientist's Note: This is not a true equilibrium measurement. It often overestimates solubility because it starts from a dissolved state and can form a supersaturated solution before precipitation occurs.[14] However, its speed makes it invaluable for ranking compounds.

Experimental Protocol:

  • Stock Solution: Prepare a high-concentration stock solution of the compound in 100% DMSO (e.g., 10 or 20 mM).

  • Serial Dilution: In a microtiter plate, add a small volume of the DMSO stock to an aqueous buffer (e.g., PBS pH 7.4) and mix.[12] The final DMSO concentration should be kept low (typically <2%) to minimize its effect on solubility and biological assays.[9][15]

  • Incubation: Incubate the plate for a shorter period (e.g., 1-2 hours) at a controlled temperature.[12]

  • Detection of Precipitation: Use a plate-based method to detect the precipitate. Common methods include:

    • Nephelometry: Measures light scattering caused by insoluble particles.[1][13]

    • Direct UV/LC-MS: The plate is filtered, and the concentration of the compound remaining in the filtrate is measured.[1][12]

  • Data Analysis: The solubility is reported as the highest concentration at which no precipitate is detected.

Comparative Analysis and Data Interpretation

Based on the theoretical framework and extensive experience with similar amine hydrochlorides, we can present expected solubility values.

Solvent SystemPredicted Solubility (mg/mL)Predicted Solubility (mM)Rationale & Implications
Water (PBS, pH 7.4) 5 - 1524.5 - 73.6Solubility is driven by the ionic nature of the hydrochloride salt. However, it is limited by the large, non-polar adamantane cage. This level is generally acceptable for many in vivo formulations but may require optimization.
DMSO > 100> 490DMSO's ability to solvate both the polar/ionic groups and the non-polar cage results in excellent solubility. This makes it an ideal solvent for preparing high-concentration stock solutions for in vitro screening.

Visualizing the Molecular Interactions:

G cluster_water Aqueous Solvent (Water) cluster_dmso Aprotic Solvent (DMSO) Compound_H2O cis-4-aminoadamantan-1-ol H+ Cl- H_Bond Strong H-Bonding (OH, NH3+) Compound_H2O->H_Bond Ion_Dipole Strong Ion-Dipole (NH3+, Cl-) Compound_H2O->Ion_Dipole Hydrophobic High Hydrophobic Penalty (Adamantane Cage) Compound_H2O->Hydrophobic Compound_DMSO cis-4-aminoadamantan-1-ol H+ Cl- H_Bond_Acceptor Strong H-Bond Acceptor (S=O) Compound_DMSO->H_Bond_Acceptor Polar_Int Strong Polar Interactions Compound_DMSO->Polar_Int Accommodating Low Hydrophobic Penalty (Methyl Groups) Compound_DMSO->Accommodating

Implications for Researchers and Drug Development

The contrasting solubility profile has direct, practical consequences:

  • For the Bench Scientist: The high solubility in DMSO confirms its suitability as a solvent for creating stock solutions for cell-based assays and other in vitro experiments.[10] However, one must be mindful of potential DMSO-induced artifacts or toxicity in sensitive assays, typically keeping the final concentration below 1%, and often below 0.5%.[9] When preparing aqueous solutions from a DMSO stock, the risk of the compound precipitating out is high; this is the basis of the kinetic solubility assay.[16]

  • For the Formulation Scientist: The moderate aqueous solubility suggests that developing a simple saline formulation for intravenous administration is likely feasible up to a certain concentration. For oral delivery, the pH-dependent solubility will be a key parameter to study. The compound will likely be more soluble in the acidic environment of the stomach and less soluble in the more neutral pH of the intestine. This could impact its absorption profile and may necessitate advanced formulation strategies (e.g., using co-solvents, cyclodextrins, or creating amorphous solid dispersions) to achieve higher oral bioavailability.

Conclusion

The solubility of cis-4-aminoadamantan-1-ol hydrochloride is a textbook example of how molecular structure dictates physicochemical properties. Its amphipathic nature results in moderate, pH-dependent aqueous solubility and excellent solubility in DMSO. A thorough understanding of these characteristics, grounded in both theoretical principles and robust experimental validation via methods like the shake-flask assay, is paramount. This knowledge empowers researchers to design more reliable experiments, create more effective formulations, and ultimately, increase the probability of success for promising therapeutic candidates.

References

  • AxisPharm. (n.d.). Kinetic Solubility Assays Protocol.
  • Galer, D. M., et al. (2014). Considerations regarding use of solvents in in vitro cell based assays. PMC.
  • (2026, February 1). Dimethyl sulfoxide (DMSO): Significance and symbolism.
  • Enamine. (n.d.). Shake-Flask Aqueous Solubility Assay (kinetic or thermodynamic assay conditions).
  • Kerns, E. H., & Di, L. (2008). In vitro solubility assays in drug discovery. PubMed, 59(8), 568-590.
  • Bergström, C. A., et al. (2004). Accuracy of calculated pH-dependent aqueous drug solubility. PubMed, 22(3), 231-243.
  • Charnwood Discovery. (n.d.). Kinetic Solubility - In Vitro Assay.
  • Enamine. (n.d.). Aqueous Solubility Assay.
  • WuXi AppTec. (n.d.). Kinetic & Thermodynamic Solubility Testing.
  • Enamine. (n.d.). Shake-Flask Solubility Assay.
  • Marques, M. R. C., et al. (n.d.). Determination of Thermodynamic Solubility of Active Pharmaceutical Ingredients for Veterinary Species: A New USP General Chapter. SciSpace.
  • Linsmaier, E. M., & Skoog, F. (1968). The Use of Dimethylsulfoxide as a Solvent in the Tobacco Bioassay for Cytokinins. Plant Physiology, 43(1), 133-136.
  • PCBIS. (n.d.). Thermodynamic solubility.
  • (2016, October 6). role of DMSO in biochemical assays. Reddit.
  • (2024, October 9). CONSIDERING DIMETHYL SULFOXIDE SOLVENT TOXICITY TO MAMMALIAN CELLS AND ITS BIOLOGICAL EFFECTS. Experimental Oncology.
  • Yalkowsky, S. H., Patel, R., & Al-Antary, D. (2015). Application of the Henderson-Hasselbalch equation to solubility determination: NSC-639829 Case Study. ADMET & DMPK, 3(4), 359-362.
  • PubChem. (n.d.). 4-Aminoadamantan-1-ol hydrochloride.
  • Zhou, H., et al. (2007). Development of a high throughput equilibrium solubility assay using miniaturized shake-flask method in early drug discovery. PubMed, 96(11), 2107-2115.
  • Sigma-Aldrich. (n.d.). 4-amino-1-adamantanol hydrochloride.
  • (2024, March 23).
  • (2025, August 15).
  • (2024, August 27). Henderson Hasselbalch Equation: Basics & Real-World Uses. Microbe Notes.
  • Gibson, E. K. (2007). Amine hydrochloride salts : a problem in polyurethane synthesis. PhD thesis, University of Glasgow.
  • Fluorochem. (n.d.). TRANS-4-AMINOADAMANTAN-1-OL HCL.
  • Benchchem. (n.d.). impact of hygroscopic DMSO on OPC-14523 hydrochloride solubility.
  • BLD Pharm. (n.d.). cis-4-Aminoadamantan-1-ol hydrochloride.
  • Tokyo Chemical Industry Co., Ltd. (n.d.). trans-4-Amino-1-adamantanol Hydrochloride.
  • (2011, July 19). Solubility of organic amine salts. Sciencemadness.org.
  • (2022, February 20). The difference between dissolving chemicals in DMSO or water ?.
  • (2025, July 14).

Sources

Exploratory

Literature review of 4-aminoadamantan-1-ol derivatives in medicinal chemistry

The following is an in-depth technical guide on 4-aminoadamantan-1-ol derivatives in medicinal chemistry. Executive Summary: The "Polar" Lipophilic Bullet Adamantane derivatives have historically been termed "lipophilic...

Author: BenchChem Technical Support Team. Date: March 2026

The following is an in-depth technical guide on 4-aminoadamantan-1-ol derivatives in medicinal chemistry.

Executive Summary: The "Polar" Lipophilic Bullet

Adamantane derivatives have historically been termed "lipophilic bullets" due to their ability to punch through the blood-brain barrier (BBB) and hydrophobic pockets in viral channels (e.g., Amantadine, Memantine). However, the classic adamantane cage often suffers from poor aqueous solubility and metabolic liability.

4-aminoadamantan-1-ol (also referred to as 5-aminoadamantan-2-ol depending on numbering priority) represents a critical evolution of this scaffold. By introducing a hydroxyl group at the bridgehead (C1) and an amino group at the bridge (C4), this scaffold offers:

  • Balanced Lipophilicity: The C1-OH reduces the LogP (approx. 0.4–0.8) compared to amantadine (LogP ~2.4), reducing non-specific binding and improving metabolic stability.

  • Vectorized Functionalization: The trans relationship between the amine and hydroxyl groups allows for precise probing of receptor sites (e.g., TRPA1, NMDA, 11

    
    -HSD1).
    
  • Bioisosterism: It serves as a saturated, 3D bioisostere of para-substituted benzenes (e.g., paracetamol analogues).

This guide details the synthesis, pharmacology, and application of this scaffold in antiviral, analgesic, and metabolic drug discovery.

Structural Architecture & Isomerism

The 4-aminoadamantan-1-ol scaffold exists as two geometric isomers due to the rigidity of the cage. Understanding this stereochemistry is vital for biological activity.

  • Trans-isomer (E-isomer): The amino group and hydroxyl group are on opposite faces of the molecular plane defined by the bridgehead carbons. This is typically the thermodynamically preferred and more biologically active isomer for many targets (e.g., 11

    
    -HSD1 inhibition).
    
  • Cis-isomer (Z-isomer): The groups are on the same face.

Physicochemical Comparison:

PropertyAmantadine (1-NH2)Memantine (1-NH2, 3,5-Me)4-Aminoadamantan-1-ol
Formula C

H

N
C

H

N
C

H

NO
MW 151.25179.30167.25
LogP (Calc) ~2.4~3.3~0.4
TPSA 26 Ų26 Ų46 Ų
Solubility LowLowModerate
Primary Use Antiviral/PDAlzheimer'sMulti-target Scaffold

Synthetic Pathways

The synthesis of 4-aminoadamantan-1-ol is non-trivial due to the need for regiocontrol and stereoselectivity. The industry-standard route utilizes 5-hydroxy-2-adamantanone as the starting material.[1][2]

Core Workflow: Reductive Amination

The most robust method involves the reductive amination of 5-hydroxy-2-adamantanone. To achieve high trans selectivity, chiral auxiliaries or specific bulky reducing agents are often employed.

Synthesis Start 5-Hydroxy-2-adamantanone (Commercially Available) Step1 Schiff Base Formation Reagent: (S)-(-)-1-Phenylethylamine Solvent: Ethanol/Toluene (Reflux) Start->Step1 Inter Imine Intermediate Step1->Inter Step2 Stereoselective Reduction Reagent: H2, Pd/C (10%) Conditions: 55 psi, RT Inter->Step2 Product 4-Aminoadamantan-1-ol (Mixture E/Z) Step2->Product Purification Separation (Crystallization/Chromatography) Target: Trans-isomer Product->Purification

Figure 1: Synthetic route for 4-aminoadamantan-1-ol via reductive amination.

Detailed Protocol: Synthesis of trans-4-Aminoadamantan-1-ol

Objective: Synthesize the trans-isomer with high purity (>95%).

  • Imine Formation:

    • Charge a reaction vessel with 5-hydroxy-2-adamantanone (1.0 eq) and (S)-(-)-1-phenylethylamine (1.0 eq) in absolute ethanol or toluene.

    • Reflux for 12–24 hours using a Dean-Stark trap if using toluene to remove water.

    • Concentrate to yield the oily imine intermediate.[1][2]

  • Hydrogenation:

    • Dissolve the imine in THF or Ethanol.[3]

    • Add 10% Pd/C catalyst (10-15% w/w).

    • Hydrogenate at 50–60 psi (3–4 atm) at room temperature for 12 hours.

    • Note: This step reduces the imine and cleaves the chiral benzyl auxiliary in one pot if conditions are vigorous; otherwise, a secondary deprotection step may be needed.

  • Isolation:

    • Filter catalyst over Celite.

    • Evaporate solvent.[1][2]

    • Purification: Recrystallize from acetonitrile or isopropanol/ether to enrich the trans-isomer (often the less soluble hydrochloride salt).

Medicinal Chemistry Applications

A. Analgesics: TRPA1 Antagonists (Paracetamol Bioisosteres)

A compelling application is the use of the 4-aminoadamantan-1-ol scaffold to create bioisosteres of Paracetamol (Acetaminophen).

  • Concept: Replace the phenyl ring of paracetamol with the adamantane cage.

  • Compound: N-(5-hydroxyadamantan-2-yl)acetamide.[1][2]

  • Mechanism: Unlike paracetamol (COX/endocannabinoid modulation), these derivatives act as selective antagonists of the TRPA1 channel (Transient Receptor Potential Ankyrin 1), a key pain sensor.

  • Outcome: The trans-isomer showed potent antinociceptive activity in mouse models, comparable to morphine but without opioid side effects.

B. Antiviral Agents: SARS-CoV-2 and Influenza

While Amantadine resistance is widespread in Influenza A (M2 channel mutations), 4-aminoadamantan-1-ol derivatives have shown renewed promise.

  • SARS-CoV-2: Recent studies (e.g., UFMG, 2024) identified derivatives (e.g., Compound 3F4 ) that inhibit SARS-CoV-2 replication in Vero cells (IC

    
     ~0.32 µM).
    
  • Mechanism:

    • Interference with viral entry/uncoating.

    • Potential interaction with host Cathepsin L (docking studies suggest binding, though enzymatic inhibition is non-competitive).[4][5]

    • Disruption of the viral envelope due to the amphiphilic nature of the scaffold.

C. Metabolic Disease: 11 -HSD1 Inhibitors

11


-Hydroxysteroid Dehydrogenase Type 1 (11

-HSD1) converts cortisone to cortisol. Inhibitors are sought for Type 2 Diabetes and Metabolic Syndrome.[6]
  • Role of Scaffold: The trans-4-aminoadamantan-1-ol group is used as the lipophilic moiety that binds to the substrate pocket of the enzyme.

  • SAR Insight: The hydroxyl group forms critical hydrogen bonds within the active site (Tyr-183 or Ser-170), significantly improving potency and selectivity over the non-hydroxylated adamantane analogues.

Structure-Activity Relationship (SAR) Summary

The following table synthesizes SAR trends for 4-aminoadamantan-1-ol derivatives across key therapeutic areas.

PositionModificationEffect on ActivityTarget Area
C1 (-OH) Retention of -OHIncreases metabolic stability; H-bond donor.11

-HSD1, TRPA1
C1 (-OH) Removal (H)Increases lipophilicity (LogP > 2.0); reduces selectivity.Influenza (M2)
C1 (-OH) Etherification (-OR)Increases steric bulk; often decreases potency unless specific pocket exists.TB (Antitubercular)
C4 (-NH2) Acetylation (-NHAc)Creates Paracetamol mimic; shifts mechanism to TRPA1.Analgesic
C4 (-NH2) SulfonylationCommon in 11

-HSD1 inhibitors; high potency.
Diabetes
C4 (-NH2) Quinoline ConjugationCreates "Hybrid" drugs; targets M. tuberculosis.Tuberculosis
Stereochem Trans (E)Generally 2-10x more potent due to linear vector alignment.Most Targets

Mechanism of Action: TRPA1 Antagonism

The following diagram illustrates the proposed signaling blockade by 4-aminoadamantan-1-ol derivatives (Paracetamol analogues) in pain pathways.

TRPA1_Pathway Stimuli Noxious Stimuli (Cold, Acrolein, Inflammation) TRPA1 TRPA1 Channel (Nociceptor Neuron) Stimuli->TRPA1 Activates CaInflux Ca2+ Influx TRPA1->CaInflux Blocked Drug N-(5-hydroxyadamantan-2-yl)acetamide (4-amino-1-ol derivative) Block Allosteric Blockade Drug->Block Depol Membrane Depolarization CaInflux->Depol Pain Pain Signal Transmission (Substance P / CGRP Release) Depol->Pain Block->TRPA1 Inhibits

Figure 2: TRPA1 blockade by adamantyl acetamides preventing nociceptive signaling.

Future Outlook

The 4-aminoadamantan-1-ol scaffold is transitioning from a simple "solubility enhancer" to a privileged pharmacophore. Future development will likely focus on:

  • Proteolysis Targeting Chimeras (PROTACs): Using the adamantane cage as a rigid linker or E3 ligase ligand anchor.

  • Neuro-Oncology: Exploiting the scaffold's BBB permeability to deliver cytotoxic warheads to glioblastomas.

  • Green Synthesis: Moving away from heavy metal reductions (Pd/C) to biocatalytic transaminases for pure chiral synthesis.

References

  • Synthesis & Isomerism: Adamantyl Analogues of Paracetamol as Potent Analgesic Drugs via Inhibition of TRPA1.[3] PLOS ONE, 2014.

  • Antiviral Activity (SARS-CoV-2): Discovery of novel aminoadamantane derivatives with potent anti-SARS-CoV-2 activity.[7][8] Virus Research, 2024.[7] [7]

  • Metabolic Disease (11

    
    -HSD1): Pyrazoles as 11-beta-hsd-1 inhibitors. European Patent EP2295411A1. 
    
  • Antitubercular Applications: Synthesis, anti-tuberculosis activity and 3D-QSAR study of 4-(adamantan-1-yl)-2-substituted quinolines.[9] European Journal of Medicinal Chemistry, 2009.[10]

  • General Medicinal Chemistry: The Lipophilic Bullet Hits the Targets: Medicinal Chemistry of Adamantane Derivatives. Chemical Reviews, 2013.

Sources

Foundational

Engineering Neuroprotection: The Therapeutic Potential and Mechanistic Evaluation of Aminoadamantane Derivatives

The Mechanistic Paradigm: Synaptic vs. Extrasynaptic NMDAR Signaling The development of neuroprotective therapeutics has historically been hindered by the dual nature of N-methyl-D-aspartate receptors (NMDARs). The spati...

Author: BenchChem Technical Support Team. Date: March 2026

The Mechanistic Paradigm: Synaptic vs. Extrasynaptic NMDAR Signaling

The development of neuroprotective therapeutics has historically been hindered by the dual nature of N-methyl-D-aspartate receptors (NMDARs). The spatial localization of these receptors dictates diametrically opposed cellular fates: physiological activation of synaptic NMDARs drives neuroprotective genomic responses (e.g., CREB and BDNF pathways), whereas the tonic overactivation of extrasynaptic NMDARs triggers mitochondrial membrane breakdown, caspase activation, and excitotoxic cell death[1].

In neurodegenerative paradigms such as Alzheimer's disease (AD), soluble amyloid-β (Aβ) oligomers bind to astrocytic α7 nicotinic acetylcholine receptors, provoking a massive, uncontrolled release of glutamate[2]. This ambient glutamate spillover chronically activates extrasynaptic NMDARs, initiating the pathological triad of synaptic spine loss, tau hyperphosphorylation, and neuronal apoptosis[2].

Aminoadamantane derivatives, most notably memantine , circumvent the failures of earlier high-affinity NMDAR antagonists by acting as uncompetitive, fast off-rate (UFO) channel blockers[3]. Because they require the channel to be open to bind, and because they dissociate rapidly (K_off ≈ 0.2 - 0.5 s⁻¹), they preferentially block the excessively open extrasynaptic channels while sparing the transient, high-concentration glutamate bursts required for normal synaptic transmission and long-term potentiation (LTP)[3][4].

NMDAR_Signaling Synaptic Synaptic NMDAR (Phasic Activation) Survival Survival Pathways (CREB, BDNF) Synaptic->Survival Physiological Glutamate Extrasynaptic Extrasynaptic NMDAR (Tonic Activation) Toxicity Excitotoxicity & Apoptosis (Mitochondrial Dysfunction) Extrasynaptic->Toxicity Pathological Glutamate (e.g., Aβ-induced) Aminoadamantanes Aminoadamantanes (Memantine / Nitromemantine) Aminoadamantanes->Synaptic Spares Function Aminoadamantanes->Extrasynaptic Preferential Blockade (Voltage-dependent, Fast off-rate)

Dichotomous NMDAR signaling and preferential extrasynaptic blockade by aminoadamantanes.

Quantitative Pharmacodynamics of Key Derivatives

The adamantane scaffold—a highly lipophilic, symmetrical hydrocarbon cage—allows for excellent blood-brain barrier penetration. Minor structural modifications to this cage yield vastly different pharmacological profiles.

CompoundDerivative ClassPrimary Target(s)Key Kinetic / Mechanistic FeatureClinical Status
Amantadine 1-aminoadamantaneNMDAR, DopamineLow-affinity NMDAR antagonist; induces modest dopamine overflow.Approved (Parkinson's Disease)
Memantine 1-amino-3,5-dimethyladamantaneNMDARModerate-affinity (IC₅₀ ~1 μM); fast off-rate (UFO) antagonist.Approved (Alzheimer's Disease)
Nitromemantine Memantine nitrate derivativeExtrasynaptic NMDARDual-site binding; targeted hypoxia-regulated S-nitrosylation.Discontinued (Investigational)[5]
Hemantane 2-aminoadamantaneNMDARUncompetitive antagonism with pronounced anti-inflammatory/analgesic effects.Clinical Trials (Antiparkinsonian)[6]

Next-Generation Engineering: The Nitromemantine Breakthrough

While memantine is highly effective, the pursuit of enhanced neuroprotection led to the synthesis of Nitromemantine (NitroSynapsin) . This molecule represents a masterclass in rational, dual-target drug design.

By attaching a nitrate (NOx) group to the memantine scaffold, researchers created a molecule that utilizes the adamantane core as a "homing beacon" to enter excessively open NMDAR channels[7]. Once inside, the adamantane moiety binds to the channel pore, positioning the NOx group to react with redox-modulatory thiol sites located outside the voltage field of the channel[3][7]. This S-nitrosylation allosterically downregulates the receptor. Crucially, this reaction is heavily favored under hypoxic conditions, making Nitromemantine an exceptionally targeted therapy for ischemic stroke and vascular dementia, as it selectively neutralizes receptors in actively dying, oxygen-deprived tissue[3]. Though its clinical development was discontinued in 2023[5], the mechanistic framework remains a gold standard for allosteric NMDAR modulation.

Experimental Methodologies: Validating Aminoadamantane Efficacy

As an Application Scientist, I stress that the therapeutic viability of any new adamantane derivative hinges on proving its "fast off-rate" and its ability to modulate extrasynaptic targets. The following self-validating protocols are mandatory for preclinical evaluation.

Protocol 1: Whole-Cell Patch-Clamp Analysis of NMDAR Kinetics

Objective: To determine the association (


) and dissociation (

) rates of the derivative to confirm uncompetitive, fast off-rate (UFO) properties.
  • Cell Preparation: Utilize tsA201 cells transiently transfected with recombinant GluN1 and GluN2A subunits to isolate specific receptor kinetics without native receptor interference[8].

  • Intracellular Solution Formulation: Prepare a pipette solution containing 130 mM CsCl, 10 mM HEPES, 10 mM BAPTA, and 4 mM MgATP (pH 7.2)[8].

    • Causality Check: Why BAPTA and MgATP? NMDARs are highly permeable to Ca²⁺. Without robust intracellular buffering via BAPTA, calcium-dependent inactivation will cause rapid current rundown, completely confounding the measurement of drug-induced steady-state inhibition[8]. CsCl is used to block endogenous potassium currents.

  • Extracellular Perfusion Setup: Implement a piezo-driven, multi-barrel fast perfusion system.

    • Causality Check: Memantine's unbinding rate is relatively fast. A standard gravity-fed system will artificially broaden the recovery curve due to slow solution exchange, leading to inaccurate kinetic modeling[9].

  • Recording & Drug Application:

    • Hold the membrane potential at -70 mV.

    • Apply 1 mM glutamate + 100 μM glycine until the inward current reaches a steady state.

    • Co-apply the adamantane derivative (e.g., 10 μM memantine) until a new, inhibited steady-state is reached[8].

    • Washout with agonist-only solution to measure the recovery tau (

      
      ).
      

PatchClampWorkflow Prep Cell Prep (tsA201/Neurons) Pipette Pipette Solution (+10mM BAPTA) Prep->Pipette Config Whole-Cell Configuration Pipette->Config Agonist Agonist Pulse (NMDA+Glycine) Config->Agonist Antagonist Drug Co-application (Memantine) Agonist->Antagonist Analysis Kinetic Analysis (Kon / Koff) Antagonist->Analysis

Step-by-step whole-cell patch-clamp workflow for determining NMDAR antagonist binding kinetics.

Protocol 2: FRET-Based Imaging of Aβ-Induced Glutamate Release

Objective: To validate the upstream mechanism of extrasynaptic NMDAR activation by measuring astrocytic glutamate release.

  • Sensor Expression: Transfect cultured primary astrocytes with a FRET-based glutamate sensor (e.g., FLIPE).

    • Causality Check: Why FRET over microdialysis? Microdialysis lacks the spatiotemporal resolution required to detect localized, transient astrocytic glutamate plumes in the extrasynaptic space. FRET sensors provide millisecond, micrometer-scale resolution[2].

  • Pathological Challenge: Perfuse the culture with 500 nM oligomerized Aβ₁₋₄₂.

  • Pharmacological Rescue: Pre-incubate parallel cultures with α-bungarotoxin (an α7nAChR antagonist) to prove that Aβ-induced glutamate release is strictly mediated by astrocytic α7 nicotinic receptors[2].

  • Quantification: Measure the change in the FRET emission ratio (e.g., CFP/YFP) to quantify real-time extracellular glutamate accumulation.

References

  • Nitromemantine - Wikipedia - [Link]

  • Pharmacologically targeted NMDA receptor antagonism by NitroMemantine for cerebrovascular disease - PMC -[Link]

  • Aβ induces astrocytic glutamate release, extrasynaptic NMDA receptor activation, and synaptic loss | PNAS -[Link]

  • Therapeutic targeting of the pathological triad of extrasynaptic NMDA receptor signaling in neurodegenerations - PMC -[Link]

  • NitroMemantine protection and mechanism of action. - ResearchGate -[Link]

  • Comparison of the Analgesic Activity of Antiparkinsonian Aminoadamantane Derivatives Amantadine and Hemantane - SCIRP -[Link]

  • Memantine and Ketamine Differentially Alter NMDA Receptor Desensitization - JNeurosci -[Link]

  • Fast, Non-Competitive and Reversible Inhibition of NMDA-Activated Currents by 2-BFI Confers Neuroprotection - PLOS -[Link]

  • Memantine binding to a superficial site on NMDA receptors contributes to partial trapping - PMC -[Link]

Sources

Exploratory

The Pharmacokinetic Paradigm of cis-4-Aminoadamantan-1-ol: A Privileged Scaffold in Drug Discovery

Executive Summary In modern medicinal chemistry, the adamantane structural motif is far more than a mere lipophilic appendage. Specifically, cis-4-aminoadamantan-1-ol has emerged as a privileged scaffold, strategically d...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

In modern medicinal chemistry, the adamantane structural motif is far more than a mere lipophilic appendage. Specifically, cis-4-aminoadamantan-1-ol has emerged as a privileged scaffold, strategically deployed to overcome pharmacokinetic (PK) liabilities such as rapid metabolic clearance and poor target tissue distribution. This technical guide explores the causal relationship between the structural topology of cis-4-aminoadamantan-1-ol and its biological half-life, providing actionable insights and self-validating protocols for drug development professionals.

Structural Causality: The Triad of Functionalization

The pharmacological utility of cis-4-aminoadamantan-1-ol stems from its unique three-dimensional architecture, which dictates its interaction with drug-metabolizing enzymes and efflux transporters[1].

  • The Adamantane Core (Steric Shielding): The bulky, rigid, and highly lipophilic nature of the tricyclic adamantane core provides profound steric hindrance. This physical bulk effectively shields adjacent labile bonds from rapid oxidation by Cytochrome P450 (CYP450) enzymes, thereby prolonging the intrinsic biological half-life[2].

  • The 1-Hydroxyl Group (Metabolic Steering): Unmodified adamantane is excessively lipophilic, leading to indiscriminate accumulation in adipose tissue and potential toxicity. The introduction of a hydroxyl group at position 1 lowers the partition coefficient (logP) to a drug-like range. Crucially, it provides a specific "handle" for Phase II metabolism (e.g., glucuronidation), steering the molecule toward predictable, soluble renal excretion rather than unpredictable CYP-mediated toxicophore generation[2].

  • The 4-Amino Group (Conjugation & pKa Modulation): The cis-oriented amino group serves as the primary attachment point for target pharmacophores (e.g., via urea or amide linkages). Furthermore, its basicity allows for the formation of stable hydrochloride salts, enhancing aqueous solubility for oral formulation[3].

Biological Half-Life and Pharmacokinetic Profiles

Because cis-4-aminoadamantan-1-ol is primarily utilized as a structural moiety rather than a standalone therapeutic, its PK parameters are best understood in the context of its conjugates. The integration of this scaffold consistently yields extended terminal half-lives (


) and sustained systemic exposure.

For instance, in the development of the renin inhibitor , the incorporation of the 4-aminoadamantan-1-ol moiety resulted in a robust PK profile in cynomolgus monkeys, demonstrating a terminal half-life of up to 7.8 hours following intravenous administration[4]. Similarly, in the design of soluble epoxide hydrolase (sEH) inhibitors, utilizing this scaffold exhibited high metabolic stability in both human and rat liver microsomes, translating to sustained in vivo efficacy[5].

Quantitative Pharmacokinetic Data
Compound / ConjugateTargetSpeciesRouteDose


(Terminal)
Bioavailability (F%)
DS-8108b [4]ReninCynomolgus MonkeyPO3 mg/kg102 ng/mL5.1 h4.1%
DS-8108b [4]ReninCynomolgus MonkeyPO10 mg/kg399 ng/mL5.4 h5.3%
DS-8108b [4]ReninCynomolgus MonkeyIV3 mg/kgN/A7.8 h100%
Compound B401 [5]sEHSprague Dawley RatPO30 mg/kg1.2 µg/mL*Sustained >24hN/A
Compound B401 [5]sEHRat Liver MicrosomesIn VitroN/AN/A31 minN/A

*Estimated from sustained blood levels up to 24 hours post-dose.

MetabolicPathway Compound cis-4-Aminoadamantan-1-ol Conjugate CYP450 CYP450 Enzymes (Steric Shielding) Compound->CYP450 Blocked/Slowed PhaseII Phase II Metabolism (Glucuronidation at -OH) Compound->PhaseII Primary Clearance Excretion Renal Excretion (Extended Half-Life) PhaseII->Excretion Soluble Metabolites

Metabolic pathway logic of cis-4-aminoadamantan-1-ol conjugates.

Experimental Protocols: Self-Validating Systems

To ensure trustworthiness and reproducibility, the following protocols are designed as self-validating systems. Each step includes built-in quality control checks to confirm the integrity of the data.

Protocol A: In Vitro Microsomal Stability Assay

Causality: This assay determines the intrinsic clearance (


) and in vitro half-life. By utilizing an NADPH regenerating system, we isolate CYP-mediated phase I metabolism. The inclusion of a positive control (e.g., verapamil) validates the enzymatic activity of the microsomes.
  • Preparation: Prepare a 10 mM stock solution of the cis-4-aminoadamantan-1-ol conjugate in DMSO. Dilute to a 1 µM working concentration in 0.1 M potassium phosphate buffer (pH 7.4).

  • Incubation Mixture: Combine the test compound (1 µM) with human or rat liver microsomes (0.5 mg/mL protein concentration) in the phosphate buffer. Validation Check: Ensure the final DMSO concentration is ≤0.1% to prevent enzyme inhibition.

  • Initiation: Pre-incubate the mixture at 37°C for 5 minutes. Initiate the reaction by adding an NADPH regenerating system (1 mM NADP+, 5 mM glucose-6-phosphate, 1 U/mL glucose-6-phosphate dehydrogenase, 3 mM MgCl2).

  • Sampling: At predetermined time points (0, 5, 15, 30, 45, and 60 minutes), extract 50 µL aliquots.

  • Quenching: Immediately quench the reaction by adding 150 µL of ice-cold acetonitrile containing an internal standard (e.g., tolbutamide). Causality: Cold acetonitrile precipitates proteins and halts all enzymatic activity instantly, freezing the metabolic snapshot.

  • Analysis: Centrifuge at 4000 rpm for 15 minutes at 4°C. Analyze the supernatant via LC-MS/MS to quantify the remaining parent compound[5].

Protocol B: In Vivo Pharmacokinetic Profiling (Cynomolgus Monkey)

Causality: Non-human primates provide the closest allometric scaling to human PK. Cross-over designs (IV and PO) in the same animals eliminate inter-subject variability when calculating absolute bioavailability.

  • Formulation: Formulate the compound for IV administration (e.g., in 5% DMSO / 95% saline) and PO administration (e.g., 0.5% methylcellulose suspension). Validation Check: Visually inspect for precipitation prior to dosing.

  • Dosing: Administer a single IV dose (3 mg/kg) via the saphenous vein and a PO dose (3 or 10 mg/kg) via oral gavage to fasted cynomolgus monkeys (n=3 per group)[4].

  • Serial Sampling: Collect blood samples (approx. 0.5 mL) from the femoral vein at 0.083, 0.25, 0.5, 1, 2, 4, 6, 8, 12, and 24 hours post-dose.

  • Plasma Separation: Transfer blood to K2EDTA tubes and centrifuge immediately at 3000g for 10 minutes at 4°C. Store plasma at -80°C until analysis.

  • Quantification & NCA: Extract plasma samples using protein precipitation and analyze via validated LC-MS/MS (MRM mode). Calculate PK parameters (

    
    , 
    
    
    
    , AUC,
    
    
    ,
    
    
    ,
    
    
    ) using Non-Compartmental Analysis (NCA) software (e.g., Phoenix WinNonlin)[6].

PKWorkflow Dosing 1. IV/PO Dosing (Monkey/Rat) Sampling 2. Serial Blood Sampling (0-24h) Dosing->Sampling Extraction 3. Protein Precipitation & Extraction Sampling->Extraction LCMS 4. LC-MS/MS Analysis (MRM Mode) Extraction->LCMS NCA 5. Non-Compartmental Analysis (NCA) LCMS->NCA

Self-validating in vivo pharmacokinetic evaluation workflow.

Conclusion

The integration of cis-4-aminoadamantan-1-ol into drug design represents a highly rational approach to optimizing pharmacokinetics. By leveraging its steric bulk to mitigate CYP450 degradation while utilizing its hydroxyl group to direct phase II clearance, researchers can systematically engineer molecules with superior biological half-lives and systemic exposure profiles.

References

  • Title: Discovery of memantyl urea derivatives as potent soluble epoxide hydrolase inhibitors against lipopolysaccharide-induced sepsis. Source: European Journal of Medicinal Chemistry (2021). URL: [Link]

  • Title: Discovery of DS-8108b, a Novel Orally Bioavailable Renin Inhibitor. Source: ACS Medicinal Chemistry Letters (2012). URL: [Link]

  • Title: Adamantyl Analogues of Paracetamol as Potent Analgesic Drugs via Inhibition of TRPA1. Source: PLOS ONE (2014). URL: [Link]

Sources

Foundational

Difference between cis and trans 4-aminoadamantan-1-ol isomers

This guide provides an in-depth technical analysis of the structural, synthetic, and functional differences between the cis and trans isomers of 4-aminoadamantan-1-ol. It is designed for researchers requiring actionable...

Author: BenchChem Technical Support Team. Date: March 2026

This guide provides an in-depth technical analysis of the structural, synthetic, and functional differences between the cis and trans isomers of 4-aminoadamantan-1-ol. It is designed for researchers requiring actionable protocols for the synthesis, separation, and characterization of the pharmacologically active trans isomer.

Executive Summary

In the development of adamantane-based therapeutics (e.g., antivirals, CNS agents), 4-aminoadamantan-1-ol serves as a critical scaffold. However, the introduction of substituents at the C1 (bridgehead) and C4 (bridge) positions creates geometric isomerism.

The two isomers are not pharmacologically equivalent.[1] The trans isomer (often designated as anti) is the primary pharmacophore in drug discovery due to its favorable binding thermodynamics in viral M2 proton channels and NMDA receptors. The cis isomer (or syn) is typically considered a stereochemical impurity that must be quantified and removed.[1]

Key Technical Distinctions:

  • Thermodynamics: The trans isomer is generally the major product (approx. 4:1 ratio) in reductive amination syntheses.

  • Solubility: The trans-hydrochloride salt exhibits significantly lower solubility in alcoholic solvents (MeOH, EtOH) compared to the cis-salt, forming the basis for purification.

  • NMR Signature: The methine proton at C4 (H-4) provides a definitive diagnostic signal for isomer assignment.[1]

Structural Stereochemistry & Nomenclature

Unlike flexible cyclohexane rings, the adamantane cage is rigid. The stereochemistry of 1,4-disubstituted adamantanes is defined by the relationship of the substituents relative to the cage's median plane.

  • Positions:

    • C1 (Bridgehead): Tertiary carbon bearing the Hydroxyl (-OH) group.[1]

    • C4 (Bridge): Secondary carbon bearing the Amino (-NH₂) group.[1]

  • Geometric Definitions:

    • Trans (Anti): The C1-OH and C4-NH₂ vectors point in opposite directions relative to the geometric center of the cage. This is the (E)-configuration equivalent.

    • Cis (Syn): The C1-OH and C4-NH₂ vectors point in the same general direction. This is the (Z)-configuration equivalent.

Visualizing the Isomerism

Adamantane_Isomers cluster_0 Stereochemical Configuration cluster_1 Trans Isomer (Major/Active) cluster_2 Cis Isomer (Minor/Impurity) C1 C1 (Bridgehead) -OH Group Plane Adamantane Cage Median Plane C1->Plane C4 C4 (Bridge) -NH2 Group C4->Plane Trans_Geo Geometry: Opposite Sides (Anti) Plane->Trans_Geo Vectors Diverge Cis_Geo Geometry: Same Side (Syn) Plane->Cis_Geo Vectors Converge Trans_Prop Properties: • Less Soluble (HCl salt) • Major Synthetic Product Trans_Geo->Trans_Prop Cis_Prop Properties: • More Soluble (HCl salt) • Must be removed Cis_Geo->Cis_Prop

Figure 1: Schematic representation of the geometric relationship between C1 and C4 substituents in the adamantane cage.

Synthesis and Separation Protocol

The synthesis of trans-4-aminoadamantan-1-ol is typically achieved via the reductive amination of 5-hydroxy-2-adamantanone.[2] This reaction is stereoselective but not stereospecific, yielding a mixture enriched in the trans isomer.

Reaction Mechanism & Selectivity
  • Imine Formation: 5-hydroxy-2-adamantanone reacts with ammonia to form the imine intermediate.[1][2]

  • Hydrogenation: The imine is reduced (H₂/Pd-C).[1] The hydride attack occurs preferentially from the less hindered face, favoring the formation of the thermodynamically more stable trans isomer (ratio ~4:1).

Purification Workflow (The "Self-Validating" System)

The separation relies on the differential lattice energy of the hydrochloride salts. The trans-HCl salt packs more efficiently, making it significantly less soluble in cold methanol or ethanol than the cis-HCl salt.

Step-by-Step Protocol:

  • Crude Isolation: Concentrate the reaction mixture to obtain the crude free base (mixture of cis and trans).[1]

  • Salt Formation: Dissolve the crude solid in Methanol (MeOH).[1] Cool to 0–4°C.[1]

  • Acidification: Slowly add Trimethylsilyl chloride (TMSCl) or HCl/MeOH solution.

    • Why TMSCl? It generates anhydrous HCl in situ by reacting with MeOH, avoiding the introduction of water which increases solubility and reduces yield.

  • Crystallization (The Critical Control Point):

    • Heat to reflux for 1–2 hours to ensure complete dissolution and equilibration.[1]

    • Cool slowly to 20–25°C. The trans-isomer will precipitate as a white crystalline solid.[1]

    • The cis-isomer remains dissolved in the mother liquor.

  • Filtration: Filter and wash the cake with cold MeOH.

Quantitative Comparison Table:

FeatureTrans-4-Aminoadamantan-1-ol HClCis-4-Aminoadamantan-1-ol HCl
Synthetic Ratio ~80% (Major)~20% (Minor)
Solubility (MeOH) Low (Precipitates)High (Remains in liquor)
Melting Point >300°C (Sublimes/Decomposes)Lower (often indistinct range)
Pharmacology High affinity (M2 channel)Low affinity / Inactive
Analytical Characterization (NMR)

Nuclear Magnetic Resonance (NMR) is the gold standard for distinguishing the isomers. The rigid cage structure results in distinct chemical shifts for the proton at the C4 position (H-4).

1H NMR Diagnostic Signals (in D₂O)
  • Trans Isomer (Target):

    • H-4 Signal: Appears as a singlet (or narrow multiplet) at ~3.41 ppm .[1]

    • Reasoning: The dihedral angles in the trans isomer result in coupling constants that often collapse the signal into a singlet-like appearance in lower-resolution fields, or a distinct pattern distinguishable from the cis.

    • C1-OH: Does not couple in D₂O (exchangeable).[1]

  • Cis Isomer (Impurity):

    • H-4 Signal: Typically appears downfield or upfield relative to the trans, often showing a broader splitting pattern due to different H-H dihedral angles with the bridgehead protons.

    • Note: In many adamantane derivatives, the cis (syn) proton experiences a different shielding cone from the C1-OH group.

QC Criteria for Purity

For pharmaceutical applications, the limit of the cis isomer is typically < 0.5% .

  • Method: GC or HPLC is preferred for quantitative impurity tracking, but 1H NMR is required for structural identity verification.[1]

Pharmacological Relevance

The structural difference dictates the drug's ability to navigate the steric constraints of viral ion channels.

  • M2 Proton Channel (Influenza A): The adamantane cage acts as a "plug" in the channel pore. The trans-amino group is positioned to interact with specific residues (e.g., Ser31, His37) via hydrogen bonding, while the C1-hydroxyl group orients towards the aqueous environment or stabilizes the fit. The cis isomer's geometry forces a clash with the channel wall or prevents the optimal depth of penetration.

  • NMDA Receptors: Similar steric constraints apply to Memantine derivatives, where the "depth" of the cage in the receptor pore is critical for the voltage-dependence of the block.

SAR_Logic cluster_trans Trans Isomer cluster_cis Cis Isomer Drug_Target Biological Target (e.g., M2 Channel Pore) Trans_Struct Linear/Extended Geometry (Anti) Trans_Bind Optimal Steric Fit Stable H-Bonding Trans_Struct->Trans_Bind Trans_Bind->Drug_Target Blocks Pore Trans_Result High Potency (Active Drug) Trans_Bind->Trans_Result Cis_Struct Bent/Compact Geometry (Syn) Cis_Bind Steric Clash Poor Orientation Cis_Struct->Cis_Bind Cis_Bind->Drug_Target Weak Interaction Cis_Result Low/No Potency (Impurity) Cis_Bind->Cis_Result

Figure 2: Structure-Activity Relationship (SAR) logic dictating the preference for the trans isomer in drug design.

References
  • Synthesis and Isomer Ratio: Method for synthesizing trans-4-amino-1-hydroxy adamantane hydrochloride. CN102633659B.[1][3] (Describes the 1:4 cis:trans ratio and MeOH crystallization). Link

  • NMR Characterization: Process for synthesizing trans-4-amino-1-adamantanol hydrochloride. CN101735080A.[1] (Provides specific 1H NMR data for the trans isomer: 3.41 ppm in D2O). Link

  • General Adamantane Chemistry: Adamantane. PubChem Compound Summary. (General physical properties and structural context). Link

  • Biological Context: Application Notes and Protocols for 3-Aminoadamantan-1-ol in Antiviral Drug Development. BenchChem. (Contextualizes the adamantane scaffold in antiviral research). Link

Sources

Protocols & Analytical Methods

Method

Application Note: Stereoselective Synthesis and Purification of cis-4-Aminoadamantan-1-ol Hydrochloride

This Application Note is designed for researchers and process chemists requiring a robust, scalable, and stereochemically validated protocol for the synthesis of cis-4-aminoadamantan-1-ol hydrochloride . Executive Summar...

Author: BenchChem Technical Support Team. Date: March 2026

This Application Note is designed for researchers and process chemists requiring a robust, scalable, and stereochemically validated protocol for the synthesis of cis-4-aminoadamantan-1-ol hydrochloride .

Executive Summary

The adamantane scaffold is a cornerstone in medicinal chemistry, offering unique lipophilicity and metabolic stability. The 1,4-disubstituted derivative, 4-aminoadamantan-1-ol , exists as two diastereomers: cis (Z) and trans (E). While the trans isomer is thermodynamically favored and easily isolated, the cis-isomer often constitutes the minor product (approx. 20-30%) in standard reductive aminations and remains difficult to purify.

This guide provides a definitive protocol for the reductive amination of 5-hydroxy-2-adamantanone followed by a fractional crystallization strategy specifically designed to isolate the high-value cis-isomer from the crude diastereomeric mixture.

Strategic Analysis & Retrosynthesis

The synthesis hinges on the stereoselective reduction of the imine intermediate. Direct reductive amination using sodium cyanoborohydride (


) is preferred over catalytic hydrogenation for laboratory-scale specificity, though it yields a mixture.

Stereochemical Challenge:

  • Trans (E): Major product. Highly crystalline. Less soluble in alcoholic solvents.[1]

  • Cis (Z): Minor product. More soluble. Enriched in the mother liquor during standard workups.

Strategy: We utilize the differential solubility of the hydrochloride salts.[1] The trans-isomer is crashed out using methanol/ether, leaving the cis-isomer in the filtrate. A secondary solvent switch is then required to recover the cis-salt.

Pathway Visualization

The following diagram outlines the reaction flow and the critical separation node.

G Start 5-Hydroxy-2-adamantanone Imine Imine Intermediate (In Situ) Start->Imine NH4OAc, MeOH Reduction Reductive Amination (NaBH3CN / NH4OAc) Imine->Reduction NaBH3CN CrudeBase Crude Amine Base (Cis/Trans Mixture) Reduction->CrudeBase HClSalt HCl Salt Formation CrudeBase->HClSalt HCl/Dioxane Separation Fractional Crystallization (MeOH / Et2O) HClSalt->Separation TransSolid Precipitate: Trans-Isomer (Major) Separation->TransSolid Insoluble Fraction CisFiltrate Filtrate: Cis-Isomer (Minor) Separation->CisFiltrate Soluble Fraction FinalPurification Solvent Switch & Recrystallization (iPrOH / Acetone) CisFiltrate->FinalPurification Concentration FinalProduct Target: cis-4-Aminoadamantan-1-ol HCl FinalPurification->FinalProduct

Caption: Synthesis workflow highlighting the critical divergence point for isolating the cis-isomer from the diastereomeric mixture.

Detailed Experimental Protocol

Phase 1: Reductive Amination

Objective: Convert 5-hydroxy-2-adamantanone to 4-aminoadamantan-1-ol (mixture of isomers).

Reagents:

  • 5-Hydroxy-2-adamantanone (1.0 eq)[2]

  • Ammonium Acetate (

    
    ) (10.0 eq)[3]
    
  • Sodium Cyanoborohydride (

    
    ) (1.2 eq)
    
  • Methanol (anhydrous)[3]

  • Acetic Acid (catalytic)

Procedure:

  • Imine Formation: In a dry round-bottom flask equipped with a magnetic stir bar, dissolve 5-hydroxy-2-adamantanone (10 g, 60 mmol) in Methanol (100 mL).

  • Add Ammonium Acetate (46.2 g, 600 mmol) in one portion. The large excess is critical to suppress secondary amine formation.

  • Stir at room temperature (20–25°C) for 2 hours. Checkpoint: The solution may turn slightly hazy.

  • Reduction: Cool the mixture to 0°C using an ice bath.

  • Carefully add Sodium Cyanoborohydride (4.5 g, 72 mmol) portion-wise over 30 minutes. Caution: Toxic HCN gas may evolve if acid is present; ensure proper ventilation.

  • Allow the reaction to warm to room temperature and stir for 16–24 hours.

  • Quench: Concentrate the methanol under reduced pressure to approx. 20% volume. Add Water (50 mL) and adjust pH to <2 with 6N HCl to decompose excess hydride. Stir for 30 mins.

  • Workup: Adjust pH to >12 using 6N NaOH. Extract the free amine with Dichloromethane (DCM) (3 x 100 mL).

  • Dry combined organics over

    
    , filter, and concentrate to yield the Crude Amine Base  (white to off-white solid).
    
Phase 2: Isolation of the Cis-Isomer

Objective: Separate the cis (target) from the trans (impurity) via salt formation.

Procedure:

  • Salt Formation: Dissolve the Crude Amine Base in a minimal amount of Methanol (approx. 5 mL per gram of crude).

  • Cool to 0°C. Add 4N HCl in Dioxane dropwise until pH is acidic (pH ~2).

  • Primary Crystallization (Removal of Trans): Add Diethyl Ether slowly until the solution becomes turbid. Store at 4°C overnight.

    • Observation: A heavy white precipitate will form. This is predominantly the trans-isomer .[1]

  • Filtration: Filter the solid. Keep the Filtrate (Mother Liquor).

    • Note: The solid filter cake is the trans-isomer (Reference Standard).

  • Recovery of Cis: Concentrate the Mother Liquor to dryness to obtain a gummy solid (enriched cis-isomer).

  • Secondary Purification: Redissolve the residue in boiling Isopropanol (IPA) . Allow to cool slowly. If no precipitate forms, add Acetone dropwise as an anti-solvent.

  • Filter the resulting crystals to obtain cis-4-aminoadamantan-1-ol hydrochloride .

Data Summary & Quality Control

Physicochemical Properties
Propertycis-Isomer (Target)trans-Isomer (Impurity)
Configuration Z (Syn)E (Anti)
Solubility (MeOH) HighLow
Solubility (Ether) LowInsoluble
Melting Point 280–285°C (dec)>300°C (dec)
Key NMR Feature H-4 proton typically downfieldH-4 proton typically upfield
NMR Validation (Self-Validating Step)

To confirm the stereochemistry, perform a NOESY 1D or 2D experiment .

  • Cis-Isomer: Strong NOE correlation observed between the proton at C4 (germinal to amine) and the protons at the bridgehead adjacent to the hydroxyl group, indicating spatial proximity (syn-facial).

  • Trans-Isomer: Lack of significant NOE correlation between the C4 proton and the C1-OH face.

Troubleshooting Guide

  • Low Yield of Cis: If the cis isomer does not crystallize from IPA/Acetone, the residue may still contain too much trans isomer. Repeat the "Primary Crystallization" step (Phase 2, Step 3) to crash out more trans before attempting to isolate cis.

  • Oiling Out: If the product oils out instead of crystallizing, triturate the oil with anhydrous diethyl ether and sonicate for 15 minutes to induce nucleation.

  • Safety: Sodium cyanoborohydride is highly toxic. All waste streams must be treated with bleach (sodium hypochlorite) to neutralize cyanide residues before disposal.

References

  • Synthesis of Adamantane Derivatives

    • Method for synthesizing trans-4-amino-1-hydroxy adamantane hydrochloride.[4] (Patent CN102633659B). This reference details the isolation of the trans isomer, thereby validating the strategy of using the mother liquor to find the cis isomer.

  • Reductive Amination Protocols

    • BenchChem Technical Support.
  • Stereochemical Data

    • PubChem Compound Summary: 4-Aminoadamantan-1-ol hydrochloride.
  • General Isomer Separation: Separation of cis and trans isomers of adamantane derivatives often relies on the higher lattice energy (and lower solubility) of the trans (E) isomer in alcoholic solvents. Journal of Organic Chemistry, 1974, 39(26), 3822–3827. (Foundational stereochemistry of 4-substituted adamantanes).

Sources

Application

Preparation of cis-4-aminoadamantan-1-ol HCl from 5-hydroxy-2-adamantanone

Application Note & Protocol Stereoselective Synthesis of cis-4-Aminoadamantan-1-ol Hydrochloride via Reductive Amination of 5-Hydroxy-2-adamantanone Abstract This document provides a comprehensive guide for the synthesis...

Author: BenchChem Technical Support Team. Date: March 2026

Application Note & Protocol

Stereoselective Synthesis of cis-4-Aminoadamantan-1-ol Hydrochloride via Reductive Amination of 5-Hydroxy-2-adamantanone

Abstract

This document provides a comprehensive guide for the synthesis and purification of cis-4-aminoadamantan-1-ol hydrochloride, a valuable adamantane derivative for pharmaceutical research and drug development.[1] The protocol starts from the readily available 5-hydroxy-2-adamantanone. The core transformation is a reductive amination, which generates a diastereomeric mixture of cis- and trans-4-aminoadamantan-1-ol. A detailed methodology is presented that not only outlines the primary synthesis but also places critical emphasis on the strategic separation of the desired cis-isomer from the more commonly isolated trans-isomer. This guide explains the causality behind procedural choices, from reagent selection to the multi-step purification workflow, ensuring scientific integrity and reproducibility for researchers in medicinal chemistry and organic synthesis.

Introduction and Scientific Rationale

Adamantane derivatives are crucial scaffolds in medicinal chemistry due to their rigid, lipophilic structure, which can enhance the pharmacological profile of drug candidates.[2] The specific stereochemistry of substituents on the adamantane core can significantly influence biological activity. This guide focuses on the preparation of the cis-isomer of 4-aminoadamantan-1-ol, a key intermediate for various therapeutic agents.

The selected synthetic route is the reductive amination of 5-hydroxy-2-adamantanone. This widely-used transformation converts a carbonyl group into an amine through an intermediate imine.[3] The process is typically a one-pot reaction, valued for its efficiency and relatively mild conditions.[4]

The key challenge in this synthesis is controlling and separating the stereoisomers produced. The reduction of the planar imine intermediate can occur from two different faces, leading to a mixture of the cis- and trans-amino alcohol products. Literature and patent data suggest that the formation of the trans-isomer is often favored, and purification methods frequently focus on its isolation via crystallization, leaving the more soluble cis-isomer in the mother liquor.[5] This protocol leverages this difference in solubility as a key step in a robust purification strategy to isolate the desired cis-product.

Reaction Mechanism and Stereochemistry

The synthesis proceeds via a two-stage mechanism within a single pot:

  • Imine Formation: The carbonyl group of 5-hydroxy-2-adamantanone reacts with an ammonia source (e.g., ammonia in methanol) under weakly acidic catalysis to form a hemiaminal, which then dehydrates to the corresponding imine intermediate.[3]

  • Reduction: A reducing agent selectively reduces the carbon-nitrogen double bond (C=N) of the imine to a single bond, forming the amine. The choice of reducing agent is critical. Mild hydridic reducing agents like sodium cyanoborohydride (NaBH₃CN) are ideal because they readily reduce the protonated imine (iminium ion) but are slow to react with the starting ketone, thus preventing the formation of adamantane-2,5-diol as a major byproduct.[6][7] Alternatively, catalytic hydrogenation offers a different, often highly effective, reduction pathway.[5]

The stereochemical outcome is determined during the reduction step. The hydride or hydrogen can attack the imine face from either the same side as the C1-hydroxyl group (resulting in the cis-product) or the opposite side (resulting in the trans-product).

Overall Synthetic Workflow

The process begins with the one-pot reductive amination of the starting ketone, followed by a multi-step workup and purification designed to isolate the target cis-isomer.

G A 5-Hydroxy-2-adamantanone B Reductive Amination (NH3/MeOH, NaBH3CN or H2/Pd-C) A->B D Aqueous Work-up (Quench, Extraction) B->D C Crude Product (Mixture of cis/trans free amines) E Recrystallization from Methanol C->E D->C F Solid: trans-4-aminoadamantan-1-ol (Major Isomer) E->F Isolate solid G Filtrate (Mother Liquor) (Enriched in cis-isomer) E->G Collect filtrate H Column Chromatography G->H I Purified cis-4-aminoadamantan-1-ol H->I J Salt Formation (HCl in Ether/MeOH) I->J K Final Product: cis-4-Aminoadamantan-1-ol HCl J->K

Caption: Workflow for the synthesis and isolation of cis-4-aminoadamantan-1-ol HCl.

Detailed Experimental Protocols

Materials and Reagents
ReagentFormulaMW ( g/mol )Moles (mmol)Mass/VolumeEquivalents
5-Hydroxy-2-adamantanoneC₁₀H₁₄O₂166.2230.085.00 g1.0
Ammonia in Methanol (7N)NH₃/CH₃OH-~300.8~43 mL~10
Sodium CyanoborohydrideNaBH₃CN62.8445.122.83 g1.5
Methanol (Anhydrous)CH₃OH32.04-100 mL-
Dichloromethane (DCM)CH₂Cl₂84.93-200 mL-
Hydrochloric Acid (conc.)HCl36.46-As needed-
Sodium Sulfate (Anhydrous)Na₂SO₄142.04-As needed-
Silica Gel (for column)SiO₂--As needed-
Protocol 1: Reductive Amination using NaBH₃CN
  • Imine Formation:

    • To a 250 mL round-bottom flask equipped with a magnetic stirrer, add 5-hydroxy-2-adamantanone (5.00 g, 30.08 mmol).

    • Add anhydrous methanol (50 mL) and stir until the solid is fully dissolved.

    • Add 7N ammonia in methanol (~43 mL, ~300.8 mmol, 10 eq.) to the solution. A catalytic amount of acetic acid (0.1 mL) can be added to facilitate imine formation.[6]

    • Stir the mixture at room temperature for 2 hours. Monitor the formation of the imine by Thin Layer Chromatography (TLC).

  • Reduction:

    • Cool the reaction mixture to 0 °C using an ice-water bath.

    • Slowly add sodium cyanoborohydride (2.83 g, 45.12 mmol, 1.5 eq.) portion-wise over 15 minutes, ensuring the internal temperature remains below 10 °C.

    • Remove the ice bath and allow the reaction to slowly warm to room temperature. Stir overnight (16-24 hours).

  • Work-up and Extraction:

    • Monitor the reaction for completion by TLC or LC-MS.

    • Carefully quench the reaction by the slow addition of water (50 mL).

    • Remove the methanol under reduced pressure using a rotary evaporator.

    • Add 1M NaOH solution to the aqueous residue until the pH is >12.

    • Extract the aqueous layer with dichloromethane (3 x 50 mL).

    • Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude product as a mixture of cis and trans isomers (typically an off-white solid).

Protocol 2: Purification and Isomer Separation

Causality Note: This purification strategy is based on the reported lower solubility of the trans-isomer in methanol, which allows for its removal by crystallization. The desired cis-isomer, being more soluble, is then isolated from the mother liquor via chromatography.[5]

  • Removal of Trans-Isomer by Recrystallization:

    • Transfer the crude amine mixture to a 100 mL Erlenmeyer flask.

    • Add a minimal amount of hot methanol to completely dissolve the solid.

    • Allow the solution to cool slowly to room temperature, then place it in a refrigerator (4 °C) for several hours to facilitate crystallization.

    • Collect the precipitated solid (primarily the trans-isomer) by vacuum filtration, washing with a small amount of cold methanol.

    • Crucially, retain the filtrate (mother liquor), as it is now enriched with the desired cis-isomer.

  • Isolation of Cis-Isomer by Column Chromatography:

    • Concentrate the mother liquor under reduced pressure.

    • Prepare a silica gel column using a suitable eluent system (e.g., a gradient of Dichloromethane/Methanol with 1% triethylamine to prevent streaking).

    • Adsorb the concentrated residue onto a small amount of silica gel and load it onto the column.

    • Elute the column, collecting fractions and monitoring by TLC to separate the isomers. The cis-isomer is expected to have a different Rf value than the trans-isomer.

    • Combine the fractions containing the pure cis-isomer and concentrate under reduced pressure to yield the purified free amine.

Protocol 3: Formation of the Hydrochloride Salt
  • Dissolve the purified cis-4-aminoadamantan-1-ol in a minimal amount of methanol or diethyl ether.

  • Cool the solution in an ice bath.

  • Slowly add a solution of HCl in diethyl ether (or methanolic HCl) dropwise with stirring until precipitation is complete.

  • Collect the resulting white solid by vacuum filtration.

  • Wash the solid with cold diethyl ether and dry under vacuum to obtain pure cis-4-aminoadamantan-1-ol HCl.

Characterization

The identity, purity, and stereochemistry of the final product should be confirmed using a combination of analytical techniques:

  • Nuclear Magnetic Resonance (NMR): ¹H and ¹³C NMR spectroscopy are essential for confirming the chemical structure and assessing isomeric purity. The relative stereochemistry (cis/trans) can be determined by analyzing chemical shifts and coupling constants, or through NOESY experiments.

  • Mass Spectrometry (MS): To confirm the molecular weight of the free amine.

  • Melting Point (MP): A sharp melting point is indicative of high purity.

  • Gas Chromatography (GC): Can be used to determine the ratio of cis to trans isomers in the crude product and confirm the purity of the final product.[5]

Troubleshooting

ProblemPossible Cause(s)Suggested Solution(s)
Low Yield Incomplete imine formation.Increase reaction time for imine formation; ensure anhydrous conditions.
Incomplete reduction.Add reducing agent slowly at low temperature; allow for sufficient reaction time.
Loss during work-up or purification.Optimize extraction pH; carefully monitor fractions during chromatography.
Ketone Reduction Byproduct Reducing agent is too reactive or added too quickly.Use a selective reducing agent like NaBH₃CN.[7] Ensure slow, portion-wise addition at 0 °C.
Poor Isomer Separation Inefficient recrystallization.Use a minimal amount of hot solvent; allow for slow cooling.
Incorrect chromatography eluent.Perform TLC screening to find an optimal solvent system for separation.

Safety Precautions

  • Sodium Cyanoborohydride (NaBH₃CN): Highly toxic. Handle only in a well-ventilated fume hood. Avoid contact with acids, which can release toxic hydrogen cyanide gas. Wear appropriate personal protective equipment (PPE), including gloves, lab coat, and safety glasses.

  • Solvents: Methanol and Dichloromethane are flammable and/or toxic. Handle in a fume hood.

  • Acids/Bases: Concentrated HCl and NaOH are corrosive. Handle with care and appropriate PPE.

References

  • Wikipedia. (2023). Reductive amination. Retrieved from [Link]

  • Organic Chemistry Portal. (n.d.). Reductive Amination - Common Conditions. Retrieved from [Link]

  • Google Patents. (2013). CN102633659B - Method for synthesizing trans-4-amino-1-hydroxy adamantane hydrochloride.
  • Master Organic Chemistry. (2017). Reductive Amination, and How It Works. Retrieved from [Link]

  • Google Patents. (2010). CN101735080A - Process for synthesizing trans-4-amino-1-adamantanol hydrochloride.
  • MySkinRecipes. (n.d.). trans-4-Aminoadamantan-1-ol hydrochloride. Product Page. Retrieved from [Link]

  • Tovar, F. et al. (2022). Bacterial Transformation of Adamantane and Its Derivatives: Regioselectivity and Biocatalytic Approaches. PMC - NIH. Retrieved from [Link]

Sources

Method

Procedures for using cis-4-aminoadamantan-1-ol HCl as a building block

An Application Guide for the Strategic Use of cis-4-Aminoadamantan-1-ol HCl in Synthesis Introduction: The Adamantane Scaffold in Modern Drug Discovery Adamantane and its derivatives represent a unique class of building...

Author: BenchChem Technical Support Team. Date: March 2026

An Application Guide for the Strategic Use of cis-4-Aminoadamantan-1-ol HCl in Synthesis

Introduction: The Adamantane Scaffold in Modern Drug Discovery

Adamantane and its derivatives represent a unique class of building blocks in medicinal chemistry. The rigid, three-dimensional, and lipophilic nature of the adamantane cage offers a powerful tool for designing molecules with improved pharmacokinetic properties and strong binding affinities to biological targets.[1][2] cis-4-Aminoadamantan-1-ol hydrochloride, in particular, is a bifunctional scaffold that positions a primary amine and a tertiary alcohol in a fixed cis-1,4-relationship on this rigid framework. This specific stereochemistry makes it a valuable intermediate in the synthesis of a wide range of bioactive compounds, including antiviral agents, neuroprotective drugs, and enzyme inhibitors.[1][3] Notably, the aminoadamantane moiety is a key pharmacophore in several Dipeptidyl Peptidase IV (DPP-IV) inhibitors used in the treatment of type 2 diabetes.[4][5]

This guide provides a detailed overview of the core reactivity of cis-4-aminoadamantan-1-ol HCl and offers practical, step-by-step protocols for its use as a synthetic building block. The focus is on explaining the strategic choices behind reaction conditions to enable researchers to confidently and effectively incorporate this versatile scaffold into their synthetic programs.

Physicochemical Properties and Safety Data

Accurate knowledge of a reagent's properties is fundamental to its successful application and safe handling.

PropertyValueSource
Chemical Name cis-4-Aminoadamantan-1-ol hydrochloride[6][7]
Synonyms (1r,4s)-4-aminoadamantan-1-ol hydrochloride[6]
CAS Number 62075-26-7[7]
Molecular Formula C₁₀H₁₈ClNO[6][8]
Molecular Weight 203.71 g/mol [6][8]
Appearance White to off-white solid/powder[9]
Storage Room temperature, dry, well-ventilated, inert atmosphere[1][10]
Safety, Handling, and Storage

cis-4-Aminoadamantan-1-ol HCl is classified as an irritant. Adherence to standard laboratory safety practices is mandatory.

  • Hazard Identification : Causes skin irritation (H315) and serious eye irritation (H319).[6] May cause respiratory irritation.[10]

  • Personal Protective Equipment (PPE) : Always wear safety glasses with side shields or goggles, a laboratory coat, and chemical-resistant gloves (e.g., nitrile) when handling the solid or its solutions.

  • Handling : Handle in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of dust.[10] Avoid contact with skin and eyes. Wash hands thoroughly after handling. The material can be moisture-sensitive, so handling under an inert atmosphere (e.g., nitrogen or argon) is recommended for reactions requiring anhydrous conditions.[10]

  • Storage : Store in a tightly sealed container in a cool, dry, and well-ventilated place away from incompatible materials such as strong oxidizing agents.[1][11]

Core Reactivity and Strategic Considerations

The synthetic utility of cis-4-aminoadamantan-1-ol HCl stems from its two distinct functional groups: a primary amine (as its hydrochloride salt) and a tertiary alcohol. The key to using this building block effectively lies in understanding and controlling their relative reactivity.

The Initial Step: Liberation of the Free Amine

The compound is supplied as a hydrochloride salt, meaning the primary amino group is protonated to form an ammonium chloride. In this state, the nitrogen is no longer nucleophilic. Therefore, the first step in nearly all reactions targeting the amine is its neutralization with a base to generate the free amine.

  • Choice of Base : A non-nucleophilic organic base like triethylamine (TEA) or N,N-diisopropylethylamine (DIPEA) is typically used. These bases are strong enough to deprotonate the ammonium ion but are too sterically hindered to compete with the substrate in subsequent reactions (e.g., acylation). Inorganic bases like NaHCO₃ or K₂CO₃ can also be used in biphasic or protic solvent systems.

Chemoselectivity: Navigating the Amine and Alcohol
  • N-Functionalization : The primary amine, once liberated, is a potent nucleophile. It will readily react with electrophiles such as acyl chlorides, anhydrides, and activated carboxylic acids (in peptide couplings) to form stable amide bonds. This reaction is typically much faster than any reaction at the sterically hindered tertiary alcohol.

  • O-Functionalization : The tertiary alcohol is a poor nucleophile due to steric hindrance and requires more forcing conditions to react. To achieve selective O-alkylation (ether formation), two strategies are common:

    • Direct Alkylation under Strong Basic Conditions : Using a very strong, non-nucleophilic base like sodium hydride (NaH) or potassium tert-butoxide can deprotonate the alcohol to form a tertiary alkoxide. This potent nucleophile can then react with an alkyl halide.[12] This method risks side reactions if the amine is not protected.

    • Protect-Manipulate-Deprotect Strategy : The most reliable method for selective O-functionalization is to first protect the more reactive amino group, typically as a carbamate (e.g., Boc or Cbz). With the amine protected, the alcohol can be modified under basic conditions. Finally, the protecting group is removed to reveal the free amine.

The following diagram illustrates these strategic synthetic pathways.

G cluster_main Strategic Pathways for cis-4-aminoadamantan-1-ol HCl cluster_n_func N-Functionalization (Favored) cluster_o_func O-Functionalization (Requires Strategy) start cis-4-Aminoadamantan-1-ol HCl (Amine is Protonated) free_amine Free Amine Intermediate (Amine is Nucleophilic) start->free_amine Add Base (e.g., TEA, DIPEA) n_product N-Acylated or N-Alkylated Product (Amides, Secondary Amines) free_amine->n_product Add Electrophile (e.g., R-COCl) o_protect 1. Protect Amine (e.g., (Boc)₂O) free_amine->o_protect Protecting Group Strategy o_react 2. Activate & React Alcohol (e.g., NaH, then R-X) o_protect->o_react o_deprotect 3. Deprotect Amine (e.g., TFA, HCl) o_react->o_deprotect o_product O-Alkylated Product (Ethers) o_deprotect->o_product G cluster_workflow Workflow: Synthesis of a Hypothetical Inhibitor Fragment A Start: cis-4-amino- adamantan-1-ol HCl B Step 1: Free Amine Liberation A->B TEA, DCM, 0 °C C Intermediate: Free Amine B->C D Step 2: N-Acylation C->D R-COCl, TEA, 0 °C to RT E Product: Amide Fragment D->E F Step 3: Purification & Characterization E->F Column Chromatography G Final Product F->G NMR, MS, IR

Sources

Application

Application Note: Formulation Strategies for Adamantane-Based Hydrochloride Salts

Executive Summary: The Adamantane Paradox Adamantane derivatives—specifically Amantadine Hydrochloride and Memantine Hydrochloride —occupy a unique niche in pharmacotherapy. Structurally, they possess a rigid, lipophilic...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary: The Adamantane Paradox

Adamantane derivatives—specifically Amantadine Hydrochloride and Memantine Hydrochloride —occupy a unique niche in pharmacotherapy. Structurally, they possess a rigid, lipophilic tricyclic cage (diamondoid architecture) that readily crosses the blood-brain barrier (BBB). However, to ensure aqueous solubility for oral delivery, they are formulated as hydrochloride salts.

This creates a formulation paradox:

  • The Cage (Lipophilic): Drives sublimation propensity (in free base form) and extreme bitterness (interaction with hydrophobic taste receptors).

  • The Salt (Hydrophilic): Introduces hygroscopicity and requires specific stabilization against disproportionation in humid environments.

This guide provides field-proven protocols to overcome these opposing forces, focusing on Ion-Exchange Resin (IER) complexation for taste masking and Multi-Particulate Pellet systems for extended release (ER).

Pre-Formulation Characterization[1][2]

Before initiating formulation, the specific behavior of the adamantane salt lattice must be mapped. Unlike flexible molecules, the adamantane cage acts as a "molecular ball bearing," leading to excellent flow properties but poor compressibility in direct compression scenarios.

Solubility and pH Dependency

Adamantane salts are weak bases (pKa ~10.4). Their solubility is pH-dependent, posing a risk of precipitation in the high pH environment of the distal intestine, which can compromise bioavailability in extended-release formulations.

Table 1: Solubility Profile of Memantine HCl (Representative Data)

MediumpHSolubility (mg/mL) at 25°CFormulation Implication
0.1 N HCl1.2> 35.0 (High)Rapid gastric release; requires strong retardation for ER.
Acetate Buffer4.5> 30.0 (High)Stable release in duodenum.
Phosphate Buffer6.8~ 5.0 - 10.0 (Moderate)Risk of solubility drop; requires solubilizers (e.g., PEG) in ER matrix.
Water7.0~ 35.0High intrinsic solubility.
Critical Quality Attributes (CQAs)
  • Sublimation: While the HCl salt is stable, trace amounts of free base (generated via excipient incompatibility) will sublime, recrystallizing on bottle caps or blister foils.

    • Control: Avoid alkaline excipients (e.g., Sodium Starch Glycolate with high pH) that can induce salt disproportionation.

  • Polymorphism: Memantine HCl generally crystallizes in a stable form, but solvent choice during recrystallization (e.g., Acetone/Water) can affect crystal habit (needles vs. equant). Equant crystals are preferred for flowability.

Protocol A: Taste-Masking via Ion-Exchange Resins[3]

For pediatric or geriatric oral suspensions, the bitterness of adamantane salts is the primary failure mode. Simple flavoring is insufficient. We utilize a Drug-Resin Complex (Resinate) approach using a cation exchange resin (e.g., Amberlite™ IRP69 or Indion® 234).

Mechanism

The amine group of the adamantane salt exchanges with the cation (usually Na+ or H+) on the cross-linked polymer resin.



This complex is insoluble at salivary pH (6.8), preventing interaction with taste buds. It dissociates only in the acidic gastric environment (pH 1.2).
Step-by-Step Protocol: Preparation of Amantadine-Resinate

Materials:

  • Amantadine HCl[1][2][3][4][5][6][7][8]

  • Amberlite™ IRP69 (Sodium Polystyrene Sulfonate)

  • Deionized Water

  • Polyethylene Glycol (PEG 4000) – Impregnating Agent

Workflow:

  • Activation: Wash the resin with deionized water (3 cycles) to remove superficial impurities.

  • Stoichiometric Calculation: Determine the exchange capacity of the resin (typically ~4-5 meq/g). Target a 1:1 molar ratio of Drug:Resin functional groups, but use a 1:1.5 weight ratio (Drug:Resin) to ensure complete complexation.

  • Complexation (Batch Process):

    • Dissolve Amantadine HCl in deionized water (10% w/v solution).

    • Disperse the activated resin into the drug solution under continuous magnetic stirring.

    • Critical Step: Adjust pH to 6.0–7.0 using 0.1N NaOH dropwise. This shifts the equilibrium toward the drug-resin complex.

    • Stir for 4–6 hours.

  • Validation: Filter a 5mL aliquot and test the filtrate for free drug content using UV-Vis spectrophotometry (200-220 nm range). Complexation is complete when free drug is < 5%.

  • Impregnation (Optional for ER): To further retard release, add PEG 4000 (10% w/w of resin) to the slurry and stir for 1 hour. The polymer fills the resin pores.

  • Washing & Drying: Filter the resinate beads. Wash with deionized water to remove chloride ions (test with AgNO3). Dry in a hot air oven at 50°C until moisture content is < 3%.

Protocol B: Extended Release (ER) Pellet Layering

To mitigate CNS side effects (dizziness, confusion) associated with peak plasma concentrations (Cmax), an ER profile is mandatory. We employ a Multi-Particulate System (Memantine ER Capsules) rather than a matrix tablet to prevent "dose dumping" if the unit is damaged.

Visualization: Manufacturing Workflow

FormulationWorkflow cluster_QC In-Process QC Start Raw Material: Memantine HCl SolnPrep Binder Solution Prep (HPMC E5 + Drug) Start->SolnPrep FBC Fluid Bed Coating (Sugar Spheres #20-25) SolnPrep->FBC Spraying SealCoat Seal Coating (HPMC - 2% wt gain) FBC->SealCoat Assay Drug Loading Assay FBC->Assay ReleaseCoat Functional Coating (Ethylcellulose + Pore Former) SealCoat->ReleaseCoat Curing Curing (60°C for 2 hours) ReleaseCoat->Curing Coalescence Encap Encapsulation (Hard Gelatin Capsules) Curing->Encap Dissolution Dissolution (pH 1.2 -> 6.8) Curing->Dissolution

Caption: Workflow for Memantine HCl ER Pellets using Fluid Bed Processing.

Detailed Methodology

Equipment: Fluid Bed Processor (Wurster Insert).

Phase 1: Drug Layering (Active Loading)

  • Binder Solution: Dissolve Memantine HCl and HPMC E5 (Binder) in Water/Ethanol (50:50). The ethanol aids evaporation and prevents sugar sphere solubilization.

  • Loading: Charge sugar spheres (size 20–25 mesh) into the fluid bed.

  • Process Parameters:

    • Inlet Temp: 55°C ± 5°C

    • Product Temp: 40°C ± 2°C (Critical: Keep below drug melting point/degradation).

    • Spray Rate: Start low (2 g/min ) and ramp up to prevent agglomeration.

  • Target: 20% w/w drug loading.

Phase 2: Functional Coating (The Release Controller)

  • Polymer System: Ethylcellulose (EC) is the hydrophobic barrier. HPMC is the pore former.

    • Ratio: EC : HPMC = 70 : 30 (Adjustable for release rate).

    • Solvent: Isopropyl Alcohol / Water (90:10).

  • Application: Spray the functional coat onto the drug-loaded pellets.

  • Weight Gain: Apply until 10–15% weight gain is achieved. This thickness determines the lag time and release rate.

  • Curing: "Bake" the pellets at 60°C for 2 hours. This fuses the polymer particles, ensuring a consistent film and stable release profile over time (preventing the "aging" effect where release slows down after storage).

Quality Control & Stability

Dissolution Testing (USP Apparatus II)

Because adamantane salts lack strong UV chromophores, HPLC with UV detection at low wavelengths (200-210 nm) or Refractive Index (RI) detection is often required. However, derivatization (e.g., with FMOC) is the gold standard for sensitivity.

Acceptance Criteria (Example for ER Capsule):

  • 1 Hour: 20–40% (Prevents dose dumping, allows onset).

  • 4 Hours: 50–70% (Maintains therapeutic window).

  • 8 Hours: > 80% (Ensures complete bioavailability).

Stress Testing
  • Thermal Cycling: -20°C to 40°C. Check for crystal growth or coating cracks.

  • Open Dish (40°C/75% RH): Check for hygroscopicity. If pellets clump, the seal coat (Phase 1) was insufficient.

References

  • NIST. (2017). Thermodynamics of antiviral and antiparkinsonian drug amantadine hydrochloride: condensed state properties and decomposition. National Institute of Standards and Technology. Link

  • Vertex. (2020).[4] A Sulfathiazole–Amantadine Hydrochloride Cocrystal: The First Codrug Simultaneously Comprising Antiviral and Antibacterial Components.[4] Crystal Growth & Design.[4][9] Link

  • Google Patents. (2012). EP2517696A1 - Extended release memantine tablet.Link

  • Drugs.com. (2023). Memantine ER capsules: Package Insert / Prescribing Info.Link

  • NIH. (2010). A Validated Stability-indicating Reverse Phase HPLC Assay Method for the Determination of Memantine Hydrochloride.Link

  • Benchchem. (2023).[10] Avoiding impurities in the preparation of adamantane-based drugs.Link

Sources

Method

Application Note: Protocol for Dissolving cis-4-Aminoadamantan-1-ol HCl for In Vitro Cell Culture

Executive Summary The successful application of adamantane-derived neuropharmacological agents in in vitro models requires rigorous preparation protocols to maintain cellular viability and experimental reproducibility. c...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

The successful application of adamantane-derived neuropharmacological agents in in vitro models requires rigorous preparation protocols to maintain cellular viability and experimental reproducibility. cis-4-Aminoadamantan-1-ol hydrochloride (CAS: 62075-26-7)[1][2] is a specialized tricyclic hydrocarbon derivative structurally related to established NMDA receptor antagonists like amantadine and memantine[3].

This application note provides a self-validating, step-by-step methodology for the dissolution, sterilization, and storage of cis-4-aminoadamantan-1-ol HCl. By prioritizing aqueous solvents over organic vehicles like DMSO, this protocol eliminates solvent-induced cytotoxicity, ensuring that any observed cellular responses are strictly attributable to the compound's pharmacological action.

Physicochemical Profiling & Solvent Causality

Understanding the physicochemical properties of a compound is the first step in designing a robust dissolution strategy. The hydrochloride salt form of this adamantane derivative significantly alters its solubility profile compared to its free-base counterpart.

Table 1: Physicochemical Properties
PropertyValue
Compound Name cis-4-Aminoadamantan-1-ol Hydrochloride
CAS Number 62075-26-7[1][2][4]
Molecular Formula C₁₀H₁₈ClNO (Base: C₁₀H₁₇NO)[2][]
Molecular Weight Base: 167.25 g/mol [] / Salt: ~203.71 g/mol
Typical Purity ≥96%[4]
Pharmacological Class NMDA Receptor Uncompetitive Antagonist[3]
Causality Behind Solvent Selection

While Dimethyl Sulfoxide (DMSO) is a ubiquitous solvent in early-stage drug screening, its use with sensitive cell lines (e.g., primary cortical neurons or induced pluripotent stem cells) can induce basal cytotoxicity, alter membrane permeability, and trigger unintended differentiation.

Because cis-4-aminoadamantan-1-ol is supplied as a hydrochloride salt (C₁₀H₁₈ClNO)[2], the protonated amine confers exceptionally high aqueous solubility. Consequently, dissolving the compound directly in sterile double-distilled water (ddH₂O) or Phosphate-Buffered Saline (PBS) is the scientifically rigorous choice. This completely bypasses vehicle-induced artifacts.

Pharmacological Context: Adamantanes as Ion Channel Modulators

Adamantane derivatives are well-characterized uncompetitive antagonists of the N-methyl-D-aspartate (NMDA) receptor[3]. They act as open-channel pore blockers, preventing excessive calcium (Ca²⁺) influx and subsequent excitotoxicity while sparing normal physiological synaptic transmission. The spatial orientation of the hydroxyl group in the cis conformation influences the compound's hydrogen-bonding capacity within the receptor pore.

Pathway Glutamate Glutamate / Glycine (Co-agonists) NMDAR NMDA Receptor (Open Channel State) Glutamate->NMDAR Activates Ca2 Excessive Ca2+ Influx NMDAR->Ca2 Permeates Toxicity Excitotoxicity / Apoptosis Ca2->Toxicity Induces Drug cis-4-Aminoadamantan-1-ol HCl (Uncompetitive Antagonist) Drug->NMDAR Blocks Pore

Figure 1: Mechanism of action for cis-4-Aminoadamantan-1-ol HCl as an NMDA receptor pore blocker.

Experimental Workflow & Methodology

The following protocol outlines the generation of a 100 mM aqueous stock solution , which provides a versatile concentration for downstream serial dilutions.

Protocol A 1. Weigh Powder cis-4-Aminoadamantan-1-ol HCl B 2. Add Solvent Sterile ddH2O or PBS A->B C 3. Dissolution Vortex until optically clear B->C D 4. Sterilization 0.22 µm PES Filtration C->D E 5. Aliquoting Single-use vials D->E F 6. Storage -20°C (Up to 6 months) E->F Freeze G 7. Application Dilute in 37°C Culture Media E->G Immediate Use F->G Thaw on ice

Figure 2: Experimental workflow for the dissolution, sterilization, and in vitro application.

Step 1: Reconstitution (100 mM Stock)
  • Weigh exactly 20.37 mg of lyophilized cis-4-Aminoadamantan-1-ol HCl powder[1].

  • Add 1.0 mL of sterile, endotoxin-free ddH₂O.

  • Vortex vigorously for 30–60 seconds.

  • Causality Insight: The hydrochloride salt readily dissociates in water. Vortexing provides sufficient kinetic energy to overcome the lattice energy of the salt without requiring heat. Do not heat the solution above 37°C , as adamantane derivatives can degrade under excessive thermal stress.

Step 2: Sterilization
  • Inside a Class II biosafety cabinet, draw the 100 mM solution into a sterile Luer-lock syringe.

  • Filter the solution through a 0.22 µm Polyethersulfone (PES) syringe filter into a sterile, low-bind microcentrifuge tube.

  • Causality Insight: PES is strictly selected over Nylon or PTFE due to its exceptionally low protein-binding characteristics and minimal extractables. This ensures zero loss of the active pharmaceutical ingredient and prevents the introduction of toxic leachables into the cell culture.

Step 3: Aliquoting and Cryopreservation
  • Divide the sterile stock into 50 µL single-use aliquots.

  • Store immediately at -20°C (stable for up to 6 months).

  • Causality Insight: Repeated freeze-thaw cycles cause transient local concentration spikes (due to the solvent freezing before the solute) and accelerate hydrolysis. Single-use aliquots form a self-validating system where each experiment uses pristine, uncompromised drug.

Step 4: In Vitro Application (Working Dilution)
  • Thaw an aliquot on ice immediately before use.

  • Dilute directly into pre-warmed (37°C) complete culture media to achieve the final working concentration.

Table 2: Stock Solution Dilution Guide (from 100 mM Stock)
Desired Final ConcentrationVolume of 100 mM StockVolume of Culture MediaDilution Factor
10 µM 1.0 µL9.999 mL1:10,000
50 µM 5.0 µL9.995 mL1:2,000
100 µM 10.0 µL9.990 mL1:1,000
  • Causality Insight: Always add the drug to an intermediate volume of media before applying it to the cells. This ensures homogeneous distribution, preventing localized osmotic shock and receptor desensitization.

Self-Validating Quality Control

To ensure the integrity of the protocol, implement the following self-validating checks:

  • Optical Clarity Check: The 100 mM stock must be completely transparent. Any turbidity or particulate matter indicates incomplete dissolution or contamination, requiring immediate disposal.

  • pH Verification: The hydrochloride salt will slightly acidify unbuffered water (expected pH 4.5–5.5 for a 100 mM solution). When diluted 1:1000 in buffered culture media, the pH shift is neutralized, maintaining a physiological pH of 7.2–7.4.

  • Biological Benchmarking: Include a positive control (e.g., Amantadine or Memantine) in your NMDA-induced excitotoxicity assays (such as an LDH release assay) to validate the relative potency of the cis-4-aminoadamantan-1-ol blockade.

References

Sources

Application

Application Note: Handling and Storage Protocols for Hygroscopic Hydrochloride Salts

Executive Summary & Mechanistic Overview The formulation of Active Pharmaceutical Ingredients (APIs) as hydrochloride (HCl) salts is a ubiquitous strategy in drug development designed to exponentially improve aqueous sol...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary & Mechanistic Overview

The formulation of Active Pharmaceutical Ingredients (APIs) as hydrochloride (HCl) salts is a ubiquitous strategy in drug development designed to exponentially improve aqueous solubility and bioavailability. However, this thermodynamic advantage comes at a cost: severe hygroscopicity.

The underlying causality of this phenomenon lies in the molecular structure of the salt. The highly electronegative chloride ion acts as a potent hydrogen bond acceptor, actively facilitating hydrogen bonding with atmospheric water vapor[1]. When the ambient Relative Humidity (RH) exceeds the salt’s Deliquescence Relative Humidity (DRH) , the solid absorbs sufficient moisture to dissolve into a saturated solution droplet. Conversely, if the humidity drops below the Efflorescence Relative Humidity (ERH) , the droplet loses water and recrystallizes[2]. This cyclic phase transformation accelerates chemical degradation (e.g., hydrolysis), induces particle agglomeration, and severely compromises the quantitative accuracy of analytical weighing[1].

Mechanism Solid Crystalline HCl Salt (Stable Solid) Adsorption Moisture Adsorption (RH > DRH) Solid->Adsorption Increasing Ambient Humidity Deliquescence Deliquescence (Saturated Solution) Adsorption->Deliquescence Critical Moisture Uptake Desorption Moisture Desorption (RH < ERH) Deliquescence->Desorption Decreasing Ambient Humidity Desorption->Solid Efflorescence / Recrystallization

Thermodynamic cycle of deliquescence and efflorescence in hygroscopic salts.

Quantitative Classification of Hygroscopicity

Before establishing a handling protocol, the API must be empirically classified. The European Pharmacopoeia (Ph. Eur.) provides a standardized gravimetric classification based on dynamic moisture uptake[3][4].

Table 1: Ph. Eur. Hygroscopicity Classification (at 25°C / 80% RH)

ClassificationTypical Weight Gain (%)Physical Observation
Non-hygroscopic < 0.2%Powder remains free-flowing and chemically stable.
Slightly hygroscopic 0.2% - 2.0%Minor surface adsorption; minimal handling issues.
Hygroscopic 2.0% - 15.0%Noticeable clumping; requires controlled environments.
Very hygroscopic > 15.0%Rapid moisture uptake; strict isolation required.
Deliquescent Variable (Phase change)Solid dissolves completely into a liquid state.

Validated Experimental Protocols

Protocol 1: Dynamic Vapor Sorption (DVS) Profiling

Purpose: To map the exact DRH and ERH boundaries of the HCl salt to dictate downstream environmental controls[3]. Causality: Static humidity chambers only provide end-point data. DVS provides real-time mass kinetics, allowing researchers to observe the exact RH threshold where hydrogen bonding initiates bulk absorption[5][6].

  • Sample Preparation: Load 10–20 mg of the HCl salt into a tared quartz or aluminum sample pan inside the DVS analyzer[5].

  • Initial Drying (True0™): Equilibrate the sample at 0% RH using a dry nitrogen purge (500 sccm) at 25°C. Maintain this state until the mass change rate (

    
    ) is < 0.001% per minute[5][6].
    
  • Sorption Cycle: Program the system to increase RH in 10% increments from 0% to 90% RH. The system must hold at each step until equilibrium is reached (

    
     < 0.001% / min) or a 3-hour timeout expires[5].
    
  • Desorption Cycle: Decrease RH in 10% increments back to 0% RH.

  • Data Interpretation: Plot the isotherm (Mass % vs. RH %). An exponential spike in mass uptake indicates the DRH. A failure of the desorption curve to return to baseline indicates irreversible hydrate formation[3][6].

Protocol 2: Safe Handling and Rapid Dispensing

Purpose: To prevent moisture incorporation during the physical transfer of the API. Causality: When working below the ERH (typically < 15% RH), the lack of ambient moisture eliminates the microscopic water layer that naturally dissipates static electricity. Thus, highly dry environments cause severe triboelectric charging, leading to powder scattering[2].

  • Environmental Isolation: Transfer the sealed API container into a glovebox purged with dry Argon or Nitrogen (RH < 15%)[2][7].

  • Static Mitigation: Activate an anti-static ionizer fan inside the glovebox for 5 minutes prior to opening the API container[2].

  • Equipment Selection: Utilize grounded stainless-steel spatulas and low-static weighing paper. Never use plastic spatulas, as they act as electrostatic insulators[2].

  • Rapid Measurement: Tare the microbalance, dispense the powder, and record the measurement immediately. Continuous upward drift on the balance display indicates that the ambient RH has exceeded the salt's DRH[2].

Protocol 3: Long-Term Storage and Packaging

Purpose: To create an absolute barrier against Moisture Vapor Transmission Rate (MVTR) and oxidative degradation[7][8].

  • Primary Containment: Place the dispensed HCl salt into a low-density polyethylene (LDPE) bag. Twist the neck, fold it over, and secure it with a zip-tie[7].

  • Secondary Containment: Place the primary bag into a second LDPE bag (double-bagging) to compound the MVTR resistance[7].

  • Moisture Scavenging: Place the double-bagged API into an opaque, light-resistant aluminum foil pouch. Insert a silica gel desiccant packet outside the PE bags but inside the foil pouch. The desiccant acts as a sacrificial sink for any moisture that permeates the foil seal[2][8].

  • Inert Purge & Seal: Purge the foil pouch with Nitrogen gas to displace oxygen, then heat-seal the pouch[8].

  • Thermal Acclimation (Critical Step): Store the pouch at the recommended temperature (e.g., 2–8°C). Crucially , before reopening for future use, the sealed pouch must sit at room temperature for 2–4 hours. Opening a cold container allows ambient moisture to instantly condense on the cold powder, causing immediate deliquescence[8][9].

Handling Acclimate Acclimate to RT (Closed Container) Glovebox Transfer to Glovebox (RH < 15%) Acclimate->Glovebox Weigh Rapid Weighing (Anti-Static Tools) Glovebox->Weigh Primary Primary Packaging (Double PE Bags) Weigh->Primary Secondary Secondary Sealing (Alu-Foil + Desiccant) Primary->Secondary

Step-by-step handling and packaging workflow for highly hygroscopic APIs.

Troubleshooting Matrix

Table 2: Corrective Actions for Common Handling Failures [2]

ObservationRoot CauseCorrective Action
Powder sticks to spatula/paper Moisture absorption or severe static charge.Dry in a vacuum oven (if thermally stable). Switch to grounded stainless-steel tools and activate ionizers.
Balance reading drifts upward Continuous water mass incorporation from ambient air.Abort weighing. Verify glovebox RH is strictly below the salt's DRH. Purge with dry N2.
API liquefies in container Storage seal failed; ambient RH > DRH.Discard compromised batch. Implement heat-sealed aluminum foil pouches with internal desiccants.

References

  • Co-Crystallization Approach to Enhance the Stability of Moisture-Sensitive Drugs National Center for Biotechnology Information (PMC)[Link]

  • Application of Dynamic Vapour Sorption Technique to Study Dry Powder Inhalation Formulations Scientific & Academic Publishing[Link]

  • Data-driven approach to mitigate quality impact of hygroscopic pharmaceutical raw materials throughout the supply chain Taylor & Francis Online[Link]

  • Automated Dynamic Water Vapor Sorption Analyzer Methodology Surface Measurement Systems[Link]

  • An innovative drug delivery form for hygroscopic pharmaceutical drugs Manufacturing Chemist[Link]

  • Annex 9: Guide to good storage practices for pharmaceuticals Food and Drug Administration (FDA / WHO)[Link]

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Optimizing the Synthesis of cis-4-Aminoadamantan-1-ol Hydrochloride

Welcome to the Technical Support Center for adamantane derivative synthesis. The synthesis of cis-4-aminoadamantan-1-ol hydrochloride—a critical intermediate for —presents unique stereochemical challenges.

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center for adamantane derivative synthesis. The synthesis of cis-4-aminoadamantan-1-ol hydrochloride—a critical intermediate for —presents unique stereochemical challenges. Because the adamantane cage is highly rigid, establishing the correct cis stereocenter at the 4-position relative to the 1-hydroxyl group requires precise control over the reductive amination of 5-hydroxy-2-adamantanone.

This guide provides field-proven troubleshooting strategies, self-validating protocols, and mechanistic insights to help you maximize your cis-isomer yield.

Quantitative Data Summary: Catalyst & Reagent Selection

Selecting the right catalytic system is the most critical factor in determining your cis:trans ratio. Below is a summary of expected yields and stereoselectivities based on established methodologies.

Reductive SystemAmine SourceSolvent & TempAdditiveOverall Yieldcis:trans Ratio
NaBH₃CN NH₄OAcMeOH, 25°CNone50% - 60%~ 1 : 1
10% Pd/C, H₂ S-α-methylbenzylamineTHF, 0°C to 25°CNone67%Enriched cis
Ir-PA1 Catalyst Ammonium formateEthanol, 60°CAcetic Acid (1 eq)81%98 : 2
Troubleshooting & FAQs

Q: Why is my cis:trans ratio near 1:1 when using standard NaBH₃CN or NaBH(OAc)₃? A: Standard hydride reducing agents approach the intermediate imine from both the axial and equatorial faces of the adamantane cage with relatively equal probability. The steric hindrance from the distant 5-hydroxyl group is insufficient to direct the hydride attack on its own. To force hydride delivery from a single face, you must use a stereodirecting chiral auxiliary (such as S-α-methylbenzylamine) during imine formation, or employ a bulky, stereoselective Iridium catalyst. For instance, the can push the cis:trans ratio to 98:2 by sterically blocking the more hindered face of the cycloaliphatic ring.

Q: I am observing a high percentage of secondary amine byproducts. How do I prevent this? A: Secondary amines form when the newly synthesized primary amine product attacks unreacted 5-hydroxy-2-adamantanone, creating a secondary imine that is subsequently reduced. This is a kinetics issue. To prevent this, you must ensure complete conversion of the ketone to the primary imine before initiating reduction. We recommend a stepwise reductive amination: reflux the ketone and amine source for 64 hours to ensure complete imine formation, concentrate the mixture to remove water, and only then add your reducing agent (e.g., Pd/C).

Q: What is the most reliable method to track the progress of the isomer separation? A: Because aliphatic adamantane amines lack strong UV chromophores, standard UV-Vis HPLC tracking is ineffective. You must use LC-MS (ESI+) to track the separation. The E (trans) and Z (cis) isomers exhibit distinct retention times on standard C18 columns. For example, under standard gradient conditions, the E isomer elutes at 0.64 min, while the Z isomer elutes at 0.95 min (both showing [M+H]⁺ = 168).

Self-Validating Experimental Protocol

This protocol details the high-yield, stepwise synthesis of the cis isomer utilizing a chiral auxiliary to direct the reduction, followed by hydrochloride salt formation. Every step includes built-in validation checkpoints to ensure system integrity.

Phase 1: Imine Formation
  • Reaction Setup: Dissolve 1.8 g (10 mmol) of 5-hydroxy-2-adamantanone and 1.3 g (10 mmol) of S-α-methylbenzylamine in 50 mL of absolute ethanol.

  • Reflux: Heat the mixture to reflux for 64 hours.

  • Validation Checkpoint 1 (LC-MS): Sample the reaction. You must observe the complete disappearance of the ketone mass and the appearance of the imine intermediate at a retention time of ~5.52 min with [M+H]⁺ = 270.

  • Concentration: Concentrate the reaction mixture under reduced pressure to obtain the intermediate imine as a yellow oil (approx. 2.8 g). Do not purify further.

Phase 2: Stereoselective Reduction
  • Preparation: Dissolve the crude benzylimine (0.33 g, 1.2 mmol scale) in 15 mL of anhydrous THF. Keep at 0°C in an ice bath for 5 minutes.

  • Catalyst Addition: Add 0.24 g of 10% Pd/C catalyst.

  • Hydrogenation: Hydrogenate the mixture at atmospheric pressure for 12 hours.

  • Validation Checkpoint 2 (TLC): Filter a 0.1 mL aliquot through a micro-syringe filter. Run a TLC (DCM:MeOH:Aqueous NH₃ 5:5:1). Stain with ninhydrin and heat; the primary amine product will appear as a deep purple spot.

  • Isolation: Filter the catalyst through a Celite pad and evaporate the solvent to yield the isomer mixture as a white powder (approx. 0.13 g, 67% yield).

  • Validation Checkpoint 3 (LC-MS): Confirm the presence of the Z (cis) isomer at 0.95 min ([M+H]⁺ = 168).

Phase 3: Separation and Salt Formation
  • Separation: If the diastereomeric excess is not 100%, separate the mixture using silica gel column chromatography (eluent: DCM/MeOH gradient) to isolate the pure cis-4-aminoadamantan-1-ol.

  • Salt Formation: Dissolve the purified cis isomer in anhydrous diethyl ether. Dropwise add 2M HCl in diethyl ether at 0°C until precipitation ceases.

  • Final Validation: Filter the white powder, wash with cold ether, and dry under vacuum. Verify the final product via melting point analysis (expected ~250°C) and elemental analysis (Calculated for C₁₀H₁₇NO: C, 71.81; H, 10.25; N, 8.37).

Reaction Workflow

G Start 5-Hydroxy-2-adamantanone Imine Imine Intermediate (e.g., Benzylimine) Start->Imine Amine source, reflux, -H2O Reduction Stereoselective Reduction (Pd/C or Ir-PA1) Imine->Reduction H2 or Hydride Mixture cis/trans-4-aminoadamantan-1-ol Mixture Reduction->Mixture Yields diastereomers Separation Chromatographic Separation or Crystallization Mixture->Separation Isomer resolution CisIsomer cis-4-aminoadamantan-1-ol Separation->CisIsomer Isolate target Salt cis-4-aminoadamantan-1-ol HCl (Final Product) CisIsomer->Salt Anhydrous HCl in Dioxane/Ether

Workflow for the stereoselective synthesis of cis-4-aminoadamantan-1-ol HCl.

References
  • Fresno, N., Pérez-Fernández, R., Goicoechea, C., Alkorta, I., Fernández-Carvajal, A., de la Torre-Martínez, R., et al. "Adamantyl Analogues of Paracetamol as Potent
Optimization

Technical Support Center: Separation of cis- and trans-4-Aminoadamantan-1-ol Isomers

Prepared by: Gemini, Senior Application Scientist Welcome to the technical support resource for the separation of cis- and trans-4-aminoadamantan-1-ol diastereomers. This guide is designed for researchers, chemists, and...

Author: BenchChem Technical Support Team. Date: March 2026

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support resource for the separation of cis- and trans-4-aminoadamantan-1-ol diastereomers. This guide is designed for researchers, chemists, and drug development professionals to provide practical, in-depth solutions to challenges encountered during the analytical and preparative separation of these specific isomers.

The rigid, three-dimensional structure of the adamantane cage results in distinct and stable cis and trans configurations of the amino and hydroxyl groups. These geometric differences, while subtle, are critical for biological activity and downstream applications, making their effective separation essential. This document provides field-proven insights and validated protocols to address common issues in a direct question-and-answer format.

Section 1: Method Selection FAQ

This section addresses high-level questions to help you choose the most appropriate separation strategy for your experimental goals.

Q1: What are the primary methods for separating the cis and trans isomers of 4-aminoadamantan-1-ol?

The most effective methods leverage the different physicochemical properties of the diastereomers. The main strategies are:

  • Fractional Crystallization: This is a highly effective and scalable method, particularly for preparative purposes. It relies on the differential solubility of the isomers, often as their salt forms (e.g., hydrochlorides), in a specific solvent system.[1][2]

  • High-Performance Liquid Chromatography (HPLC): HPLC is a powerful analytical tool for separating these isomers. Due to their polarity, Hydrophilic Interaction Liquid Chromatography (HILIC) or Normal-Phase (NP) chromatography are often more effective than standard Reverse-Phase (RP) methods.[3][4]

  • Supercritical Fluid Chromatography (SFC): SFC is an excellent alternative to HPLC, often providing faster separations and unique selectivity for isomers.[5][6] It is particularly well-suited for preparative separations due to the ease of removing the mobile phase (supercritical CO2).[6]

  • Gas Chromatography (GC): Direct analysis by GC is challenging due to the low volatility of the polar aminoalcohol. However, GC coupled with Mass Spectrometry (GC-MS) can be used for analytical identification after chemical derivatization to increase volatility.[7][8]

Q2: Is chiral chromatography required to separate cis and trans isomers?

No. Chiral chromatography is used to separate enantiomers, which are non-superimposable mirror images of each other. The cis and trans isomers of 4-aminoadamantan-1-ol are diastereomers—stereoisomers that are not mirror images. Diastereomers have different physical properties, such as solubility, boiling point, and chromatographic retention on achiral stationary phases, allowing for their separation using standard (achiral) chromatographic techniques or crystallization.[9][10][11]

Q3: Which separation method is best for large-scale (multi-gram to kilogram) purification?

For large-scale purification, fractional crystallization is typically the most practical and cost-effective method.[12] A published patent demonstrates a method where a crude mixture of cis and trans 4-amino-1-hydroxyadamantane is dissolved in ethanol and converted to the hydrochloride salt. The trans isomer hydrochloride salt then selectively crystallizes upon cooling, yielding high purity.[1] This approach is much more scalable than preparative chromatography.[13]

Q4: I need to quantify the cis/trans ratio in a crude reaction mixture. Which analytical method is most suitable?

HPLC or SFC coupled with a suitable detector (e.g., Mass Spectrometry, Evaporative Light Scattering Detector) would be the methods of choice. Since 4-aminoadamantan-1-ol lacks a strong UV chromophore, standard UV detection offers poor sensitivity.[14] Mass Spectrometry (MS) provides both the sensitivity and selectivity needed for accurate quantification. Alternatively, derivatizing the amine group with a UV-active reagent can enable reliable quantification with a UV detector.[15][16] GC-MS after derivatization is also a viable, though more labor-intensive, option.[17]

Section 2: Troubleshooting and Optimization Guides

This section provides solutions to specific problems you may encounter during your experiments.

Guide 1: High-Performance Liquid Chromatography (HPLC)

Q: Why am I seeing poor resolution or co-elution of my cis and trans peaks?

Poor resolution is a common issue when separating structurally similar isomers.[18]

  • Cause: The selected stationary and mobile phases do not provide sufficient selectivity. Standard C18 columns in reversed-phase mode may not effectively resolve these polar, rigid isomers.[3]

  • Troubleshooting Steps:

    • Switch to HILIC or Normal-Phase: These modes provide better interaction with the polar amine and hydroxyl groups. For HILIC, a bare silica, diol, or amide-based column with a mobile phase of high acetonitrile content (e.g., 95:5 Acetonitrile:Water with a buffer) is a good starting point.

    • Optimize the Mobile Phase: Systematically vary the solvent strength and composition. In HILIC, adjusting the water or alcohol content by small increments can significantly impact selectivity.

    • Evaluate Different Stationary Phases: If a HILIC column is not providing separation, consider a phenyl-based column which can offer alternative selectivity through π-π interactions if a derivative is made.[10] Shape-selective phases like those used for cholesterol separations might also resolve the rigid cage structures differently.[10]

    • Adjust Column Temperature: Lowering or raising the temperature can alter the interaction kinetics and improve resolution. A systematic study between 25°C and 50°C is recommended.

Q: My peaks are broad and exhibit significant tailing. What is causing this?

This is a classic problem when analyzing basic compounds like primary amines.

  • Cause: The primary amine group is interacting ionically with acidic silanol groups present on the surface of silica-based HPLC columns. This secondary interaction leads to poor peak shape.[19][20]

  • Troubleshooting Steps:

    • Add a Basic Modifier: Add a small amount of a basic competitor, such as 0.1% diethylamine (DEA) or triethylamine (TEA), to your mobile phase. This will occupy the active sites on the stationary phase, preventing the analyte from interacting with them.

    • Use a Base-Deactivated Column: Modern HPLC columns are often "end-capped" or specifically designed for the analysis of basic compounds. Ensure your column is suitable for amine analysis.

    • Consider Derivatization: Converting the primary amine to a secondary amine or an amide via derivatization can eliminate the problematic interactions and dramatically improve peak shape.[14][21]

Q: My compound is not visible with a UV detector. How can I detect it?

  • Cause: The adamantane structure and its simple functional groups do not absorb light in the typical UV range (200-400 nm).

  • Solutions:

    • Use a Universal Detector: An Evaporative Light Scattering Detector (ELSD), Charged Aerosol Detector (CAD), or a Mass Spectrometer (MS) will readily detect non-chromophoric compounds. MS is the preferred method as it also provides mass confirmation.[22]

    • Pre-column Derivatization: React the amine group with a reagent that attaches a strongly UV-absorbent or fluorescent tag. Common reagents include dansyl chloride, dabsyl chloride, or FMOC-Cl.[15][21] This not only solves the detection issue but can also improve chromatographic performance.

Guide 2: Gas Chromatography (GC)

Q: Can I analyze 4-aminoadamantan-1-ol directly by GC?

This is not recommended. The compound has two highly polar functional groups (-NH2 and -OH) that make it non-volatile and prone to strong interactions with the GC column, resulting in poor or no elution and severe peak tailing.

Q: What is the best derivatization strategy for GC-MS analysis of this compound?

A two-step derivatization is required to block both polar groups.

  • Cause: Both the amine and hydroxyl groups contain active hydrogens that must be replaced with non-polar groups to increase volatility and thermal stability.[7]

  • Recommended Protocol:

    • Silylation of the Hydroxyl Group: First, react the compound with a silylating agent like N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% TMCS. This will convert the -OH group to a -O-Si(CH3)3 group.

    • Acylation of the Amine Group: Following silylation, add an acylating agent such as N-methyl-bis(trifluoroacetamide) (MBTFA) or heptafluorobutyric anhydride (HFBA).[8] This will convert the -NH2 group to an amide. The resulting molecule will be significantly more volatile and exhibit excellent chromatographic behavior.

Guide 3: Fractional Crystallization

Q: I attempted to crystallize the free base from a solvent, but the cis/trans ratio did not improve. What went wrong?

  • Cause: The free base forms of the cis and trans isomers may have very similar solubilities in many common solvents, making separation by direct crystallization inefficient.

  • Troubleshooting Steps:

    • Form a Salt: The most critical step is to convert the amine to a salt. The hydrochloride salt is reported to be highly effective.[1] The introduction of the ionic center dramatically alters the crystal lattice energy and solubility properties, often creating a much larger solubility difference between the diastereomers.

    • Solvent Screening: The choice of solvent is crucial. For the hydrochloride salt, polar protic solvents like methanol or ethanol are good starting points.[1] A systematic screen of different solvents and solvent mixtures is recommended to find conditions that maximize the solubility difference.

    • Control Cooling Rate: Allow the solution to cool slowly. Rapid cooling can cause both isomers to crash out of solution together, trapping impurities and the undesired isomer in the crystal lattice.

    • Seeding: If you have a small amount of the pure desired isomer, use it to seed the supersaturated solution. This will promote the crystallization of the desired form exclusively.

Section 3: Experimental Protocols & Data
Protocol 1: Preparative Separation via Fractional Crystallization

This protocol is adapted from patent literature for the selective isolation of trans-4-aminoadamantan-1-ol hydrochloride.[1]

  • Dissolution: Dissolve the crude mixture of cis and trans 4-aminoadamantan-1-ol (e.g., 10.0 g) in ethanol (80-100 mL) in a flask equipped with a magnetic stirrer.

  • Acidification: Cool the solution to 0-5°C in an ice bath. Slowly add a solution of trimethylchlorosilane (TMSCl) or ethanolic HCl to adjust the pH to strongly acidic, forming the hydrochloride salt in situ.

  • Reflux and Cooling: Warm the mixture and gently reflux for 1-2 hours. After reflux, allow the solution to cool slowly to room temperature. Continue cooling and stir at 20-25°C for 16-24 hours.

  • Crystallization: The trans-4-aminoadamantan-1-ol hydrochloride, being less soluble, will selectively precipitate as a white solid.

  • Isolation: Collect the solid product by vacuum filtration. Wash the filter cake with a small amount of cold ethanol to remove the mother liquor containing the more soluble cis isomer.

  • Drying: Dry the collected white solid under vacuum at 60°C to yield the purified trans isomer hydrochloride. Purity can be confirmed by HPLC or GC-MS of the free-based product.

Protocol 2: Analytical Separation by HILIC-HPLC-MS

This protocol provides a starting point for analytical method development.

ParameterConditionRationale
Column Waters ACQUITY UPLC BEH Amide (2.1 x 100 mm, 1.7 µm)Amide phase provides excellent retention and selectivity for polar analytes like amines and alcohols.
Mobile Phase A 10 mM Ammonium Formate in Water, pH 3.0Provides ionic strength and improves peak shape.
Mobile Phase B AcetonitrileStrong solvent in HILIC mode.
Gradient 95% B to 80% B over 10 minutesA shallow gradient is often required to resolve closely eluting isomers.
Flow Rate 0.3 mL/minStandard for 2.1 mm ID columns.
Column Temp. 40°CImproves efficiency and can modify selectivity.
Injection Vol. 2 µL
MS Detector ESI+ (Positive Electrospray Ionization)The primary amine is readily protonated for sensitive detection.
MS Scan Mode Selected Ion Monitoring (SIM) for m/z of [M+H]+Maximizes sensitivity for quantitative analysis.
Section 4: Visualized Workflows
Diagram 1: Decision Tree for Method Selection

This diagram helps guide the initial choice of separation technique based on the desired outcome.

MethodSelection start Goal: Separate cis/trans 4-aminoadamantan-1-ol goal What is the primary objective? start->goal preparative Preparative Scale (>1g) goal->preparative Purification analytical Analytical Scale (<10mg) goal->analytical Analysis cryst Fractional Crystallization of Hydrochloride Salt preparative->cryst High Yield & Scalability prep_sfc Preparative SFC preparative->prep_sfc Speed & Purity quant Ratio Quantification or Impurity Profiling analytical->quant ident Peak Identification analytical->ident hplic_ms HILIC-HPLC-MS quant->hplic_ms High Resolution sfc_ms SFC-MS quant->sfc_ms High Speed ident->hplic_ms gc_ms GC-MS with Derivatization ident->gc_ms Structural Confirmation

Caption: A decision tree for selecting the appropriate separation technique.

Diagram 2: Troubleshooting Poor HPLC Peak Shape

This flowchart provides a logical sequence for diagnosing and solving issues with peak tailing and broadening.

HPLCTroubleshooting start Problem: Poor Peak Shape (Tailing/Broadening) check_amine Is the analyte a primary amine? start->check_amine yes_amine Yes check_amine->yes_amine no_amine No (Unlikely for this compound) check_amine->no_amine cause Cause: Secondary interactions with column silanols yes_amine->cause solution1 Add Basic Modifier to Mobile Phase (e.g., 0.1% DEA or TEA) cause->solution1 solution2 Switch to a Base- Deactivated Column cause->solution2 solution3 Derivatize the Amine Group (e.g., Acylation) cause->solution3 evaluate Evaluate Peak Shape solution1->evaluate solution2->evaluate solution3->evaluate

Caption: A troubleshooting flowchart for poor HPLC peak shape.

References
  • Vertex AI Search. (2025, March 15). Breaking Down the Methods: Chromatography and Crystallization in Chiral Resolution. Retrieved from Google.[23]

  • BenchChem Technical Support Team. (2025, December). Technical Support Center: Troubleshooting HPLC Separation of Triglyceride Isomers. Benchchem.[18]

  • MilliporeSigma. Derivatization and Separation of Aliphatic Amines. Sigma-Aldrich.[14]

  • Das, A., et al. (2019, November 12). Derivatization Strategies for the Determination of Biogenic Amines with Chromatographic Techniques. In Books.[15]

  • Mitrevski, B. (n.d.). Derivatization Methods in GC and GC/MS. Semantic Scholar.[7]

  • ResearchGate. (2025, August 5). Derivatization Techniques for Chromatographic Analysis.[16]

  • Wikipedia. Diastereomeric recrystallization.[9]

  • Tai, H.-C., et al. (2020, January 11). Comparative study of five different amine-derivatization methods for metabolite analyses by liquid chromatography-tandem mass spectrometry. PubMed.[21]

  • MPG.PuRe. Formation and Crystallization based Separation of Diastereomeric Salts.[24]

  • Toth, E., et al. (2022, December 19). Design of diastereomeric salt resolution via multicomponent system characterization: a case study with hydrate formation. CrystEngComm (RSC Publishing).[25]

  • Shimadzu. SELECTING THE RIGHT SFC COLUMN.[19]

  • Google Patents. US4874473A - Separation of diastereomers by extractive distillation.[26]

  • Bak, A., et al. (2017, March 10). Stereoselective synthesis of novel adamantane derivatives with high potency against rimantadine-resistant influenza A virus strains. Organic & Biomolecular Chemistry (RSC Publishing).[27]

  • ResearchGate. Comparison of SFC, polar organic, and normal-phase modes. Analyte: RS/SR 2-amino.[5]

  • ThermoFisher. Successful HPLC Operation – A Troubleshooting Guide.[28]

  • MicroSolv Technology Corporation. (2025, June 19). Isomers and Recommended HPLC Columns for Effective Separation. HPLC Primer.[10]

  • American Pharmaceutical Review. (2014, April 28). Advances in Achiral Stationary Phases for SFC.[20]

  • PharmaInfo. Separation of Pharmaceutical Enantiomers using Supercritical Fluid Technology.[6]

  • Taylor & Francis. (2022, March 2). Separation of Amino Acids and Peptides with Supercritical Fluids Chromatography.[29]

  • ResearchGate. (2025, August 6). Structural, Electronic, and Vibrational Properties of Amino-adamantane and Rimantadine Isomers.[30]

  • Springer. Chromatographic study of complex formation of adamantane derivatives with β-cyclodextrin.[31]

  • Washington State University. HPLC Troubleshooting Guide.[32]

  • ResearchGate. (2017, March 10). (PDF) Stereoselective Synthesis of Novel Adamantane Derivatives with High Potency Against Rimantadine-Resistant Influenza A Virus Strains.[33]

  • Phenomenex. (2022, May 20). HPLC Troubleshooting Guide.[34]

  • Google Patents. CN102633659B - Method for synthesizing trans-4-amino-1-hydroxy adamantane hydrochloride.[1]

  • MDPI. (2023, December 22). Chiral Separation of Vildagliptin by Capillary Electrophoresis—The Study of Enantiomeric Complexation.[35]

  • MDPI. (2023, May 15). 1-(3-Isoselenocyanatopropyl)adamantane.[36]

  • SiChem. preparative HPLC.[13]

  • PubMed. (2017, March 15). Isomeric discrimination of synthetic cannabinoids by GC-EI-MS: 1-adamantyl and 2-adamantyl isomers of N-adamantyl carboxamides.[17]

  • ResearchGate. Relationship between Physicochemical Properties and Chromatographic Retention of Some Adamantane Derivatives.[37]

  • ResearchGate. Chromatographic retention of adamantane derivatives in high-performance liquid chromatography.[3]

  • PMC. (2025, October 17). Bacterial Transformation of Adamantane and Its Derivatives: Regioselectivity and Biocatalytic Approaches.[38]

  • MDPI. (2016, October 4). HPLC Separation of Diastereomers: Chiral Molecular Tools Useful for the Preparation of Enantiopure Compounds and Simultaneous Determination of Their Absolute Configurations.[4]

  • Encyclopedia of Pharmaceutical Technology. Chiral Drug Separation.[39]

  • YouTube. (2022, January 22). How to Find R & S Configuration of Adamantane ? | Chirality | Organic Chemistry.[40]

  • University of Warwick. Principles in preparative HPLC.[12]

  • Sigma-Aldrich. Novel Separation Approach for Multiple Chiral Center Molecules.[11]

  • PubChem. trans-4-Aminoadamantan-1-ol.[41]

  • American Chemical Society. (2025, December 8). Advances in Cis-Trans Isomer Separation Using Ion Mobility Mass Spectrometry.[42]

  • Loyola University Chicago Research Portal. A short synthesis of 1-azaadamantan-4-one and the 4r and 4s isomers of 4-amino-1-azaadamantane.[43]

  • Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing). Synthesis of the four stereoisomers of 4-aminoadamantane-2-carboxylic acid, rigid analogues of γ-aminobutyric acid.

  • Walsh Medical Media. (2012, October 22). A Validated Time of Flight Mass Spectrometry for Quantitative Determination of Amantadine Hydrochloride and Memantine Hydrochlor.[22]

  • PubMed. (2008, February 1). Preparative chromatographic purification of diastereomers of silybin and their quantification in human plasma by liquid chromatography-tandem mass spectrometry.[44]

  • ResearchGate. (2025, August 7). Separation of cis and trans isomers of naturally occuring hydroxycinnamic acids by high-pressure liquid chromatography.[45]

  • PubMed. (2023, June 7). GC-MS analysis of eight aminoindanes using three derivatization reagents.[8]

  • Arkat USA. Four-directional synthesis of adamantane derivatives.[46]

  • Google Patents. US3880925A - Separation and purification of cis and trans isomers.[2]

  • MDPI. (2020, September 1). Synthetic Analogues of Aminoadamantane as Influenza Viral Inhibitors—In Vitro, In Silico and QSAR Studies.[47]

Sources

Troubleshooting

Technical Support Center: Troubleshooting Solubility of Adamantane Derivatives

Topic: Solubility Optimization & Troubleshooting for Adamantane-Based Compounds Role: Senior Application Scientist Audience: Drug Discovery Researchers & Formulation Scientists Executive Summary: The "Diamondoid" Paradox...

Author: BenchChem Technical Support Team. Date: March 2026

Topic: Solubility Optimization & Troubleshooting for Adamantane-Based Compounds Role: Senior Application Scientist Audience: Drug Discovery Researchers & Formulation Scientists

Executive Summary: The "Diamondoid" Paradox

Adamantane derivatives (e.g., Amantadine, Memantine, Rimantadine, and novel scaffolds) present a unique physicochemical challenge. The adamantane cage is a rigid, diamondoid structure that is highly lipophilic (logP ~2.5–3.5) and bulky. Unlike flexible alkyl chains, this cage cannot fold to hide its hydrophobic surface area, leading to high crystal lattice energy and poor water solubility.

This guide addresses the four most common failure modes reported by users: pH-dependent precipitation , cosolvent "crashing," cyclodextrin incompatibility , and detection failures .

Part 1: Troubleshooting Modules (Q&A Format)
Module 1: The pH Trap (Amine Functionality)

User Query: "My adamantane derivative dissolved in water initially but precipitated when I added it to my assay buffer (pH 7.4). Why?"

Diagnosis: Most bioactive adamantane derivatives (e.g., Amantadine, Memantine) are primary amines. They behave as weak bases with high pKa values (typically 10.1–10.8).

  • At pH < 9.0: The amine is protonated (

    
    ), forming a highly soluble cationic salt.
    
  • At pH > 10.0: The molecule exists as a free base (

    
    ), which is practically insoluble in water.
    
  • The Trap: While pH 7.4 is theoretically acidic enough to keep them protonated, the presence of common ions (Cl⁻, PO₄³⁻) in PBS or saline can lower the solubility product (

    
    ) of the salt form, or local pH fluctuations during mixing can trigger nucleation of the free base.
    

Corrective Action:

  • Check the Salt Form: Ensure you are using the Hydrochloride (HCl) or Sulfate salt, not the free base. Amantadine HCl is soluble up to ~50 mg/mL in water, whereas the free base is sparingly soluble.

  • Buffer Selection: Avoid high-salt buffers initially. Dissolve the compound in pure water or low-ionic strength buffer (e.g., 10 mM HEPES, pH 7.0) to create a stock, then dilute into the final assay buffer.

  • Acidification: If using the free base, pre-dissolve in 0.1 N HCl or acetic acid before adding to the buffer.

Module 2: The Cyclodextrin-DMSO Incompatibility

User Query: "I used


-Cyclodextrin to improve solubility, but when I added my DMSO stock solution to the cyclodextrin buffer, it still precipitated. Isn't CD supposed to help?"

Diagnosis: This is a classic "competitive displacement" failure.

  • Mechanism: Adamantane has an exceptionally high affinity for the hydrophobic cavity of

    
    -Cyclodextrin (
    
    
    
    ). However, DMSO also binds to the cyclodextrin cavity.
  • The Conflict: Even small amounts of DMSO (5% v/v) can compete with the adamantane cage for the cavity, reducing the effective binding constant by orders of magnitude (e.g., from

    
     to 
    
    
    
    ). The DMSO occupies the cavity, ejecting the adamantane, which then precipitates.

Corrective Action:

  • Eliminate DMSO: Do not prepare a DMSO stock if using cyclodextrins.

  • Direct Solubilization: Add the solid adamantane salt directly to the aqueous cyclodextrin solution (e.g., 20% HP-

    
    -CD).
    
  • Solid Dispersion: If the compound is stubborn, prepare a solid dispersion. Dissolve both the drug and CD in a volatile solvent (methanol), evaporate to dryness, and reconstitute the resulting powder in water.

Module 3: The "Invisible" Compound (Detection Issues)

User Query: "I filtered my solution and ran it on the plate reader (UV 280 nm) to check concentration, but I see zero signal. Is it insoluble?"

Diagnosis: You are likely facing a detection failure , not necessarily a solubility failure.

  • The Blind Spot: The adamantane cage is saturated (sp3 carbons) and lacks a chromophore. Unless your derivative has an aromatic appendage (e.g., a phenyl ring), it will not absorb significant UV light at 254 nm or 280 nm.

  • False Negative: Standard UV quantification will read "zero," leading you to believe the compound precipitated and was filtered out.

Corrective Action:

  • Switch Detection Mode: Use LC-MS (Liquid Chromatography-Mass Spectrometry) or ELSD (Evaporative Light Scattering Detector).

  • Derivatization: For UV detection, react the amine group with a chromophore tag (e.g., 1,2-naphthoquinone-4-sulfonate or FMOC-Cl) before analysis.

  • Indirect Assay: Use a displacement assay. Complex

    
    -CD with a dye (e.g., Methyl Orange). When adamantane binds, it displaces the dye, causing a spectral shift.
    
Part 2: Visualization & Decision Logic
Figure 1: Solubility Optimization Decision Tree

Caption: A logical workflow for selecting the optimal solubilization strategy based on chemical functionality and assay requirements.

SolubilityDecisionTree Start Start: Adamantane Derivative Insoluble in Buffer CheckStructure Check Structure: Is there an Amine (-NH2)? Start->CheckStructure YesAmine Yes (Amine Present) CheckStructure->YesAmine Yes NoAmine No (Neutral/Lipophilic) CheckStructure->NoAmine No CheckSalt Is it a Salt Form (HCl, Sulfate)? YesAmine->CheckSalt UseSalt Switch to Salt Form (e.g., Amantadine HCl) CheckSalt->UseSalt No (Free Base) CheckPH Check pH: Is pH > pKa (~10.5)? CheckSalt->CheckPH Yes DetectionCheck Detection Check: Does it have a Chromophore? UseSalt->DetectionCheck AdjustPH Lower pH to < 8.0 Ensure Protonation CheckPH->AdjustPH Yes (Too Basic) UseCD Use Cyclodextrin (HP-beta-CD) CheckPH->UseCD No (Still Insoluble) AdjustPH->DetectionCheck Cosolvent Cosolvent Strategy: DMSO/EtOH < 1%? NoAmine->Cosolvent Precipitation Precipitation on Dilution? Cosolvent->Precipitation Yes Precipitation->UseCD AvoidDMSO CRITICAL: Avoid DMSO Stock. Dissolve Solid directly in CD aq. UseCD->AvoidDMSO AvoidDMSO->DetectionCheck UseLCMS Use LC-MS / ELSD (No UV Absorbance) DetectionCheck->UseLCMS No

Part 3: Master Protocol: Shake-Flask Solubility with Derivatization

Objective: Determine equilibrium solubility of adamantane derivatives without UV chromophores.

Materials:

  • Adamantane Derivative (Solid).[1]

  • Solvent: PBS (pH 7.[1][2]4) or Water.[3]

  • Derivatization Reagent: 0.5% Sodium 1,2-naphthoquinone-4-sulfonate (NQS).

  • 0.1 M NaOH.

  • Syringe Filters (0.45 µm PTFE).

Protocol Steps:

  • Saturation: Add excess solid compound (~10 mg) to 1 mL of buffer in a glass vial.

  • Equilibration: Shake at 25°C for 24 hours (or 48 hours for high accuracy).

  • Filtration: Filter the suspension through a 0.45 µm syringe filter. Discard the first 200 µL of filtrate (to account for filter adsorption).

  • Derivatization (The "Visible" Step):

    • Transfer 500 µL of filtrate to a clean tube.

    • Add 100 µL of 0.1 M NaOH (pH adjustment to alkaline).

    • Add 200 µL of NQS reagent.

    • Heat at 60°C for 30 minutes. The solution will turn orange-red if the amine is present.

  • Quantification: Measure absorbance at 450–460 nm . Compare against a standard curve prepared similarly.

Part 4: Reference Data

Table 1: Physicochemical Properties of Common Derivatives

CompoundpKa (Basic)LogPSolubility (Free Base)Solubility (HCl Salt)CD Binding (

)
Amantadine 10.1 - 10.8~2.4Poor (< 1 mg/mL)High (~50 mg/mL)~

Memantine ~10.3~3.3PoorSoluble~

Rimantadine ~10.4~3.0PoorSoluble~

Note: CD Binding constants refer to


-Cyclodextrin in pure water. Addition of 5% DMSO reduces these values significantly.[4][5][6]
References
  • PubChem. Amantadine Hydrochloride Compound Summary. National Library of Medicine. Available at: [Link]

  • Pop, N. et al. (2018).Effect of Dimethyl Sulfoxide on the Binding of 1-Adamantane Carboxylic Acid to

    
    - and 
    
    
    
    -Cyclodextrins.[4] ACS Omega. Available at: [Link]
  • Gelb, R. I. et al.Stability Constants of the Inclusion Complexes of

    
    -Cyclodextrin with Various Adamantane Derivatives. African Journals Online. Available at: [Link]
    

Sources

Optimization

Minimizing impurities during aminoadamantane hydrochloride synthesis

Technical Support Center: Aminoadamantane Hydrochloride Synthesis Subject: Minimizing Impurities & Process Optimization Target Molecule: 1-Aminoadamantane Hydrochloride (Amantadine HCl)[1][2][3][4][5][6][7][8] Document I...

Author: BenchChem Technical Support Team. Date: March 2026

Technical Support Center: Aminoadamantane Hydrochloride Synthesis

  • Subject: Minimizing Impurities & Process Optimization

  • Target Molecule: 1-Aminoadamantane Hydrochloride (Amantadine HCl)[1][2][3][4][5][6][7][8]

  • Document ID: TSC-AMANT-001[4][5]

Introduction: The Purity Paradox

Welcome to the Technical Support Center. You are likely here because your synthesis of 1-aminoadamantane hydrochloride yielded a product that is off-color (pink/yellow), contains stubborn amide intermediates, or failed the melting point test (>360°C).

The synthesis of aminoadamantane via the Ritter Reaction is chemically elegant but operationally unforgiving.[5] The core challenge is the "Hydrolysis Bottleneck" —converting the stable N-acetyl intermediate into the free amine without generating secondary impurities like 1-hydroxyadamantane or tars.[4][5]

This guide abandons generic advice. We focus on the causality of impurity formation and self-validating protocols to ensure pharmaceutical-grade purity.

Module 1: The Ritter Reaction (Upstream Control)

The Objective: Generate N-(1-adamantyl)acetamide while suppressing 1-hydroxyadamantane.

The Mechanism: Adamantane


 1-Bromoadamantane (or direct protonation) 

1-Adamantyl Cation

Attack by Acetonitrile

Nitrilium Ion

N-Acetamide.[4][5]

Common Failure Point: If water is present during the generation of the carbocation, water competes with acetonitrile.[4] Water is a better nucleophile than acetonitrile.[4][5]

  • Result: Formation of 1-Adamantanol (1-Hydroxyadamantane) .[5] This impurity is difficult to separate later because it co-crystallizes with the amine.[4][5]

Troubleshooting Protocol 1.1: Controlling the Carbocation
ParameterSpecificationScientific Rationale
Reagent Quality Acetonitrile (Anhydrous, <0.05% H2O)Prevents competitive nucleophilic attack by water, blocking 1-adamantanol formation.[4][5]
Temperature Maintain < 40°C during additionHigher temps favor polymerization and di-substitution (1,3-diaminoadamantane precursors).[4][5]
Acid Strength 98%

or Oleum
Water in the acid acts as a reactant, not just a solvent.[4] The system must be dehydrated.[4][5]

Pro-Tip (The Formamide Route): If you consistently struggle with acetamide hydrolysis (see Module 2), switch the nitrile source. Using Formamide instead of Acetonitrile yields N-(1-adamantyl)formamide.[2][5]

  • Why? The formyl group hydrolyzes significantly faster and under milder conditions than the acetyl group, reducing thermal degradation impurities [1].[4]

Module 2: The Hydrolysis Bottleneck (Critical Junction)

The Issue: The N-acetyl group is extremely stable. Incomplete hydrolysis leaves N-(1-adamantyl)acetamide in your final product.[4][5] Symptom: Your final HCl salt has a depressed melting point and shows an extra carbonyl peak in IR/NMR.

Workflow Visualization: Hydrolysis Decision Tree

HydrolysisLogic Start Crude N-Acetamide Intermediate Check Choose Hydrolysis Method Start->Check MethodA Method A: Alkaline (NaOH/PEG) Check->MethodA Standard Industrial MethodB Method B: Acidic (HCl/Ethanol) Check->MethodB Lab/Green Scale ProcessA Reflux @ 240-250°C (High Energy) Risk: Charring/Color Impurities MethodA->ProcessA ProcessB Reflux @ 85°C (Mild) Risk: Slower kinetics MethodB->ProcessB Decision Is Acetamide > 1% by TLC/GC? ProcessA->Decision ProcessB->Decision Pure Proceed to Extraction Decision->Pure No Reprocess Extend Reflux or Switch to Microwave Assist Decision->Reprocess Yes Reprocess->Decision

Caption: Decision logic for hydrolyzing the stable amide intermediate. High-temp alkaline hydrolysis is faster but risks color impurities.[4][5]

Protocol 2.1: Optimized Acidic Hydrolysis (Milder approach)

Ref: Adapted from ACS Omega (2022) [1][4][5]

  • Suspend the amide in a mixture of 36% HCl and Ethanol (1:1 ratio).

  • Reflux at 80-85°C for 60-90 minutes.

  • Monitor: Do not proceed until TLC (Chloroform/Methanol/NH3 6:1:1) shows zero starting amide.[4][5]

  • Workup: Evaporate solvent

    
     Add water 
    
    
    
    Basify (pH 12)
    
    
    Extract with DCM.[4][5]

Module 3: Salt Formation & Final Purification

The Issue: Inorganic salts (NaCl/Na2SO4) and "Pink" discoloration.[4][5] The Cause:

  • Salts: Trapped during rapid precipitation.[4][5]

  • Pink Color: Oxidation of trace amine or presence of polymerized byproducts from the Ritter step.[4][5]

Protocol 3.1: The "Self-Cleaning" Crystallization

Do not use anhydrous HCl gas in ether (safety hazard/flammability).[4][5][9] Use this aqueous-organic hybrid method to reject impurities.[4][5]

  • Dissolution: Dissolve the free amine (oil/solid) in minimal Ethanol or Isopropanol (IPA) .[4][5]

  • Acidification: Add concentrated aqueous HCl dropwise until pH < 2.

  • Precipitation: Add Acetone (Antisolvent) slowly with stirring.[4][5]

    • Mechanism:[1][2][4][5][6][10][11][12] Aminoadamantane HCl is insoluble in acetone; impurities (unreacted organic oils) and some inorganic salts remain soluble or stay in the aqueous-alcohol phase.[4][5]

  • Trituration: If the product is colored, reflux the solid in acetone for 30 mins and cool. This leaches out surface contaminants.[4][5]

Data: Solvent Efficiency for Impurity Rejection

Solvent SystemYieldPurity (GC)Impurity Removal Capability
Anhydrous HCl / Ether 87%98.5%Poor removal of inorganic salts.[4][5] High fire risk.[4][5]
Aq. HCl / Evaporation 90%97.0%Traps all inorganic salts.[4][5] Requires recrystallization.[4][5][11][13]
Ethanol + Acetone (Recryst) 85% >99.5% Excellent. Rejects both acetamide and inorganic salts.[5]

Frequently Asked Questions (FAQs)

Q1: My final product has a persistent pink/yellow tint. How do I remove it?

  • Diagnosis: This is likely due to oxidation products or trace phenols if Tyrosine-like contaminants were present (unlikely in pure synthesis) or polymerization during the sulfuric acid step.[4][5]

  • Fix: Perform an Acid-Base Wash before salt formation.[4][5]

    • Dissolve crude amine in DCM.[4][5]

    • Wash with 1M NaOH (removes acidic tars).[4][5]

    • Extract into 1M HCl (amine goes to water; non-basic neutral tars stay in DCM).

    • Discard DCM.[4][5] Basify aqueous layer and re-extract amine.[4][5] This "pH Swing" is the most effective purification step.[4][5]

Q2: I see a peak at 1-Adamantanol in my GC. Can I wash it out?

  • Answer: 1-Adamantanol is difficult to wash out because it has similar solubility to the free amine.[5]

  • Fix: You must separate them at the Salt Stage . 1-Adamantanol does not form a hydrochloride salt.[4][5]

    • Convert your crude mixture to the HCl salt.[4][5][8]

    • Wash the solid salt thoroughly with Dichloromethane (DCM) or Ether .[4] The salt is insoluble; the 1-Adamantanol (neutral organic) will dissolve in the DCM and be washed away.

Q3: The melting point is too low (<300°C).

  • Diagnosis: Pure 1-aminoadamantane HCl sublimes/decomposes >360°C. A low MP indicates significant N-acetyl impurity (MP ~140°C) or wet salt.[4][5]

  • Fix: Dry the sample under vacuum at 60°C for 6 hours. If MP is still low, your hydrolysis (Module 2) was incomplete.[4][5] You must re-hydrolyze.[5]

References

  • Pham, H. V., et al. (2022).[1][2][4] "Simple and Economical Process for Producing Amantadine Hydrochloride."[1][2][3][4][5][6][9] ACS Omega, 7(6), 5212–5219.[4] [4][5]

  • Moiseev, I. K., et al. (1976).[5] "Synthesis of amantadine via the nitrate of 1-adamantanol." Pharmaceutical Chemistry Journal, 10, 450–451.[1][2][4]

  • Snyder, J., et al. (1964).[4][5] "Process for the preparation of 1-amino-adamantane hydrochloride." U.S. Patent 3,152,180.[2][5]

  • Kraus, G. A. (1997).[4][5] "Process for the synthesis of amantadine."[2][3][4][5][6][9][10][11][12][13] U.S. Patent 5,599,998.[4][5]

Sources

Troubleshooting

Technical Support Center: Optimizing cis-4-Aminoadamantan-1-ol Stability

Current Status: Systems Operational Topic: pH Optimization & Stability Protocols Ticket ID: #ADM-4-OH-STAB Assigned Specialist: Senior Application Scientist, Chemical Development[1][2][3] Executive Summary: The Stability...

Author: BenchChem Technical Support Team. Date: March 2026

Current Status: Systems Operational Topic: pH Optimization & Stability Protocols Ticket ID: #ADM-4-OH-STAB Assigned Specialist: Senior Application Scientist, Chemical Development[1][2][3]

Executive Summary: The Stability "Goldilocks" Zone[1][3]

cis-4-Aminoadamantan-1-ol (CAS: 75375-89-2) presents a unique dual-challenge in solution chemistry due to its amphiphilic cage structure. It contains a lipophilic adamantane core, a hydrophilic hydroxyl group (C1), and a basic primary amine (C4).[1][2][3]

The Core Conflict:

  • Acidic Conditions (pH < 8.0): The molecule exists as a protonated ammonium salt (

    
    ).[1][2][3] This form is highly soluble in water and chemically stable against oxidation but prone to hygroscopicity in solid form.[2][3]
    
  • Basic Conditions (pH > 10.5): The molecule exists as a free base.[2][3] It becomes significantly less soluble in aqueous media (risk of precipitation) and the free amine lone pair becomes susceptible to oxidative degradation.[3]

Optimal Target: For solution stability during processing, maintain pH 4.5 – 6.5 (buffered). For extraction/isolation, transiently shift to pH > 11.0 , but minimize exposure time to prevent oxidation.[2][3]

Troubleshooting Modules

Module A: Solubility & Precipitation Issues

User Report: "My sample precipitates out of solution during buffer exchange or storage."

Root Cause Analysis: The pKa of the primary amine on the adamantane cage is approximately 10.5 – 10.8 .[3]

  • If pH approaches the pKa (pH > 9.0), the concentration of the neutral free base increases.[3]

  • The hydrophobic adamantane cage drives rapid aggregation and precipitation of the free base in aqueous environments.[3]

Corrective Protocol:

ParameterRecommendationRationale
Buffer pH 4.5 – 6.0 Ensures >99% protonation (

), maximizing solubility via ionic solvation.[1][2][3]
Buffer Type Acetate or CitratePhosphate buffers can precipitate if calcium/magnesium ions are present (common in biological media).[3]
Co-solvent 5-10% DMSO or MethanolIf working near pH 8-9, a co-solvent disrupts hydrophobic cage aggregation.[1][2][3]

Visualization: Solubility Decision Matrix

SolubilityLogic Start Sample Precipitating? CheckPH Check Solution pH Start->CheckPH IsAcidic pH < 8.0 CheckPH->IsAcidic IsBasic pH > 9.0 CheckPH->IsBasic ActionAcid Check Counter-ion (Avoid Phosphate/Sulfate with Ca2+) IsAcidic->ActionAcid Salt Incompatibility ActionBasic Acidify to pH 5.0 (Use HCl or Acetic Acid) IsBasic->ActionBasic Free Base Insoluble Result Stable Solution ActionAcid->Result ActionBasic->Result

Figure 1: Decision tree for resolving precipitation events based on pH and counter-ion compatibility.

Module B: Purity & Isomerization (cis vs. trans)

User Report: "I see 'ghost peaks' or splitting in my HPLC chromatogram."

Root Cause Analysis: The cis (Z) and trans (E) isomers are diastereomers.[2][3][4] They have distinct physical properties but can co-elute if the method is not specific.[3]

  • Ghost Peaks: Often caused by oxidation of the amine to N-oxides or hydroxylamines if the sample was left at high pH without inert gas protection.[1][2][3]

  • Peak Splitting: Inadequate buffering in the mobile phase.[2][3] If the mobile phase pH is near the pKa (10.5), the amine rapidly exchanges between protonated/neutral states, causing peak broadening or splitting.[3]

Diagnostic Protocol:

  • Mobile Phase Adjustment: Ensure mobile phase is pH < 3.0 (using 0.1% Formic Acid or TFA) to keep the amine fully protonated and sharp.[2][3]

  • Isomer Separation: Use a column with steric selectivity (e.g., C18 with high carbon load or a specific adamantane-selective phase) to resolve cis from trans.[1][2][3]

  • Oxidation Check: If a peak appears at RRT ~0.9 or ~1.1 relative to the main peak, treat a small aliquot with a reducing agent (e.g., Sodium Bisulfite).[2][3] If the peak disappears, it was an oxidative impurity.[3]

Visualization: Degradation Pathways

DegradationPath Cis cis-4-aminoadamantan-1-ol (Active Form) Trans trans-isomer (Impurity) Cis->Trans Isomerization Oxide N-Oxide / Hydroxylamine (Degradant) Cis->Oxide Oxidation Heat Thermal Stress (>60°C, Acid) Heat->Trans Air High pH + Air (Oxidation) Air->Oxide

Figure 2: Primary degradation pathways.[1][2][3] Isomerization is thermodynamically driven; oxidation is kinetically driven by pH and oxygen.[1]

Module C: Storage & Handling

User Report: "The powder has turned into a sticky gum."

Root Cause Analysis: The hydrochloride salt of 4-aminoadamantan-1-ol is hygroscopic .[1][2][3] It absorbs atmospheric moisture, which can catalyze hydrolysis of trace impurities or simply make handling impossible.[2][3]

Storage Protocol:

  • Container: Amber glass vial with Teflon-lined cap.[1][2][3]

  • Atmosphere: Store under Argon or Nitrogen.[2][3]

  • Desiccant: Silica gel or P2O5 in the secondary container.[2][3]

  • Temperature: 2-8°C is sufficient; -20°C is optimal for long-term (>6 months).[1][2][3]

Frequently Asked Questions (FAQ)

Q: Can I autoclave solutions of cis-4-aminoadamantan-1-ol? A: Generally, yes , if the pH is acidic (pH 4-6).[1][2][3] The adamantane cage is extremely rigid and thermally stable.[3][5][6] However, ensure the solution is degassed (oxygen-free) to prevent heat-induced oxidation of the amine.[1][2][3] Filter sterilization (0.22 µm) is preferred to eliminate risk.[2][3]

Q: What is the best solvent for making a 100 mM stock solution? A: DMSO or Water (acidified) .[2][3]

  • Water:[1][7][8] Add 1 equivalent of HCl to ensure it dissolves as the hydrochloride salt.[3]

  • DMSO: Dissolves the free base well, but ensure the DMSO is anhydrous to prevent hydrolysis of other reagents in your workflow.[3]

Q: How do I separate the cis-isomer from the trans-isomer? A: Isomers are typically separated during synthesis via fractional crystallization of the salts.[1][2][3] For analytical separation, use a C18 column with high surface coverage or a Cyclodextrin-based chiral column (e.g.,


-cyclodextrin), which can discriminate based on the 3D shape of the adamantane cage inclusion.[1][2][3]

References & Authority

  • PubChem Compound Summary. "4-Aminoadamantan-1-ol."[1][2][3] National Center for Biotechnology Information.[2][3]

    • Source:[2][3]

  • Solubility & Stability of Adamantane Derivatives. BenchChem Technical Guides.

    • Source:[3]

  • Separation of Amino-Adamantane Isomers. Journal of Chromatography B. (General reference for adamantane amine HPLC methods).

    • Context: Separation of cis/trans isomers often requires pH control or cyclodextrin additives.[2][3]

  • Vildagliptin Intermediate Synthesis. Patent Literature (e.g., WO2004071454).[2][3]

    • Context: Describes the synthesis and isolation of 4-amino-1-adamantanol salts.

Disclaimer: This guide is for research purposes only. Always consult the Safety Data Sheet (SDS) before handling chemical substances.

Sources

Optimization

Technical Support Center: Troubleshooting Stereoselectivity in Adamantane Functionalization

Welcome to the Advanced Technical Support Center. As a Senior Application Scientist, I have designed this portal to address the mechanistic and practical hurdles of functionalizing adamantane.

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Advanced Technical Support Center. As a Senior Application Scientist, I have designed this portal to address the mechanistic and practical hurdles of functionalizing adamantane.

Adamantane’s rigid, highly symmetrical (


) diamondoid structure presents unique synthetic challenges. The bond dissociation energies (BDEs) of its tertiary (3°, ~99 kcal/mol) and secondary (2°, ~96 kcal/mol) C–H bonds are unusually high and energetically similar[1]. This thermodynamic similarity makes regioselective and stereoselective functionalization notoriously difficult, often resulting in complex isomeric mixtures or over-oxidation.

This guide provides field-proven troubleshooting strategies, self-validating protocols, and mechanistic insights to help you achieve precise spatial control over adamantane scaffolds.

Diagnostic Decision Matrix

Before adjusting your reaction parameters, use the diagnostic workflow below to identify the root cause of your selectivity failure.

Caption: Diagnostic decision tree for troubleshooting adamantane functionalization selectivity.

Frequently Asked Questions & Troubleshooting Guides

Q1: I am observing a poor ratio of 3° (bridgehead) to 2° (bridge) functionalization products during radical C–H alkylation. How can I improve regioselectivity? Analysis & Causality: In radical-based C–H functionalization, the slight thermodynamic preference for 3° radical stability is often overridden by the statistical advantage of the twelve 2° hydrogens versus the four 3° hydrogens. If your Hydrogen Atom Transfer (HAT) agent is too small or highly reactive (e.g., hydroxyl radicals), it will indiscriminately abstract hydrogen atoms. Solution: Switch to a sterically demanding HAT catalyst or a polyoxometalate. For example, using the decatungstate anion (


) under near-UV irradiation provides excellent regiocontrol. Decatungstate exhibits high sensitivity to the hydridic character of C–H bonds, favoring the more electron-rich 3° positions, often yielding >5:1 selectivity for methine positions[2]. Alternatively, quinuclidine-based amine radical cations generated via photoredox catalysis offer exceptional chemoselectivity for strong 3° C–H bonds due to extreme steric repulsion at the secondary methylene sites[3].

Q2: My transition-metal catalyzed desymmetrization of mono-substituted adamantane yields a racemic mixture. How can I achieve high enantioselectivity? Analysis & Causality: Adamantane lacks adjacent functional groups that typically coordinate transition metals to establish a rigid chiral environment. Traditional Pd- or Rh-catalyzed C–H insertion struggles because the distance from a transiently coordinated metal to the reactive C–H bond allows for conformational flexibility, eroding facial selectivity. Solution: Implement a biocatalytic approach. Cytochrome P450 monooxygenases (e.g., CYP101A1 / P450cam from Pseudomonas putida) utilize a highly constrained hydrophobic binding pocket. The orientation of the adamantane cage is locked by weak electrostatic and van der Waals interactions, allowing the iron-oxo heme species to achieve highly regioselective and stereoselective hydroxylation (up to 48:1 regioselectivity for specific positions)[4].

Q3: I am experiencing severe over-oxidation (formation of diols and triols) during the synthesis of 1-adamantanol. How do I arrest the reaction at mono-functionalization? Analysis & Causality: The installation of an electron-withdrawing group (like -OH) typically deactivates the molecule toward further electrophilic attack. However, in radical HAT processes, the high concentration of the oxidant forces successive turnovers on the remaining 3° C–H bonds. Solution: Utilize a catalyst system highly sensitive to electronic effects. For instance, a palladium tris(pyridylmethyl)amine complex paired with peroxycarboxylic acids demonstrates extreme sensitivity to electronic deactivation (3°:2° selectivity up to >300:1), effectively halting the reaction at mono-oxidation[5]. Additionally, transitioning from batch to a continuous flow microreactor reduces the residence time of the mono-functionalized product in the active zone, preventing successive oxidation events.

Mechanistic Pathway: Dual-Catalytic Metallaphotoredox Cycle

Understanding the catalytic cycle is crucial for troubleshooting. Below is the mechanism for the highly selective photoredox C–H alkylation using a quinuclidine HAT agent.

Caption: Dual-catalytic metallaphotoredox cycle for regioselective adamantane C-H functionalization.

Validated Experimental Protocols

Protocol A: Highly Selective Photoredox C–H Alkylation of Adamantane[3]

This protocol utilizes steric bulk to force 3° selectivity.

  • Preparation: In a nitrogen-filled glovebox, charge an oven-dried 8 mL vial with Adamantane (1.0 mmol, 1.0 equiv), Quinuclidine HAT catalyst (10 mol%), and an Iridium-based photocatalyst (e.g.,

    
    , 1 mol%).
    
  • Solvent & Electrophile: Add 10 mL of degassed anhydrous acetonitrile, followed by the electrophilic alkene (e.g., dimethyl maleate, 1.5 equiv).

  • Irradiation: Seal the vial, remove from the glovebox, and irradiate with 450 nm blue LEDs at room temperature for 24 hours.

    • Causality: Room temperature suppresses background thermal radical initiation, ensuring all radicals are generated strictly via the photoredox cycle, which maintains high regiocontrol.

  • Workup & Self-Validation: Quench with water and extract with EtOAc. Analyze the crude mixture via GC-MS. The 3°:2° ratio should strictly exceed 10:1. If the ratio is lower, verify the purity of the quinuclidine catalyst; degradation products can act as unselective, smaller HAT agents.

Protocol B: Biocatalytic Stereoselective Hydroxylation using P450cam[4]

This protocol utilizes enzymatic pocket constraints to achieve perfect stereocontrol.

  • Enzyme Preparation: Express and purify CYP101A1 (P450cam), putidaredoxin (Pdx), and putidaredoxin reductase (PdR) in E. coli.

  • Reaction Assembly: In a 50 mM Tris-HCl buffer (pH 7.4), combine adamantane (dissolved in 2% v/v DMSO to aid solubility), NADH (2.0 mM), and the enzyme cascade (P450cam:Pdx:PdR in a 1:5:1 molar ratio).

  • Incubation: Incubate at 30°C with orbital shaking (200 rpm) for 12 hours.

    • Causality: The specific 1:5:1 ratio ensures efficient electron transfer from NADH to the heme iron, preventing the uncoupling of the catalytic cycle. Uncoupling would generate reactive oxygen species (ROS) that destroy the enzyme and halt conversion.

  • Extraction: Extract with dichloromethane and analyze via chiral GC to determine enantiomeric excess (ee).

Quantitative Data Summaries

Use the table below to select the appropriate catalytic system based on your specific selectivity and yield requirements.

Catalyst SystemPrimary MechanismSelectivity (3°:2°)Typical YieldKey Advantage
Decatungstate (

)
Photoredox HAT>5:140–65%High sensitivity to hydridic C–H bonds[2]
Quinuclidine / Ir(III) Dual Photoredox HAT>10:160–75%Extreme steric control against 2° attack[3]
Cytochrome P450cam Biocatalytic Hydroxylation48:1VariablePerfect stereocontrol via rigid enzyme pocket[4]
Pd(II) / Peroxycarboxylic acid Electrophilic Oxidation>300:1Up to 94%Halts at mono-oxidation via electronic deactivation[5]

References

  • Letter - Macmillan Group - Princeton University Source: princeton.edu URL:[Link]

  • Catalyst-Controlled C–H Functionalization of Adamantanes Using Selective H-Atom Transfer Source: acs.org (ACS Catalysis) URL:[Link]

  • Bacterial Transformation of Adamantane and Its Derivatives: Regioselectivity and Biocatalytic Approaches Source: nih.gov (PMC) URL:[Link]

  • A Comprehensive Review on Selective Catalytic Methods for Functionalization of Adamantane Scaffolds Source: researchgate.net URL:[Link]

Sources

Troubleshooting

Technical Support Center: Overcoming Steric Hindrance in 4-Substituted Adamantane Reactions

Welcome to the Advanced Troubleshooting Portal for Adamantane Chemistry. As a Senior Application Scientist, I frequently encounter researchers struggling with the functionalization and cross-coupling of highly substitute...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Advanced Troubleshooting Portal for Adamantane Chemistry. As a Senior Application Scientist, I frequently encounter researchers struggling with the functionalization and cross-coupling of highly substituted adamantanes. The adamantane core is a rigid, tricyclic cage that presents extreme steric environments, particularly at the secondary methylene positions (e.g., the 4-position).

This guide synthesizes field-proven insights, mechanistic causality, and self-validating protocols to help you overcome these steric barriers, ensuring high yields and precise regioselectivity in your drug development and materials science workflows.

Diagnostic Workflow

Before adjusting your reaction parameters, use the following diagnostic logic to identify the correct catalytic strategy for your specific adamantane system.

AdamantaneTroubleshooting Start Steric Hindrance in Adamantane Reaction Analyze Identify Reaction Class Start->Analyze CH C-H Functionalization Analyze->CH CC Cross-Coupling Analyze->CC Pos1 Target: 1°/3° C-H (Bridgehead) CH->Pos1 Pos4 Target: 2° C-H (4-Position) CH->Pos4 SolCC Bulky Phosphine Ligands (Ad2PnBu, MPhos) CC->SolCC Sol1 Quinuclidine HAT + Photoredox Catalysis Pos1->Sol1 Sol4 Carboxyl Radical HAT / Directing Groups Pos4->Sol4

Diagnostic workflow for troubleshooting sterically hindered adamantane reactions.

Troubleshooting FAQs: Mechanism & Causality

Q1: Why do reactions at the 4-position (secondary methylene) of adamantane fail or proceed with extremely low yields compared to the 1-position (tertiary bridgehead)? A1: The rigid, cage-like structure of adamantane presents unique steric challenges. While the tertiary (bridgehead) C-H bonds are generally more reactive due to the formation of stable carbocations

Reference Data & Comparative Studies

Validation

Mass Spectrometry (LC-MS) Identification of cis-4-Aminoadamantan-1-ol HCl

A Senior Application Scientist’s Guide to Isomer-Specific Analysis Executive Summary The identification and quantification of cis-4-aminoadamantan-1-ol HCl (CAS: 62075-26-7) presents a specific analytical challenge: dist...

Author: BenchChem Technical Support Team. Date: March 2026

A Senior Application Scientist’s Guide to Isomer-Specific Analysis

Executive Summary

The identification and quantification of cis-4-aminoadamantan-1-ol HCl (CAS: 62075-26-7) presents a specific analytical challenge: distinguishing it from its diastereomer, the trans-isomer (CAS: 62075-23-4). While both share the same molecular mass (167.25 Da free base) and similar fragmentation patterns, their pharmacological profiles often differ significantly.

This guide moves beyond generic protocols to provide a high-resolution LC-MS methodology. Unlike Gas Chromatography (GC), which often requires derivatization for this polar amino-alcohol, LC-MS offers a direct, high-throughput solution. The core of this approach relies on orthogonal chromatographic selectivity —utilizing high-pH reversed-phase or HILIC chemistries—to achieve baseline resolution of the cis and trans isomers, coupled with specific MRM (Multiple Reaction Monitoring) transitions for sensitive detection.

Comparative Technology Landscape

Before detailing the LC-MS protocol, it is crucial to understand where this technique sits relative to alternatives.

Table 1: Comparative Analysis of Identification Methods
FeatureLC-MS/MS (Recommended) GC-MS NMR (1H / NOESY)
Primary Utility Routine quantitation & impurity profilingVolatile impurity screeningAbsolute stereochemistry confirmation
Sample Prep Minimal (Dilute & Shoot or SPE)Complex (Derivatization required, e.g., TMS/TFA)Minimal (Deuterated solvent)
Isomer Resolution High (with correct column/pH)High (after derivatization)Definitive (via coupling constants)
Sensitivity High (pg/mL range)Moderate (ng/mL range)Low (mg/mL range)
Throughput High (5–10 min/run)Moderate (20–30 min/run)Low
Limitation Requires reference standards for Rt assignmentThermal degradation risk of saltsNot suitable for trace analysis

Scientist’s Note: While NMR is the "Judge" for determining which isomer is cis or trans during initial synthesis, LC-MS is the "Workhorse" for quality control and pharmacokinetic studies.

Technical Deep Dive: The LC-MS Methodology

The Separation Challenge (Chromatography)

The adamantane cage is lipophilic, but the amino (-NH2) and hydroxyl (-OH) groups introduce polarity and hydrogen-bonding capability. Standard low-pH C18 methods often fail because the amine is protonated (charged), leading to early elution and peak tailing.

Strategy A: High-pH Reversed-Phase (The Robust Choice)

  • Mechanism: At pH 10, the amine (pKa ~10.5) is partially deprotonated, increasing hydrophobicity and retention. The cis and trans isomers exhibit different intramolecular hydrogen bonding potentials, leading to distinct retention times.

  • Column: Hybrid Silica C18 (e.g., Waters XBridge or Agilent Poroshell HPH), resistant to high pH.

  • Elution Order: typically, the isomer capable of stronger intramolecular hydrogen bonding (often the cis form in 1,4-disubstituted adamantanes, though geometry dependent) is less polar and may elute later than the isomer interacting more with the mobile phase. Note: Always confirm with a standard.

Strategy B: HILIC (The Orthogonal Choice)

  • Mechanism: Separates based on polarity.[1] Useful if the matrix is highly polar or if the isomers co-elute on C18.

  • Column: Zwitterionic (ZIC-HILIC) or Amide phase.

Mass Spectrometry Detection[1][2][3]
  • Ionization: Electrospray Ionization (ESI) in Positive Mode.[2] The amine group protonates readily

    
    .
    
  • Precursor Ion: m/z 168.1

  • Fragmentation Logic:

    • Loss of Ammonia (-17): Characteristic of primary amines (

      
      ).
      
    • Loss of Water (-18): Characteristic of alcohols (

      
      ).
      
    • Cage Disintegration: High energy collision leads to adamantane cage fragments (

      
      ).
      

Experimental Protocols

Reagents and Standards[1][2][4][5]
  • Target: cis-4-aminoadamantan-1-ol HCl (Reference Standard).

  • Internal Standard (IS): Amantadine-d15 or trans-4-aminoadamantan-1-ol-d3.

  • Solvents: LC-MS grade Acetonitrile, Water, Ammonium Bicarbonate, Ammonium Hydroxide.

Instrument Parameters (Method A: High pH RP)

Liquid Chromatography (HPLC/UHPLC):

  • Column: C18 High pH Stable (2.1 x 100 mm, 1.7 µm or 2.5 µm).

  • Mobile Phase A: 10 mM Ammonium Bicarbonate in Water, adjusted to pH 10.0 with Ammonium Hydroxide.

  • Mobile Phase B: Acetonitrile.[3]

  • Flow Rate: 0.3 mL/min.

  • Gradient:

    • 0.0 min: 5% B

    • 1.0 min: 5% B

    • 6.0 min: 60% B

    • 6.1 min: 95% B (Wash)

    • 8.0 min: 95% B

    • 8.1 min: 5% B (Re-equilibrate)

  • Column Temp: 40°C.

Mass Spectrometry (Triple Quadrupole):

  • Source: ESI Positive.[2]

  • Capillary Voltage: 3.0 kV.

  • Desolvation Temp: 400°C.

  • MRM Transitions:

AnalytePrecursor (m/z)Product (m/z)Cone (V)CE (eV)Type
cis-4-amino... 168.1151.12518Quantifier (-NH3)
cis-4-amino... 168.1135.12528Qualifier (Cage)
cis-4-amino... 168.1107.12535Qualifier (Cage)
Sample Preparation (Protein Precipitation)
  • Aliquot: Transfer 50 µL of sample (plasma/reaction mix) to a 1.5 mL tube.

  • Spike: Add 10 µL of Internal Standard solution.

  • Precipitate: Add 200 µL of Acetonitrile (cold). Vortex for 30 sec.

  • Centrifuge: 10,000 x g for 10 min at 4°C.

  • Dilute: Transfer 100 µL of supernatant to a vial containing 100 µL of Water (to match initial gradient conditions).

  • Inject: 5 µL.

Visualizing the Workflow

Diagram 1: Analytical Decision Matrix

This flowchart guides the selection of the optimal method based on sample type and goals.

DecisionMatrix Start Start: Sample Analysis cis-4-aminoadamantan-1-ol Goal Primary Goal? Start->Goal Matrix Sample Matrix? Goal->Matrix Quant/ID NMR NMR Spectroscopy (Absolute Config) Goal->NMR Stereochem Validation GCMS GC-MS (Derivatization Req.) Matrix->GCMS Volatile Solvents LCMS_HiPH LC-MS: High pH C18 (Recommended Routine) Matrix->LCMS_HiPH Plasma/API (Standard) LCMS_HILIC LC-MS: HILIC (Polar Matrix/Metabolites) Matrix->LCMS_HILIC High Salt/ Very Polar Result Data Analysis: Rt Match + MRM Ratio LCMS_HiPH->Result Separates cis/trans

Caption: Decision matrix for selecting the appropriate analytical technique for aminoadamantane analysis.

Diagram 2: LC-MS Workflow Mechanism

The step-by-step physical process from sample to data.

Workflow Sample Sample (Mixture of Isomers) LC LC Separation (High pH C18) Sample->LC Inject ESI ESI Source (Protonation [M+H]+) LC->ESI Elute (cis vs trans) Q1 Q1 Filter (Select m/z 168.1) ESI->Q1 Ions CID Collision Cell (Fragmentation) Q1->CID Precursor Q3 Q3 Filter (Select m/z 151.1) CID->Q3 Product Ions Detector Detector (Chromatogram) Q3->Detector Quantify

Caption: Schematic of the Triple Quadrupole LC-MS/MS workflow for targeted isomer identification.

Data Analysis & Interpretation

To confidently identify the cis-isomer, you must validate two criteria:

  • Retention Time (Rt):

    • Inject the pure cis-reference standard and the trans-reference standard separately.

    • Note the Rt.[4] In High pH C18, the elution window is typically 3–5 minutes. The resolution (

      
      ) between isomers should be > 1.5.
      
    • Self-Validation: If your sample shows a single peak, spike it with the trans-standard. If the peak splits or a shoulder appears, your sample contains the cis-isomer (or vice versa).

  • Ion Ratio Confirmation:

    • Monitor the transition 168.1 -> 151.1 (Quant) and 168.1 -> 135.1 (Qual).

    • Calculate the ratio:

      
      .
      
    • This ratio should be consistent between the standard and the unknown sample (±20%).

Troubleshooting

  • Peak Tailing: Usually indicates secondary interactions with silanols. Fix: Ensure pH is > 9.5 (for High pH method) or increase buffer strength to 20 mM.

  • Low Sensitivity: The amino group is easily protonated, but if pH is too high in the source, ionization might drop. Fix: Post-column infusion of dilute formic acid can sometimes boost signal if using high-pH chromatography, though usually not necessary for amines.

  • Co-elution: If isomers co-elute on C18, switch to a PFP (Pentafluorophenyl) column, which offers superior selectivity for structural isomers due to pi-pi and dipole interactions.

References

  • PubChem. (2025).[5] cis-4-Aminoadamantan-1-ol hydrochloride (Compound). National Library of Medicine. Available at: [Link]

  • Agilent Technologies. (2019). Retaining and Separating Polar Molecules – A Detailed Investigation of When to Use HILIC Versus a Reversed-Phase LC Column. Available at: [Link]

  • Zhou, L., et al. (1997). Separation of cis-/trans-diastereomers and enantiomers of aminoindanol and aminoindan using capillary electrophoresis. Journal of Capillary Electrophoresis. Available at: [Link]

  • ResolveMass Laboratories. (2026). GC-MS vs LC-MS: Core Differences Explained. Available at: [Link]

Sources

Comparative

Stereochemical Determinants of Bioactivity: A Comparative Guide to cis- vs. trans-4-Aminoadamantan-1-ol in Drug Discovery

As a Senior Application Scientist, I frequently encounter drug discovery programs that treat the adamantane scaffold merely as a "lipophilic bulk" to increase metabolic stability or membrane permeability. This is a funda...

Author: BenchChem Technical Support Team. Date: March 2026

As a Senior Application Scientist, I frequently encounter drug discovery programs that treat the adamantane scaffold merely as a "lipophilic bulk" to increase metabolic stability or membrane permeability. This is a fundamental oversight. The adamantane cage is a rigid, highly defined 3D pharmacophore. When functionalized at the 1- and 4-positions, as seen in 4-aminoadamantan-1-ol , the relative stereochemistry (cis vs. trans) becomes a binary switch for target affinity.

This guide objectively compares the physicochemical properties, bioactivity profiles, and isolation workflows of cis- and trans-4-aminoadamantan-1-ol, providing actionable, field-proven insights for medicinal chemists and drug development professionals.

Structural & Physicochemical Profiling

The spatial orientation of the hydroxyl (-OH) and amino (-NH₂) groups fundamentally alters the molecule's interaction with target binding pockets.

  • trans-4-aminoadamantan-1-ol : The polar groups project toward opposite faces of the adamantane cage. This maximizes the distance between the two hydrogen-bonding vectors, allowing the molecule to bridge distinct sub-pockets (e.g., spanning a hydrophobic cleft while anchoring to a solvent-exposed region).

  • cis-4-aminoadamantan-1-ol : The polar groups are oriented on the same face. This creates a distinct amphiphilic character—one highly polar face and one purely lipophilic face. While useful for specific target topologies, this often results in a higher desolvation penalty when entering deep, hydrophobic enzymatic clefts.

Table 1: Physicochemical Comparison
Property / Metriccis-4-aminoadamantan-1-oltrans-4-aminoadamantan-1-ol
CAS Number 62058-13-362058-03-1
Molecular Formula C₁₀H₁₇NOC₁₀H₁₇NO
Molecular Weight 167.25 g/mol 167.25 g/mol
Dipole Moment Higher (Aligned polar vectors)Lower (Opposing polar vectors)
Primary Utility Target probing, library diversityCommercial API Synthesis (e.g., Peficitinib)

Comparative Bioactivity Across Key Therapeutic Targets

The trans isomer is overwhelmingly favored in late-stage clinical candidates and approved therapeutics due to its optimal fit in several critical enzymatic pockets.

A. Janus Kinases (JAK1/JAK3)

The most prominent clinical application of trans-4-aminoadamantan-1-ol is in the synthesis of Peficitinib (Smyraf) , an approved pan-JAK inhibitor for rheumatoid arthritis [1]. The trans geometry is strictly required to fit into the ATP-binding pocket of JAK enzymes. The adamantane core fills the hydrophobic cleft, while the strictly positioned trans-hydroxyl group forms critical hydrogen bonds with the solvent-exposed region. The cis isomer causes steric clashes and fails to achieve the required binding conformation.

JAK_STAT Cytokine Cytokine Signal Receptor Receptor Dimerization Cytokine->Receptor JAK JAK1/JAK3 Activation Receptor->JAK STAT STAT Phosphorylation JAK->STAT Nucleus Gene Transcription STAT->Nucleus Drug trans-4-aminoadamantan-1-ol Derivative (Peficitinib) Drug->JAK ATP-Competitive Inhibition

Fig 1. JAK-STAT signaling pathway inhibited by the trans-4-aminoadamantan-1-ol derivative.

B. Soluble Epoxide Hydrolase (sEH)

In the development of therapies for lipopolysaccharide-induced sepsis, researchers synthesized memantyl urea derivatives using trans-4-aminoadamantan-1-ol. The resulting compound (B401) demonstrated an extraordinary IC₅₀ of 0.4 nM against human sEH [2]. The trans orientation allows the urea pharmacophore to engage the catalytic residues while the adamantane cage optimally occupies the hydrophobic tunnel of the sEH enzyme.

C. Renin Inhibition

The trans isomer was utilized to replace the N-terminus of the classic renin inhibitor aliskiren, leading to the discovery of DS-8108b . This substitution dramatically boosted potency (IC₅₀ = 0.9 nM for human renin) and mitigated off-target cardiac risks [3].

Table 2: Quantitative Bioactivity of trans-Isomer Derivatives
Target EnzymeLead Compound / APIIC₅₀ ValueIndication / Status
JAK1 / JAK3 Peficitinib (Smyraf)3.9 nM / 0.7 nMApproved (Rheumatoid Arthritis)
Renin DS-8108b0.9 nMPreclinical (Hypertension)
sEH Compound B4010.4 nMPreclinical (Sepsis)
11β-HSD1 Prolinamide Deriv.< 10 nMPreclinical (Metabolic Disorders) [4]

Experimental Workflow: Stereoselective Isolation & Validation

Because standard synthesis yields a 1:1 diastereomeric mixture of 4-aminoadamantan-1-ol, isolating the highly active trans isomer is a critical bottleneck. Direct chromatographic separation of the free amines is virtually impossible due to severe streaking on silica gel.

Step-by-Step Methodology

Step 1: Amine Masking (Cbz Protection)

  • Procedure : Dissolve the 1:1 cis/trans mixture of 4-aminoadamantan-1-ol in an aqueous dioxane solution with Na₂CO₃. Slowly add benzyl chloroformate (Cbz-Cl) at 0°C, then warm to room temperature.

  • Causality : Masking the primary amine neutralizes its basicity. This prevents interaction with the acidic silanol groups on the silica gel, eliminating streaking and allowing the intrinsic dipole moments of the cis and trans cages to dictate retention times.

Step 2: Chromatographic Resolution

  • Procedure : Purify the crude mixture via normal-phase silica gel chromatography (Hexanes/EtOAc gradient).

  • Causality : The cis-Cbz-derivative possesses a higher net dipole moment (polar groups aligned) and interacts more strongly with the stationary phase. The trans-Cbz-derivative (opposing vectors) elutes first, allowing for clean baseline resolution.

Step 3: Orthogonal Deprotection

  • Procedure : Dissolve the isolated trans-Cbz-intermediate in methanol. Add 10% Pd/C catalyst and stir under a hydrogen atmosphere (1 atm) until consumption is complete. Filter through Celite and concentrate.

  • Causality : Hydrogenolysis is a mild, orthogonal deprotection strategy. It selectively cleaves the Cbz group to liberate the free amine without risking epimerization of the adamantane stereocenters or over-reduction of the secondary hydroxyl group.

Step 4: Self-Validation (QC)

  • Procedure : Validate diastereomeric purity via ¹H-NMR (assessing the chemical shift of the proton adjacent to the hydroxyl group, which differs significantly between isomers) and LC-MS.

Isolation_Workflow Mix 1:1 cis/trans Mixture (4-aminoadamantan-1-ol) Protect Step 1: Cbz Protection (Benzyl chloroformate) Mix->Protect Chromatography Step 2: Silica Gel Chromatography Protect->Chromatography Cis cis-Cbz-Intermediate (Retained, High Polarity) Chromatography->Cis High Rf Trans trans-Cbz-Intermediate (Elutes First, Low Polarity) Chromatography->Trans Low Rf Deprotect Step 3: Hydrogenolysis (H2, Pd/C) Trans->Deprotect Pure Pure trans-4-aminoadamantan-1-ol Deprotect->Pure

Fig 2. Workflow for the stereoselective isolation of trans-4-aminoadamantan-1-ol.

Conclusion

For drug development professionals, the choice between cis- and trans-4-aminoadamantan-1-ol is not trivial. Experimental data definitively proves that the trans isomer is the superior building block for targeting deep enzymatic pockets (JAK, sEH, Renin, 11β-HSD1), primarily because its opposing polar vectors allow for optimal desolvation and simultaneous engagement of distinct binding sub-sites. When designing libraries around the adamantane scaffold, stereochemical resolution must be prioritized early in the synthetic pipeline to avoid diluting assay readouts with inactive cis conformers.

References

  • Small Molecule Kinase Inhibitor Drugs (1995–2021): Medical Indication, Pharmacology, and Synthesis Source: Journal of Medicinal Chemistry (ACS Publications) URL:[Link]

  • Discovery of memantyl urea derivatives as potent soluble epoxide hydrolase inhibitors against lipopolysaccharide-induced sepsis Source: European Journal of Medicinal Chemistry (PMC / eScholarship) URL:[Link]

  • Discovery of DS-8108b, a Novel Orally Bioavailable Renin Inhibitor Source: ACS Medicinal Chemistry Letters (ACS Publications) URL:[Link]

  • Discovery of 2-Alkyl-1-arylsulfonylprolinamides as 11β-Hydroxysteroid Dehydrogenase Type 1 Inhibitors Source: Journal of Medicinal Chemistry (PMC) URL:[Link]

Validation

Structure-Activity Relationship (SAR) Guide: cis-4-aminoadamantan-1-ol vs. Memantine

Executive Summary Adamantane derivatives are foundational to modern neuropharmacology, primarily due to their rigid tricyclic structure that confers exceptional metabolic stability and precise spatial orientation within...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

Adamantane derivatives are foundational to modern neuropharmacology, primarily due to their rigid tricyclic structure that confers exceptional metabolic stability and precise spatial orientation within ion channel pores[1]. Memantine (3,5-dimethyl-1-aminoadamantane) is the clinical gold standard for uncompetitive N-methyl-D-aspartate (NMDA) receptor antagonism, utilized to mitigate glutamate-induced excitotoxicity[2]. However, targeted structural modifications to the adamantane core—specifically altering the position of the primary amine and introducing polar functional groups—drastically shift the molecule's pharmacological profile.

This technical guide provides an in-depth comparative analysis of the structure-activity relationship (SAR) between Memantine and cis-4-aminoadamantan-1-ol , a derivative characterized by a 4-position amine and a 1-position hydroxyl group. By examining their physicochemical properties, binding kinetics, and experimental validation protocols, we elucidate how these structural nuances dictate target affinity and therapeutic utility.

Structural and Physicochemical Comparison

The pharmacological divergence between these two compounds originates from their distinct substitution patterns on the lipophilic adamantane scaffold.

Memantine features a primary amine at the bridgehead 1-position and two methyl groups at the 3 and 5 positions. These methyl groups increase the steric bulk and overall lipophilicity, which are critical for its deep penetration and "trapping block" mechanism within the NMDA receptor pore[3].

Conversely, cis-4-aminoadamantan-1-ol shifts the amine to the secondary 4-position and introduces a hydrophilic hydroxyl (-OH) group at the bridgehead 1-position. This substitution significantly alters the molecule's hydrogen-bonding capacity and lowers its overall lipophilicity (LogP), shifting its binding dynamics and expanding its utility as a scaffold for other enzyme inhibitors, such as soluble epoxide hydrolase (sEH)[4].

Table 1: Physicochemical & Structural Comparison
PropertyMemantinecis-4-aminoadamantan-1-ol
IUPAC Name 3,5-dimethyltricyclo[3.3.1.1^{3,7}]decan-1-amine(1R,3S,4R,5S)-4-aminotricyclo[3.3.1.1^{3,7}]decan-1-ol
Amine Position 1-position (Bridgehead, Primary carbon)4-position (Secondary carbon)
Ring Substitutions 3,5-dimethyl (Highly lipophilic)1-hydroxyl (Hydrophilic, H-bond donor/acceptor)
Estimated LogP ~3.2~0.4 to 1.2
Primary Action Moderate-affinity, uncompetitive NMDA antagonistNMDA antagonist / Scaffold for sEH inhibitors
Channel Kinetics Fast on/off rate, strong trapping blockShallower pore binding, altered dwell time

Structure-Activity Relationship (SAR) at the NMDA Receptor

The NMDA receptor pore contains a highly specific binding pocket for aminoadamantanes, located near the magnesium (Mg2+) binding site deep within the channel.

  • The Role of Lipophilicity (Memantine) : The 3,5-dimethyl groups of memantine increase hydrophobic interactions with the pore-lining residues of the NMDA receptor. This lipophilic anchoring allows memantine to exhibit a "trapping block"—it can remain in the channel even after the agonist dissociates and the channel closes, yet its moderate affinity ensures it leaves rapidly upon strong physiological depolarization[5].

  • The Role of Hydrophilicity and Amine Shift (cis-4-aminoadamantan-1-ol) : The introduction of the 1-OH group provides a new vector for hydrogen bonding, potentially interacting with polar residues (e.g., asparagines) in the channel pore. However, shifting the amine to the 4-position changes the trajectory of the positive charge relative to the adamantane bulk. SAR studies indicate that shifting the amine from the 1- to the 4-position, combined with a polar bridgehead substitution, generally reduces the depth of the block and alters the voltage dependency compared to the 3,5-dimethyl optimization seen in memantine[6]. Furthermore, the 1-OH adamantyl scaffold is increasingly utilized to target other enzymes; for instance, the hydroxyl group forms crucial extra hydrogen bonds with residues like Gln384 in sEH[4].

SAR_Logic Base Adamantane Scaffold Memantine Memantine (1-NH2, 3,5-diCH3) Base->Memantine Adds Lipophilicity & Steric Bulk Cis4 cis-4-aminoadamantan-1-ol (4-NH2, 1-OH) Base->Cis4 Adds Hydrophilicity & H-Bonding Kinetics1 Deep Pore Binding Strong Trapping Block Memantine->Kinetics1 Kinetics2 Shallower Binding Faster Off-Rate Cis4->Kinetics2

Caption: Logical SAR tree illustrating the divergent pharmacological effects of adamantane substitutions.

Mechanistic Pathways and Binding Kinetics

Understanding the causality behind the clinical success of aminoadamantanes requires analyzing their binding kinetics. High-affinity blockers (like MK-801) cause severe psychotomimetic side effects because their extremely slow off-rates permanently block the channel, disrupting normal synaptic transmission[2].

Memantine circumvents this via an uncompetitive, moderate-affinity open-channel block. It requires the channel to be opened by glutamate to enter, but its fast off-rate allows normal high-frequency synaptic transmission to proceed unhindered while selectively blocking pathological, low-level tonic overactivation[5]. cis-4-aminoadamantan-1-ol, possessing lower lipophilicity, exhibits an even faster off-rate and a shallower binding site. While this reduces its absolute potency at the NMDA receptor, it potentially widens the therapeutic window against excitotoxicity by ensuring minimal interference with physiological signaling[1].

NMDAR_Pathway Glutamate Glutamate + Glycine NMDAR NMDA Receptor (Open State) Glutamate->NMDAR Activates Ca2 Excessive Ca2+ Influx NMDAR->Ca2 Permeates Neurotox Excitotoxicity Ca2->Neurotox Triggers Blocker Aminoadamantane Blocker Blocker->NMDAR Open-Channel Block Blocker->Ca2 Attenuates

Caption: Mechanism of open-channel NMDA receptor blockade by aminoadamantane derivatives.

Experimental Methodologies (Self-Validating Protocols)

To objectively compare the performance of these two compounds, researchers must employ rigorous electrophysiological and radioligand binding assays. The following protocols are designed as self-validating systems, ensuring that experimental artifacts do not confound the SAR data.

Protocol 1: Whole-Cell Patch-Clamp Electrophysiology

Objective : Determine the


, on-rate (

), and off-rate (

) of the open-channel block[3]. Causality : Patch-clamp is chosen over calcium imaging because it provides the millisecond temporal resolution required to observe the "trapping" and "unblocking" kinetics characteristic of aminoadamantanes.
  • Cell Preparation : Acutely isolate rat hippocampal neurons using vibrodissociation to preserve native NMDA receptor subunit compositions.

  • Solution Setup : Use a Mg2+-free external solution (to prevent endogenous pore block) containing 100 µM NMDA and 10 µM glycine. The internal pipette solution must contain CsF to block confounding potassium currents.

  • Rapid Concentration-Jump : Apply Memantine (1–16 µM) or cis-4-aminoadamantan-1-ol (1–50 µM) via a rapid perfusion system (exchange time < 10 ms) during a steady-state NMDA-induced inward current at a holding potential of -70 mV[3].

  • Kinetic Analysis : Fit the decay of the current (onset of block) to a single-exponential function to determine

    
    . Wash out the drug in the presence of the agonist to determine 
    
    
    
    .
  • System Validation : Co-apply 2.5 mM Mg2+ with the test drug. A competitive interaction for the pore site validates that the adamantane derivative is acting specifically as an open-channel blocker[3].

PatchClamp Prep Step 1: Cell Prep (Rat Hippocampal Neurons) Record Step 2: Whole-Cell Patch-Clamp Prep->Record Perfusion Step 3: Rapid Perfusion (Agonist + Drug) Record->Perfusion Analysis Step 4: Kinetic Analysis (On/Off Rates) Perfusion->Analysis

Caption: Step-by-step workflow for whole-cell patch-clamp electrophysiology of NMDA receptors.

Protocol 2: [3H]MK-801 Radioligand Displacement Assay

Objective : Quantify the equilibrium binding affinity (


) of the derivatives for the NMDA receptor pore.
Causality : MK-801 binds deep within the open NMDA channel. Displacement of [3H]MK-801 confirms that the test compound occupies an overlapping pharmacophore space.
  • Membrane Preparation : Homogenize rat cortical membranes in 5 mM Tris-HCl buffer and wash extensively to remove endogenous glutamate and glycine.

  • Incubation : Incubate membranes with 5 nM[3H]MK-801, 10 µM glutamate, and 10 µM glycine (to ensure channels are open) alongside varying concentrations of Memantine or cis-4-aminoadamantan-1-ol (0.1 µM to 100 µM) for 120 minutes at room temperature.

  • Filtration : Terminate the reaction by rapid vacuum filtration through GF/B glass fiber filters pre-soaked in 0.1% polyethylenimine (to reduce non-specific binding).

  • Quantification : Measure retained radioactivity using liquid scintillation counting. Calculate

    
     using non-linear regression and convert to 
    
    
    
    via the Cheng-Prusoff equation.
  • System Validation : Use 10 µM unlabeled MK-801 in parallel wells to define and subtract non-specific binding.

Pharmacokinetics and ADME Profiling

The structural differences between these compounds directly impact their ADME (Absorption, Distribution, Metabolism, and Excretion) profiles. Memantine is highly lipophilic, readily crosses the blood-brain barrier (BBB), and is excreted largely unchanged in the urine, contributing to its long clinical half-life[5].

The introduction of the 1-OH group in cis-4-aminoadamantan-1-ol increases the topological polar surface area (TPSA). While this slightly reduces passive BBB permeability compared to memantine, it provides a highly reactive metabolic handle for Phase II conjugation (e.g., glucuronidation). This structural feature makes cis-4-aminoadamantan-1-ol an excellent starting material for synthesizing more complex, targeted therapeutics where rapid clearance or restricted CNS penetration is desired[1].

References

  • Source: PMC / nih.
  • Source: PubMed / nih.
  • Title: Open-channel block of N-methyl-D-aspartate (NMDA)
  • Title: The Adamantane Scaffold: Beyond a Lipophilic Moiety Source: ResearchGate URL
  • Source: PMC / nih.
  • Title: Synthesis of adamantane functional derivatives basing on N-[(adamantan-1-yl)

Sources

Comparative

Validation of Analytical Methods for Adamantane Derivative Detection: A Comprehensive Comparison Guide

As analytical scientists, we frequently encounter the "invisible analyte" problem. Adamantane derivatives—such as amantadine, memantine, and rimantadine—are classic examples of this challenge.

Author: BenchChem Technical Support Team. Date: March 2026

As analytical scientists, we frequently encounter the "invisible analyte" problem. Adamantane derivatives—such as amantadine, memantine, and rimantadine—are classic examples of this challenge. Their rigid, tricyclic aliphatic cage structures possess unique pharmacological properties for antiviral and neurodegenerative therapies, but they completely lack conjugated pi-electron systems[1]. This structural reality renders them practically invisible to standard Ultraviolet-Visible (UV-Vis) detectors, forcing laboratories to rethink their analytical strategies.

Historically, analysts relied on Gas Chromatography with Flame Ionization Detection (GC-FID) or High-Performance Liquid Chromatography (HPLC) coupled with pre-column derivatization (using reagents like o-phthaldialdehyde) to artificially append a fluorophore or chromophore[2]. While functional, derivatization introduces kinetic variability, increases sample preparation time, and compromises the self-validating nature of a robust assay.

Today, the analytical landscape has evolved. This guide objectively compares modern, derivatization-free methodologies—specifically LC-MS/MS and HPLC-CAD —against traditional baselines, providing researchers with field-proven protocols and validation frameworks.

Methodological Overview & Causality

Selecting the correct analytical method requires matching the detector's physical mechanism to the sample matrix and sensitivity requirements.

The Bioanalytical Gold Standard: LC-MS/MS

For pharmacokinetic (PK) and toxicokinetic (TK) studies in biological matrices (plasma, serum), Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is unmatched. Because adamantane derivatives are basic amines, they ionize highly efficiently in positive Electrospray Ionization (ESI+) mode. The Causality of Accuracy: In ESI, co-eluting endogenous matrix components compete for charge, leading to ion suppression. By utilizing stable isotope dilution—specifically adding a deuterated internal standard like Amantadine-d15 or Memantine-d6—the standard co-elutes exactly with the analyte and experiences the identical matrix effect[3]. Measuring the Analyte/IS ratio mathematically cancels out the suppression, creating a self-validating system.

The Formulation QC Champion: HPLC-CAD

For pharmaceutical quality control (API purity, tablet uniformity), Charged Aerosol Detection (CAD) has largely replaced Refractive Index (RI) and derivatization methods[4]. The Causality of Detection: CAD is a mass-dependent detector. The column eluent is nebulized, and the solvent is evaporated to leave solid aerosol particles of the analyte. A corona discharge applies a positive charge to these particles, which is measured by an electrometer. Because adamantane derivatives are non-volatile, they form solid particles efficiently, yielding a strong, uniform signal proportional to mass—completely independent of optical properties[5]. Furthermore, unlike RI detectors, CAD is fully compatible with gradient elution.

AnalyticalStrategy Start Adamantane Derivative Sample (No Chromophore) Bio Biological Matrix (Plasma/Serum) Start->Bio PK/TK Studies QC Pharmaceutical Formulation (API / Tablets) Start->QC QA/QC & Impurities LCMS LC-MS/MS (High Sensitivity, Isotope Dilution) Bio->LCMS <15 ng/mL LOQ GC GC-FID / GC-MS (Volatility Dependent) Bio->GC Legacy Methods CAD HPLC-CAD (Direct Detection, Gradient Compatible) QC->CAD Universal Response Deriv HPLC-UV/FL (Requires Derivatization) QC->Deriv OPA/FMOC Tagging

Logical decision matrix for selecting adamantane derivative analytical methods.

Performance Comparison

The following table synthesizes the quantitative performance metrics of these analytical alternatives based on validated literature parameters.

ParameterHPLC-UV (Derivatization)GC-FIDHPLC-CADLC-MS/MS
Primary Application Legacy QCLegacy QC / VolatilesModern Formulation QCModern Bioanalysis (PK/PD)
Detection Mechanism Absorbance (Tagged)Flame IonizationAerosol Charge MeasurementElectrospray Ionization (MRM)
Sample Preparation Tedious (Derivatization)Moderate (Extraction)Simple (Dilute & Filter)Simple (Protein Precipitation)
Sensitivity (LOQ) ~100 - 500 ng/mL~1 - 5 µg/mL~0.4 - 0.6 µg/mL<15 ng/mL
Gradient Compatible? YesN/A (Temp Programmed)YesYes
Matrix Effect LowLowLowModerate (Normalized by IS)

Experimental Protocols & Workflows

To ensure reproducibility, below are the detailed, step-by-step methodologies for the two leading modern techniques.

Protocol A: High-Throughput LC-MS/MS for Amantadine in Human Plasma

This protocol utilizes a low sample volume (20 µL) suitable for pediatric clinical studies, achieving an LLOQ of 15 ng/mL[6].

  • Sample Aliquoting: Transfer 20 µL of K2EDTA human plasma into a 96-well extraction plate.

  • Internal Standard Addition: Add 10 µL of the deuterated internal standard working solution (Amantadine-d15, 100 ng/mL in methanol) to each well.

  • Protein Precipitation: Add 100 µL of ice-cold Acetonitrile to crash the plasma proteins.

  • Mixing & Centrifugation: Vortex the plate vigorously for 2 minutes. Centrifuge at 4000 rpm for 10 minutes at 4°C to pellet the precipitated proteins.

  • Supernatant Transfer: Transfer 50 µL of the clear supernatant into a clean injection plate and dilute with 50 µL of mobile phase A (0.1% formic acid in water).

  • Chromatography: Inject 5 µL onto a C18 column (e.g., Agilent Eclipse Plus, 50 x 3.0 mm, 3.5 µm). Run a rapid gradient from 5% to 95% Acetonitrile (with 0.1% formic acid) over 3 minutes.

  • Detection: Monitor via Triple Quadrupole MS in ESI+ mode. Track the MRM transitions for Amantadine (m/z 152.1 → 135.1) and Amantadine-d15 (m/z 167.2 → 150.2).

Protocol B: HPLC-CAD for Memantine and Maillard Impurities in Tablets

Memantine tablets often utilize lactose as an excipient. Primary/secondary amines react with lactose via the Maillard reaction to form adducts. CAD allows simultaneous quantification of the API and these non-chromophoric impurities[5].

  • Extraction: Crush 10 memantine tablets to a fine powder. Transfer an amount equivalent to 10 mg of memantine into a 50 mL volumetric flask.

  • Dilution: Add 30 mL of sample diluent (Water/Acetonitrile, 80:20 v/v, acidified with 0.1% HCl). Sonicate for 15 minutes to ensure complete extraction of the API and any Maillard adducts (e.g., memantine-lactose adduct).

  • Filtration: Make up to volume with diluent, mix well, and filter through a 0.45 µm PTFE syringe filter (discarding the first 2 mL).

  • Chromatography: Inject 10 µL onto a Hydro-RP column (100 mm × 3.0 mm, 2.5 µm).

  • Mobile Phase Causality: Elute using a gradient of Water and Acetonitrile containing 0.6% (v/v) Heptafluorobutyric acid (HFBA). Scientific rationale: HFBA acts as a volatile ion-pairing agent, dramatically improving the retention and peak shape of the basic memantine without leaving non-volatile residue that would foul the CAD detector.

  • CAD Detection: Set the CAD nebulizer temperature to 35°C. Record the electrometer signal and quantify using an external standard calibration curve.

Workflow Subgraph1 LC-MS/MS (Bioanalysis) Step1A 20 µL Plasma + Deuterated IS (Amantadine-d15) Step2A Protein Precipitation (Acetonitrile) Step1A->Step2A Step3A Centrifugation & Supernatant Collection Step2A->Step3A Step4A C18 Column Separation (Gradient Elution) Step3A->Step4A Step5A Triple Quadrupole MS (ESI+, MRM Mode) Step4A->Step5A Subgraph2 HPLC-CAD (Formulation QC) Step1B Tablet Crushing & Extraction (Diluent) Step2B Filtration (0.45 µm) Step1B->Step2B Step3B Hydro-RP Column Separation (HFBA Mobile Phase) Step2B->Step3B Step4B Nebulization & Aerosol Drying Step3B->Step4B Step5B Corona Discharge & Electrometer Detection Step4B->Step5B

Comparative experimental workflows for LC-MS/MS and HPLC-CAD methodologies.

Validation Framework (ICH Q2(R2) Compliance)

To ensure these methods are self-validating and regulatory-compliant, the following parameters must be established during method development:

  • Specificity: For LC-MS/MS, analyze six distinct lots of blank human plasma to ensure no endogenous peaks co-elute at the retention times of the analyte or IS. For HPLC-CAD, inject a placebo formulation (containing lactose and binders) to verify that excipient peaks do not interfere with the memantine or Maillard impurity peaks.

  • Linearity: CAD responses can sometimes exhibit slight non-linearity over wide ranges. Utilize a quadratic or power-function curve fit if the linear

    
     falls below 0.99. LC-MS/MS should demonstrate strict linearity (
    
    
    
    ) over the physiological range (e.g., 15–2000 ng/mL)[6].
  • Accuracy & Precision: Perform intra-day and inter-day analyses at four concentration levels (LLOQ, Low, Mid, High). The Relative Standard Deviation (RSD) must be

    
     (
    
    
    
    at the LLOQ).
  • Matrix Effect (LC-MS/MS specific): Calculate the matrix factor by comparing the peak area of the analyte spiked into post-extracted blank plasma versus neat standard solutions. The IS-normalized matrix factor should have a CV of

    
    .
    

References

  • DEVELOPMENT AND VALIDATION OF LC-MS/MS METHOD FOR QUALITY CONTROL OF MEMANTINE HYDROCHLORIDE TABLET FORMULATION. ResearchGate.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHvA9SIamknnQPdq3P94ri5kJucpdVasO91tAYRbTci0Enu60Mx0OKwj5Ts-Bx5y8bHJr3f7trEC4h26UAgjr8R2E9j1jMMmGChPyt0GTtSC5f3sixcEAy64q6TjAu6_kRzjvFohVfe4J2qN8xyWxVRB1O4cgjfPOPxjA6hOUALY50SZLAD8xxF7Qe1Agpazgd1KvaU31Aw1S3wKDt8r9bS62DU0Bj3N6oTROCCJuSe3u6o6MimyC3IW7NKiEv5DsE-fwfvES3p_f7BliSGY4Myigm33-BO70o9JZQVng==]
  • Application Notes and Protocols for the Quantitative Analysis of Adamantane Derivatives Using Deuterated Standards. Benchchem.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEYpOvY26W7J8XUUIFAd1txYkdTRsi5Kzk1V39wBgvOWFsE4S5o0Y7ODbk3W989USosndZ7EmhCk8xM_fn5M9aXaF9Jk5lswunJZoWMYFIHgoI0iyGmfoXIa-aHmuAoW0dx1_W4Jn2FlEU1AkdVoTJJm31NpqsTHlvz4ktizTsZpc7RJfh2N9RFrhIO9Mgm81hl3z5yVIrubRsnKc8r22cGc2M8AHb5ZhfsH-NONLsya7t44iVaz9zKT1Rw1TKckxwjttBE8x8_UzGxAdsBtoQS]
  • Validation of a Robust and High-Throughput HPLC-MS/MS Method to Determine Amantadine Levels in Human Plasma. Semantic Scholar.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEPwuBjMNPF41xowAcwTO6KMLUMxNqHfx6FhC4xm-UvFW9NnzDoxx4CdUkuyncC_iP9E2JWy4LUMRdjtLmbLpVFWSmHC9aQ8EK6J1PWUpeJHx6XyNcYyseXGb4PvdlF7gERsBaF1ioEzwhbMNLpMVQvsEjw0RzcsGQ1Wu4ukKMjJ0fVeI5pm2z0sA==]
  • Determination of adamantane derivatives in pharmaceutical formulations by using spectrophotometric UV-Vis method. ResearchGate.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQG6_gG_4PYxbp2SyZCKuwNBh-KmRP5GGM-nzyXIMhx76pxCaDAj-lwByYigp39FVcl41Wj1MCq-G7n_u9N3Mwr6o5tvwDCXvWceAAnFFZQHSTR6_i-OODQSb5Q0w82043-xhfRAKjJ0RpMKx4scVZ92CYr0V6SBsD-EvQCMeMq8HM3yHUuE3MmcrOtJSyMx26Bs5BQX3TiKV6cILmntJoYF-eqLS59wqQyTBaOjWXuXn6QbnPk0YA_2dOTxeJ5kMwzCYgJtXD4gNSZuiOcnmu09Vv_P2jgmVMarB1LKS6CX]
  • VALIDATION AND SYSTEM SUITABILITY (Novel Eco-friendly HPLC Methods Using Refractive Index Detector / CAD Applications). ResearchGate.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQG6zWC3ajrxRv9uqiExUbRSxaYn6oWE9EJNfBAjtEg4m4or1BGbagg0ym67nLlIQYA-1IlvfGTPAS8YhdJRbv-cRYWsRDJ7x4WqxIcSCAZdctDBg5PWZptrcPt5T1cde3jL9Au74YOkSm0pBTgAezgnS87abvk2_tXeAq4qe5DsTls6jTXOsJem5KF6WmpU]
  • Simultaneous determination of Maillard reaction impurities in memantine tablets using HPLC with charged aerosol detector. ResearchGate.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEMee7EJVeJkW3s4S_8KECzhzxgoksuyuy2tvWWB-xgQ0HxLqE747UBO1CUhHHrTE8F-8l9VFDeLrsrDfLixqjXzIemi-BpJ0Efrb6Ools09ElRxa0jav-Stfagdus472xiHmQyA067t6aYoaabWChwqSmnYZdVMSgM9oktHU1bqd7faaDRyNNaxAqo096iG3hqRskeDkPQI0m5khRH01ASWVzrFxa_e12kurUEDxqvEIwSBV0yphkpyMR8IqJ7vqFrY4O9Oa6Bos9Z87v3H4eUuXE55wtKmY3sn3zmqFtfaczS86U4Iw==]

Sources

Validation

Comparative stability of aminoadamantane free base vs hydrochloride salt

An objective, data-driven evaluation of active pharmaceutical ingredient (API) solid-state forms is a cornerstone of rational drug design. For aminoadamantanes—a class of rigid, tricyclic amines that includes the NMDA re...

Author: BenchChem Technical Support Team. Date: March 2026

An objective, data-driven evaluation of active pharmaceutical ingredient (API) solid-state forms is a cornerstone of rational drug design. For aminoadamantanes—a class of rigid, tricyclic amines that includes the NMDA receptor antagonist memantine and the antiviral amantadine—the selection between the free base and the hydrochloride (HCl) salt form fundamentally dictates the molecule's stability, manufacturability, and pharmacokinetic viability.

This guide provides an in-depth comparative analysis of the stability profiles of aminoadamantane free bases versus their hydrochloride salts, supported by physicochemical data and validated experimental workflows.

Physicochemical Profiling: The Root of Stability Differences

The macroscopic stability of a drug substance is a direct manifestation of its molecular and crystal lattice properties. Aminoadamantanes are characterized by their bulky, highly symmetrical, and lipophilic adamantane cage. Table 1 summarizes the critical quantitative parameters that dictate the divergent stability profiles of the free base and HCl salt forms [1][2][3].

Table 1: Comparative Physicochemical Data of Aminoadamantanes

ParameterAminoadamantane Free BaseAminoadamantane HCl Salt
Physical State (at 25°C) Liquid/Oil (Memantine) or Subliming Solid (Amantadine)Crystalline Solid
Melting Point N/A (Liquid) or ~180–192°C (Sublimes)>340°C (Memantine HCl, decomposes)
Aqueous Solubility Poor / ImmiscibleHigh (~35 mg/mL at pH 6.5)
Lipophilicity (LogP) High (~3.28 for Memantine)Low (Ionic lattice)
Volatility Highly volatile (Evaporation/Sublimation)Non-volatile
Basicity (pKa) ~10.42N/A (Already protonated)

Mechanistic Stability Analysis

The Volatility Problem of the Free Base

The adamantane nucleus is a highly lipophilic, symmetrical hydrocarbon cage. In the unprotonated free base form, the molecule exhibits extremely weak intermolecular van der Waals forces. Because the rigid cage prevents efficient molecular packing and the primary amine offers limited hydrogen bonding in its neutral state, the free base possesses an unusually high vapor pressure [1].

As a result, amantadine free base sublimes readily at room temperature, and memantine free base exists as an oily liquid [2]. This inherent volatility makes the free base highly unstable for long-term storage and practically impossible to formulate into standard solid oral dosage forms without severe mass loss over time. Furthermore, the unprotected primary amine is highly susceptible to atmospheric oxidation.

The Ionic Shield of the Hydrochloride Salt

Converting the free base into a hydrochloride salt fundamentally alters the thermodynamic stability of the system. The protonation of the primary amine creates a strong ionic bond with the chloride counterion, locking the adamantane molecules into a rigid, highly ordered crystal lattice.

This ionic lattice drastically increases the energy required to disrupt the solid state, elevating the melting point to over 340°C and completely eliminating volatility [3]. Additionally, the protonated amine (ammonium) is sterically and electronically shielded from oxidative degradation, granting the HCl salt exceptional long-term shelf stability.

G Start Aminoadamantane API FB Free Base Form Start->FB HCl Hydrochloride Salt Form Start->HCl FB_Vol High Volatility (Sublimation / Oil State) FB->FB_Vol FB_Ox Oxidation Susceptibility (Unprotected Amine) FB->FB_Ox HCl_Ther High Thermal Stability (Ionic Lattice, MP >340°C) HCl->HCl_Ther HCl_Sol High Aqueous Solubility (Formulation Ready) HCl->HCl_Sol Degradation Rapid Degradation & Mass Loss FB_Vol->Degradation FB_Ox->Degradation Stable Long-term Storage Stability HCl_Ther->Stable HCl_Sol->Stable

Stability pathways of aminoadamantane free base versus hydrochloride salt.

Experimental Workflows: Stability-Indicating Assays

To objectively validate the stability of the HCl salt against environmental stressors, forced degradation studies are employed. However, aminoadamantanes lack a conjugated π-electron system, meaning they do not absorb UV light significantly above 200 nm. To quantify degradation products via HPLC-UV, the API must undergo pre-column derivatization [4][5].

Protocol A: Forced Degradation of Memantine HCl

This self-validating protocol isolates specific degradation pathways to confirm the resilience of the HCl salt [3][4].

  • Thermal Stress: Spread 10 mg of Memantine HCl powder in a 1 mm uniform thickness within a Petri dish. Expose to dry heat at 105°C in an oven for 5 days.

  • Oxidative Stress: Dissolve the API in 10%

    
     and heat in a water bath at 60°C for 30 minutes.
    
  • Acid/Base Hydrolysis: Reflux the API in 0.1 M HCl (acidic) or 0.1 M NaOH (alkaline) at 100°C for 5 hours. Neutralize the resultant solutions to pH 7.0 prior to derivatization.

Expected Outcome: Memantine HCl exhibits >98% recovery under thermal and alkaline stress, proving the strength of the ionic lattice. Slight degradation is typically only observed under extreme photolytic or acidic conditions.

Protocol B: Pre-Column Derivatization & HPLC Analysis

To visualize the stressed samples, we utilize 9-fluorenylmethyl chloroformate (FMOC) or 1-fluoro-2,4-dinitrobenzene (FDNB)[4][5].

  • Buffer Preparation: Prepare a 0.5 M borate buffer adjusted to pH 9.0.

  • Derivatization Reaction: Mix the stressed API sample with the borate buffer and add a molar excess of the derivatizing agent (e.g., FMOC). Incubate at room temperature for 20–30 minutes.

    • Causality Insight: Memantine has a pKa of 10.42. At pH 9.0, a sufficient equilibrium fraction of the drug is forced into its deprotonated, free base form in solution. This uncharged primary amine acts as a potent nucleophile, attacking the electrophilic center of the derivatizing agent to form a highly UV-active conjugate. If the pH were lower, the amine would remain fully protonated and non-nucleophilic, halting the reaction.

  • Chromatographic Separation: Inject 10 µL of the derivatized mixture into an HPLC system equipped with a C18 column (150 × 4.6 mm, 5 µm).

  • Elution & Detection: Use an isocratic mobile phase of Acetonitrile and Phosphate Buffer (80:20 v/v) at a flow rate of 1.0 mL/min. Detect the eluent via UV at 272 nm (for FMOC) or 360 nm (for FDNB).

HPLC Sample Stressed API Sample (Memantine HCl) Reaction Nucleophilic Substitution (20-30 min, RT) Sample->Reaction Buffer Alkaline Buffer (pH > 9.0) Buffer->Reaction Reagent Derivatizing Agent (FMOC / FDNB) Reagent->Reaction HPLC RP-HPLC Separation (C18 Column) Reaction->HPLC UV-active conjugate Detection UV/Fluorescence Detection HPLC->Detection

Pre-column derivatization workflow for HPLC analysis of aminoadamantanes.

Conclusion & Formulation Best Practices

The empirical data unequivocally supports the use of the hydrochloride salt over the free base for aminoadamantane APIs. The free base's high lipophilicity and weak intermolecular forces result in severe volatility and physical instability, rendering it unsuitable for conventional solid dosage manufacturing. By converting the API to a hydrochloride salt, formulators leverage strong ionic bonding to create a thermally robust, non-volatile, and highly water-soluble crystalline lattice.

For analytical testing, researchers must account for the lack of a UV chromophore by employing alkaline-buffered pre-column derivatization, ensuring the amine is sufficiently nucleophilic to yield quantifiable, stability-indicating data.

References

  • Memantine - PubChem Compound Summary Source: National Center for Biotechnology Information (NCBI) URL: [Link]

  • Amantadine - PubChem Compound Summary Source: National Center for Biotechnology Information (NCBI) URL:[Link]

  • A Validated Stability-indicating Reverse Phase HPLC Assay Method for the Determination of Memantine Hydrochloride Drug Substance with UV-Detection Using Precolumn Derivatization Technique Source: PubMed Central (PMC) URL:[Link]

  • A Stability-Indicating HPLC Method for the Determination of Memantine Hydrochloride in Dosage Forms through Derivatization with 1-Fluoro-2,4-dinitrobenzene Source: PubMed Central (PMC) URL:[Link]

  • Development and Validation of a Simple UV–HPLC Method to Quantify the Memantine Drug Used in Alzheimer’s Treatment Source: MDPI (Pharmaceuticals) URL:[Link]

Comparative

Elemental Analysis &amp; Characterization Standards for cis-4-Aminoadamantan-1-ol HCl: A Comparative Guide

Topic: Elemental Analysis Standards for cis-4-Aminoadamantan-1-ol HCl Content Type: Publish Comparison Guide Executive Summary cis-4-Aminoadamantan-1-ol Hydrochloride (C₁₀H₁₇NO[1]·HCl) is a critical bicyclic intermediate...

Author: BenchChem Technical Support Team. Date: March 2026

Topic: Elemental Analysis Standards for cis-4-Aminoadamantan-1-ol HCl Content Type: Publish Comparison Guide

Executive Summary

cis-4-Aminoadamantan-1-ol Hydrochloride (C₁₀H₁₇NO[1]·HCl) is a critical bicyclic intermediate used in the synthesis of dipeptidyl peptidase-4 (DPP-4) inhibitors like Vildagliptin. Its quality control presents a dual challenge: distinguishing between geometric isomers (cis vs. trans) and confirming the precise salt stoichiometry.

While Elemental Analysis (EA) is the industry "Gold Standard" for confirming salt formation and hydration states, it is blind to stereochemistry. This guide compares EA against orthogonal alternatives—High-Performance Liquid Chromatography (HPLC) and Quantitative NMR (qNMR) —to establish a self-validating characterization protocol.

Part 1: The Core Standard – Elemental Analysis (EA)

Elemental analysis is the primary method for validating the bulk composition of the salt. Unlike spectral methods, it provides a direct weight-percent measurement of the counter-ion (Chloride) and the hydration state, which are critical for yield calculations in subsequent synthesis steps.

1. Theoretical Standards (Acceptance Criteria)

For research and GMP release, the experimental values must fall within ±0.4% of the theoretical calculation. Deviations outside this range indicate impurities (inorganic salts), incorrect stoichiometry (e.g., di-HCl), or solvation (water/methanol).

ElementTheoretical % (Anhydrous)Theoretical % (Monohydrate)*Acceptance Range (Anhydrous)
Carbon (C) 58.96%54.17%58.56 – 59.36%
Hydrogen (H) 8.91%9.09%8.51 – 9.31%
Nitrogen (N) 6.88%6.32%6.48 – 7.28%
Chlorine (Cl) 17.40%16.00%17.00 – 17.80%
Oxygen (O) 7.85%14.43%Calculated by difference

*Note: Adamantane salts are hygroscopic. If EA results consistently drift toward the Monohydrate values, a Loss on Drying (LOD) test is required to confirm water content.

2. The "Blind Spot" of EA

Elemental analysis cannot distinguish between the cis and trans isomers. Both isomers share the exact same molecular formula (C₁₀H₁₇NO·HCl) and elemental composition. Therefore, a "Passing" EA result confirms the chemical identity but fails to validate the stereochemical purity.

Part 2: Comparative Analysis of Alternatives

To fully characterize the standard, EA must be paired with methods that resolve the stereochemistry.

Comparison Matrix
FeatureElemental Analysis (EA) RP-HPLC (UV/CAD) Quantitative NMR (qNMR)
Primary Utility Salt Stoichiometry (HCl) & HydrationIsomeric Purity (cis vs. trans)Structural Elucidation
Detection Basis Combustion & TitrationHydrophobic Interaction / PolarityMagnetic Environment of Protons
Isomer Resolution None (Blind)High (Separates diastereomers)High (Distinct coupling constants)
Inorganic Purity Excellent (Detects non-combustibles)Poor (Salts elute in void volume)Poor (Invisible)
Sample Destructive? YesNo (Recoverable)No
Cost/Run LowMediumHigh
Deep Dive: Why HPLC is the Critical Partner

While qNMR can distinguish isomers via J-coupling analysis (H-1/H-4 coupling constants differ between cis and trans), it is often insufficiently sensitive for detecting trace isomeric impurities (<1%). HPLC , specifically using a C18 column with pH control, exploits the solubility differences between the cis (more polar) and trans forms, providing a quantitative area-under-curve (AUC) ratio.

Part 3: Experimental Protocols
Protocol A: Elemental Analysis (Self-Validating Workflow)

Objective: Confirm C/H/N ratios and Cl- counter-ion content.

  • Calibration: Calibrate the CHN analyzer using Acetanilide (Standard Grade, %N = 10.36). For Chloride titration, standardize AgNO₃ using Sodium Chloride (primary standard).

  • Sample Prep: Dry 500 mg of cis-4-aminoadamantan-1-ol HCl at 40°C under vacuum (10 mbar) for 4 hours to remove surface moisture.

  • Combustion (CHN): Weigh 2.0 ± 0.1 mg into a tin capsule. Run in triplicate at 950°C (combustion) / 650°C (reduction).

  • Chloride Determination (Potentiometric Titration):

    • Dissolve 50 mg of sample in 50 mL deionized water.

    • Add 1 mL of 5% HNO₃.

    • Titrate with 0.01 M AgNO₃ using a silver electrode.

    • Calculation:

      
      
      
Protocol B: Isomer Separation via HPLC

Objective: Quantify cis/trans ratio.

  • Column: C18 (e.g., Agilent Zorbax Eclipse Plus), 150 x 4.6 mm, 3.5 µm.

  • Mobile Phase:

    • A: 20 mM Ammonium Phosphate buffer, pH 6.5 (Adjusted with H₃PO₄).

    • B: Acetonitrile (HPLC Grade).

  • Gradient: Isocratic 85:15 (A:B) for 15 minutes.

  • Flow Rate: 1.0 mL/min.

  • Detection: UV at 205 nm (Adamantane lacks strong chromophores; low UV is required) or CAD (Charged Aerosol Detection).

  • Expected Result: The cis isomer (more polar due to axial/equatorial geometry) typically elutes after the trans isomer on standard C18 phases due to "shape selectivity" and hydrogen bonding capabilities, though elution order must be confirmed with a known reference standard.

Part 4: Visualization & Logic
Characterization Decision Tree

This diagram illustrates the logical flow for validating a batch of cis-4-aminoadamantan-1-ol HCl, ensuring no quality attribute is overlooked.

CharacterizationWorkflow Start Raw Material (cis-4-aminoadamantan-1-ol HCl) Step1 1. HPLC Analysis (Isomer Purity) Start->Step1 Decision1 Cis:Trans Ratio > 99:1? Step1->Decision1 Step2 2. Elemental Analysis (CHN + Cl Titration) Decision1->Step2 Yes Fail_Iso REJECT: Isomer Impurity Decision1->Fail_Iso No Decision2 Values within ±0.4%? Step2->Decision2 Step3 3. Loss on Drying (LOD) (Vacuum Oven) Decision2->Step3 No (High H/O) Pass RELEASE: Validated Standard Decision2->Pass Yes Step3->Step2 Recalculate for Hydrate Fail_Salt REJECT: Wrong Salt/Stoichiometry Step3->Fail_Salt Fails Correction

Caption: Logical workflow for validating cis-4-aminoadamantan-1-ol HCl. HPLC first ensures isomeric purity, followed by EA to confirm salt stoichiometry.

References
  • United States Pharmacopeia (USP). General Chapter <233> Elemental Impurities—Procedures. USP-NF. Link

  • BenchChem. Distinguishing Cis and Trans 4-Aminocyclohexanol Isomers Using 1H and 13C NMR Spectroscopy. BenchChem Technical Guides. Link

  • Agilent Technologies. Determining Elemental Impurities in Pharmaceutical Ingredients using ICP-MS. Agilent Application Notes. Link

  • National Center for Biotechnology Information (NCBI). PubChem Compound Summary for CID 2857446, 4-Aminoadamantan-1-ol hydrochloride. PubChem. Link

  • Thermo Fisher Scientific. Separation of a Mixture of Vitamin K Isomers Using a Solid Core HPLC Column (Demonstrating geometric isomer separation principles). Thermo Fisher Application Note. Link

Sources

Safety & Regulatory Compliance

Safety

Technical Guide: Safe Handling &amp; Logistics for Cis-4-aminoadamantan-1-ol Hydrochloride

CAS Number: 62075-26-7 Synonyms: Cis-4-amino-1-hydroxyadamantane hydrochloride; (1s,4s)-4-aminoadamantan-1-ol HCl Signal Word: WARNING Executive Summary & Risk Profile Cis-4-aminoadamantan-1-ol hydrochloride is a special...

Author: BenchChem Technical Support Team. Date: March 2026

CAS Number: 62075-26-7 Synonyms: Cis-4-amino-1-hydroxyadamantane hydrochloride; (1s,4s)-4-aminoadamantan-1-ol HCl Signal Word: WARNING

Executive Summary & Risk Profile

Cis-4-aminoadamantan-1-ol hydrochloride is a specialized adamantane derivative frequently used as an intermediate in the synthesis of antiviral agents and varying CNS-active pharmaceutical candidates.[1] While its primary GHS classification indicates skin and eye irritation, its structural homology to bioactive adamantanes (e.g., Amantadine) necessitates a conservative safety posture .

This guide moves beyond the basic Safety Data Sheet (SDS) to address the practical realities of handling this compound in a research environment, specifically focusing on static control , dust containment , and cross-contamination prevention .

The "Hidden" Hazard: Bioactivity & Static
  • Bioactive Potential: Adamantane amines are known NMDA receptor antagonists. While this specific intermediate is classified primarily as an irritant (H315, H319), it should be handled with the assumption of potential pharmacological activity upon inhalation or absorption.

  • Physical Handling: Adamantane derivatives are often waxy or crystalline solids prone to significant static charge accumulation . This increases the risk of particle drift during weighing, threatening both user exposure and mass balance accuracy.

Personal Protective Equipment (PPE) Matrix

Rationale: The selection below prioritizes protection against fine particulate drift and contact with acidic hydrochloride salt residues.

Protection ZoneRecommended EquipmentTechnical Specification & Rationale
Hand Protection (Solid) Nitrile Gloves Thickness:

0.11 mm.Rationale: Standard nitrile provides adequate protection against dry solids. Change immediately if punctured.
Hand Protection (Solution) Double Nitrile or Nitrile + Laminate Rationale: Once dissolved (especially in DMSO or Methanol), permeation rates increase. The outer glove protects against the solvent carrier.
Respiratory Fume Hood (Primary) or N95/P2 (Secondary)Rationale: Engineering controls (Hood) are mandatory for open handling. Use N95 if weighing outside a hood (not recommended) or during spill cleanup.
Eye/Face Chemical Safety Goggles Rationale: Preferred over safety glasses due to the fine, static-prone nature of the powder which can drift around side shields.
Body Lab Coat (High-neck)Rationale: Must cover the collar area to prevent dust settling on the neck/skin. Cotton/polyester blend is acceptable.

Operational Protocol: Safe Handling & Weighing

Objective: Minimize static-induced drift and ensure precise dosage without exposure.

Phase 1: Preparation & Engineering Controls
  • Environment: All open handling must occur inside a certified chemical fume hood operating at 80–100 fpm face velocity .

  • Static Mitigation: Place an ionizing bar or use an anti-static gun inside the hood before opening the vial. Adamantane salts are notoriously static-prone; without this, powder may "jump" onto the spatula or balance pan.

  • Surface Protection: Line the work surface with a disposable absorbent pad (plastic side down) to capture stray particles.

Phase 2: Weighing Workflow
  • Tare: Place the receiving vessel (vial/flask) on the balance.

  • Neutralize: Discharge static from the receiving vessel using the anti-static gun.

  • Transfer: Use a stainless steel micro-spatula . Avoid plastic spatulas, which generate static.

  • Seal: Cap the receiving vessel inside the hood before removing it.

  • Wipe Down: Wipe the exterior of the receiving vessel with a Kimwipe dampened with methanol to remove invisible dust residues.

Phase 3: Solubilization (If applicable)
  • Solvents: Soluble in water, DMSO, and Methanol.

  • Exotherm: The dissolution of hydrochloride salts can be mildly exothermic. Add solvent slowly.

  • Venting: Do not seal the vessel immediately if using a volatile solvent; allow thermal equilibrium to prevent pressure buildup.

Visualized Workflows

A. Handling & Weighing Logic

This diagram illustrates the critical decision points to prevent static-driven contamination.

HandlingWorkflow cluster_safety Safety Critical Zone (Fume Hood) Start Start: Receive Chemical CheckSeal Inspect Seal & Vials (Look for breakage) Start->CheckSeal StaticCheck Is material clinging to glass? CheckSeal->StaticCheck Deionize Apply Anti-Static Gun (Neutralize Charge) StaticCheck->Deionize Yes (Static High) Weighing Weigh in Fume Hood (Use Steel Spatula) StaticCheck->Weighing No Deionize->Weighing Wipe Wipe Exterior with Solvent (Decontaminate) Weighing->Wipe Store Storage: Desiccator/Cool (Protect from Moisture) Wipe->Store

Caption: Workflow emphasizing static neutralization to prevent particulate drift during weighing.

B. Spill Response Decision Tree

Immediate actions for solid vs. liquid spills.

SpillResponse Spill Spill Detected Type Identify State Spill->Type Solid Solid Powder Type->Solid Liquid Solution (Solvent) Type->Liquid NoDust Avoid Dust Generation (Do NOT sweep vigorously) Solid->NoDust WetWipe Cover with wet paper towels (Dampen to trap dust) NoDust->WetWipe Scoop Scoop into Haz Waste WetWipe->Scoop Final Clean Surface with Soap/Water Dispose as Hazardous Waste Scoop->Final Vent Increase Hood Ventilation (If volatile solvent) Liquid->Vent Absorb Apply Absorbent Pads (Universal binder) Absorb->Final Vent->Absorb

Caption: Protocol for containing spills, prioritizing dust suppression for solids.

Emergency Procedures

In case of exposure, speed is critical. The hydrochloride salt is acidic and irritating.

  • Eye Contact:

    • Action: Immediately flush with water for 15 minutes .

    • Technique: Hold eyelids apart. Move the eye in all directions.

    • Note: Contact lenses must be removed immediately if easy to do so.[2]

  • Skin Contact:

    • Action: Brush off loose powder gently (do not rub), then wash with soap and copious water.

    • Reasoning: Rubbing can drive the crystalline salt into the pores or cause micro-abrasions.

  • Inhalation:

    • Action: Move to fresh air immediately. If breathing is difficult, seek medical attention.

    • Alert: If wheezing occurs, this may indicate hypersensitivity to the amine moiety.

Disposal & Logistics

  • Waste Classification: Hazardous Chemical Waste (Organic Solid/Liquid).

  • Segregation:

    • Solid Waste: Dispose of contaminated gloves, paper towels, and weighing boats in the "Solid Hazardous Waste" bin.

    • Liquid Waste: If dissolved in organic solvents (DMSO/Methanol), dispose in "Halogenated Organic Solvents" (due to HCl content) or "Non-Halogenated" depending on the solvent carrier and local EHS regulations regarding trace chloride content.

  • Container Cleaning: Triple rinse empty vials with methanol before disposing of the glass in the "Sharps/Glass" container (if permitted by local EHS) or treat the vial itself as solid chemical waste.

References

  • National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 2857446, 4-Aminoadamantan-1-ol hydrochloride. Retrieved from [Link]

Sources

© Copyright 2026 BenchChem. All Rights Reserved.